Dronedarone Hydrochloride

• CAS: 141625-93-6

Core Science & Biosynthesis

Dronedarone Hydrochloride mechanism of action on cardiac ion channels

An In-depth Technical Guide to the Mechanism of Action of Dronedarone (B1670951) Hydrochloride on Cardiac Ion Channels

Introduction

Dronedarone hydrochloride, a non-iodinated benzofuran (B130515) derivative of amiodarone (B1667116), is an antiarrhythmic agent utilized in the management of paroxysmal or persistent atrial fibrillation (AF) to reduce the risk of hospitalization.[1][2] Its therapeutic efficacy stems from a multifaceted mechanism of action, primarily characterized by its ability to modulate a wide array of cardiac ion channels.[3][4][5] Unlike its predecessor amiodarone, dronedarone was developed to minimize extracardiac side effects, such as thyroid and pulmonary toxicity, by removing the iodine moiety from its structure.[2][6] This guide provides a detailed examination of dronedarone's electrophysiological effects on specific cardiac ion channels, supported by quantitative data, experimental methodologies, and visual representations of its action pathways.

Core Mechanism: A Multi-Channel Blocker

Dronedarone's antiarrhythmic properties are attributed to its function as a multi-channel blocker, exhibiting characteristics of all four Vaughan-Williams classes of antiarrhythmic drugs.[7][8] It modulates potassium, sodium, and calcium channels and possesses antiadrenergic properties.[3][4][7] This broad-spectrum activity allows it to prolong the cardiac action potential duration (APD) and the effective refractory period (ERP), thereby stabilizing the heart's rhythm and suppressing the abnormal electrical activity that underlies arrhythmias.[5][7]

Detailed Effects on Cardiac Ion Channels

Dronedarone's primary mechanism involves the direct inhibition of multiple ion channels responsible for generating the cardiac action potential.

Potassium Channel Blockade (Class III Activity)

The blockade of potassium channels is a cornerstone of dronedarone's Class III antiarrhythmic effect, leading to a delay in cardiac repolarization and prolongation of the APD.[7]

• Rapid and Slow Delayed Rectifier Potassium Currents (IKr and IKs): Dronedarone inhibits both components of the delayed rectifier potassium current, IK, which is crucial for repolarization.[9][10] It blocks the rapid component (IKr), carried by hERG channels, with moderate potency.[11][12] The blockade of hERG channels is voltage-dependent, occurs in closed, open, and inactivated states, and contributes significantly to its Class III action.[11][12] Its effect on the slow component (IKs), formed by KvLQT1/minK channels, is weaker and observed at higher concentrations.[11][12]

• Inwardly Rectifying Potassium Current (IK1): Dronedarone inhibits the IK1 current at higher concentrations.[9][13] This current, generated by Kir2.x channels, is vital for stabilizing the resting membrane potential and shaping the late phase of repolarization. The inhibition of Kir2.1 channels by dronedarone is mediated by its binding to the E224 residue within the cytoplasmic pore region.[13]

• Acetylcholine-Activated Potassium Current (IK(ACh)): Dronedarone is a highly potent inhibitor of the IK(ACh), a key current in the atria that is activated by vagal stimulation.[9][14] Its potency for IK(ACh) is approximately 100 times greater than that of amiodarone.[9][14] This strong inhibition may contribute significantly to its efficacy in treating atrial fibrillation, where vagal tone can be a contributing factor.[14] The block appears to be a direct interaction with the channel or associated G-proteins.[14][15]

• Two-Pore-Domain Potassium (K2P) Channels: A novel aspect of dronedarone's mechanism is its inhibition of cardiac K2P channels, specifically K2P2.1 (TREK-1) and the atrial-selective K2P3.1 (TASK-1).[16] This action represents a previously unrecognized mechanism that extends its multi-channel blocking profile and may contribute to its antiarrhythmic efficacy in AF.[16]

• Small Conductance Calcium-Activated Potassium (SK) Channels: Dronedarone inhibits SK channels (IKAS), which play a role in the late repolarization phase of the atrial action potential.[17][18] The inhibitory effect is more pronounced in atrial myocytes from patients with chronic atrial fibrillation compared to those with normal sinus rhythm.[17][18] Dronedarone is more potent than amiodarone in blocking SK channels, suggesting this could be a key mechanism for its therapeutic effect in AF.[17]

Sodium Channel Blockade (Class I Activity)

Dronedarone exhibits a state- and use-dependent blockade of fast inward sodium channels (INa), which is characteristic of Class I antiarrhythmic agents.[7][9] This action slows the upstroke velocity of the action potential (Vmax), reducing cardiac tissue excitability and conduction velocity.[7] The inhibition is more pronounced at more depolarized resting membrane potentials, a property that may contribute to an atrial-selective mode of action, as atrial cells have a less negative resting potential than ventricular cells.[19] Dronedarone also blocks the late sodium current.[9]

Calcium Channel Blockade (Class IV Activity)

Dronedarone blocks L-type calcium channels (ICaL), a Class IV action that reduces the influx of calcium during the plateau phase of the action potential.[4][7] This effect contributes to a reduction in cardiac contractility and further stabilizes the heart's electrical activity.[7] Similar to its effect on sodium channels, the blockade of calcium channels is state-dependent, favoring inhibition in depolarized cells.[19]

Inhibition of Pacemaker "Funny" Current (If)

Dronedarone inhibits the hyperpolarization-activated cyclic nucleotide-gated (HCN) channels that carry the "funny" current (If).[10][19] This current is a key determinant of the heart rate in the sinoatrial node. Inhibition of HCN4 channels by dronedarone likely contributes to the reduction in heart rate observed in patients treated with the drug.[19]

Antiadrenergic Activity (Class II Activity)

Dronedarone functions as a non-competitive antagonist of α- and β-adrenoceptors.[5][9] This Class II activity reduces the influence of the sympathetic nervous system on the heart, leading to a decrease in heart rate and myocardial contractility.[7]

Quantitative Data Summary

The following tables summarize the half-maximal inhibitory concentrations (IC50) of dronedarone on various cardiac ion channels as reported in the literature.

Potassium Channel	Current	IC50 Value	Experimental Model	Reference(s)
hERG	IKr	9.2 µM	Xenopus laevis oocytes	[11][12]
KvLQT1/minK	IKs	33.2% block at 100 µM	Xenopus laevis oocytes	[11][12]
Kir2.1	IK1	High concentration block	Native cardiomyocytes	[9][13]
KACh	IK(ACh)	~10 nM	Guinea pig atrial cells	[14]
KACh	IK(ACh)	63 nM	Rabbit sinoatrial node cells	[15][20]
K2P3.1 (TASK-1)	IK2P	5.2 µM	Mammalian cells	[16]
K2P2.1 (TREK-1)	IK2P	6.1 µM	Mammalian cells	[16]
SK2	IKAS	2.42 µM	Human atrial myocytes (CAF)	[17][18]
SK2	IKAS	1.7 µM	HEK-293 cells	[17][18]

Sodium, Calcium & Other Channels	Current	IC50 Value	Experimental Model	Reference(s)
Nav1.5	INa (fast)	0.7 µM (at Vhold -80mV)	Guinea pig ventricular myocytes	[19]
Cav1.2	ICaL (L-type)	0.4 µM (at Vhold -40mV)	Guinea pig ventricular myocytes	[19]
Cav1.2	ICaL (L-type)	~180 nM	Guinea pig ventricular myocytes	[21]
HCN4	If	1.0 µM	CHO cells (human HCN4)	[19]

CAF: Chronic Atrial Fibrillation; CHO: Chinese Hamster Ovary; HEK: Human Embryonic Kidney

Experimental Protocols

The characterization of dronedarone's effects on cardiac ion channels predominantly relies on electrophysiological techniques, particularly voltage-clamp methods.

Key Experimental Method: Patch-Clamp Electrophysiology

Objective: To measure the ionic current flowing through specific channels in the cell membrane of a single cardiomyocyte or a heterologous expression system and to quantify the inhibitory effect of dronedarone.

Methodology:

• Cell Preparation:

  • Native Cardiomyocytes: Single atrial or ventricular myocytes are enzymatically isolated from cardiac tissue of various species (e.g., human, guinea pig, rabbit).[14][18][19]

  • Heterologous Expression Systems: For studying specific channel subtypes, human genes encoding the channel proteins (e.g., hERG, KCNQ1/KCNE1, SCN5A, HCN4) are expressed in non-cardiac cell lines like Xenopus laevis oocytes, Human Embryonic Kidney (HEK-293) cells, or Chinese Hamster Ovary (CHO) cells.[11][16][17][19]

• Recording Configuration: The whole-cell patch-clamp configuration is most commonly used.[16]

  • A glass micropipette with a tip diameter of ~1 µm is filled with an internal solution mimicking the intracellular ionic composition and pressed against the cell membrane.

  • A gentle suction is applied to rupture the membrane patch, establishing electrical and diffusive access to the cell interior.

• Voltage Clamp:

  • The membrane potential is controlled (clamped) by a sophisticated amplifier.

  • Specific voltage protocols (a series of voltage steps or ramps) are applied to elicit the opening, closing, and inactivation of the target ion channels.

  • The resulting ionic current is measured. For example, to study IKr, a depolarizing pulse is applied to activate and then inactivate the channels, followed by a repolarizing step where a characteristic "tail current" is measured.[11][12]

• Pharmacological Testing:

  • A baseline recording of the target current is established.

  • Dronedarone hydrochloride, dissolved in an appropriate vehicle, is then added to the extracellular solution at various concentrations.

  • The current is recorded again in the presence of the drug to determine the extent of inhibition.

• Data Analysis:

  • The percentage of current block at each concentration is calculated.

  • A dose-response curve is constructed by plotting the percentage of block against the drug concentration.

  • The IC50 value and Hill coefficient are determined by fitting the data to the Hill equation, providing a quantitative measure of the drug's potency.[20][22]

Note on State-Dependence: To investigate state-dependent block, the holding potential (the steady membrane potential between voltage pulses) is varied. For instance, comparing the block of INa at a holding potential of -100 mV (where most channels are in a resting state) versus -80 mV (where a fraction of channels are in an inactivated state) can reveal preferential binding to a specific channel state.[19]

Visualizations

Caption: Dronedarone's multi-channel inhibition across the cardiac action potential phases.

Caption: Workflow for quantifying dronedarone's effect on a specific ion channel.

Conclusion

Dronedarone hydrochloride exerts its antiarrhythmic effects through a complex and synergistic mechanism involving the blockade of multiple cardiac ion channels. Its profile as a blocker of key potassium, sodium, and calcium currents, combined with its antiadrenergic properties, underscores its classification as a comprehensive, multi-class agent. The potent inhibition of atrial-specific currents like IK(ACh) and the state-dependent nature of its sodium and calcium channel blockade may contribute to its clinical efficacy in atrial fibrillation while potentially offering a wider safety margin compared to more selective agents. This in-depth understanding of its molecular interactions is critical for optimizing its therapeutic use and for the future development of novel antiarrhythmic drugs.

References

• 1. Dronedarone (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 2. Dronedarone: an overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dronedarone: an amiodarone analog for the treatment of atrial fibrillation and atrial flutter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dronedarone: Where Does it Fit in the AF Therapeutic Armamentarium? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is Dronedarone Hydrochloride used for? [synapse.patsnap.com]
• 6. A new agent for atrial fibrillation: electrophysiological properties of dronedarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Dronedarone Hydrochloride? [synapse.patsnap.com]
• 8. [Clinical pharmacology and electrophysiological properties of dronedarone] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Safety and Efficacy of Dronedarone in the Treatment of Atrial Fibrillation/Flutter - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The funny and not-so-funny effects of dronedarone - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Acute effects of dronedarone on both components of the cardiac delayed rectifier K+ current, HERG and KvLQT1/minK potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Acute effects of dronedarone on both components of the cardiac delayed rectifier K+ current, HERG and KvLQT1/minK potassium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Class III antiarrhythmic drug dronedarone inhibits cardiac inwardly rectifying Kir2.1 channels through binding at residue E224 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Inhibitory effects of dronedarone on muscarinic K+ current in guinea pig atrial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Effects of dronedarone on acetylcholine-activated current in rabbit SAN cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Novel electrophysiological properties of dronedarone: inhibition of human cardiac two-pore-domain potassium (K2P) channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Inhibitory Effects of Dronedarone on Small Conductance Calcium Activated Potassium Channels in Patients with Chronic Atrial Fibrillation: Comparison to Amiodarone - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Inhibitory Effects of Dronedarone on Small Conductance Calcium Activated Potassium Channels in Patients with Chronic Atrial Fibrillation: Comparison to Amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Effect of dronedarone on Na+, Ca2+ and HCN channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Effects of dronedarone on Acetylcholine-activated current in rabbit SAN cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Dronedarone in the management of atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. KoreaMed Synapse [synapse.koreamed.org]

The Genesis of a Novel Antiarrhythmic: A Technical Guide to the Discovery and Synthesis of Dronedarone Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dronedarone (B1670951) Hydrochloride, marketed as Multaq®, represents a significant advancement in the management of atrial fibrillation. Developed by Sanofi-Aventis, it emerged from a targeted effort to create a safer alternative to amiodarone (B1667116), a potent but toxicity-prone antiarrhythmic agent.[1][2][3] This technical guide provides an in-depth exploration of the discovery, synthetic pathways, and mechanism of action of Dronedarone Hydrochloride. It details the experimental protocols for its synthesis, presents key quantitative data in a structured format, and visualizes the complex chemical and biological processes involved.

Discovery and Rationale

The development of Dronedarone was driven by the need to mitigate the adverse effects associated with amiodarone, particularly thyroid and pulmonary toxicity, which are linked to its iodine content and high lipophilicity.[1][4] Researchers at Sanofi-Aventis sought to design a non-iodinated benzofuran (B130515) derivative that retained the multi-channel blocking properties of amiodarone while possessing a more favorable pharmacokinetic and safety profile.[4][5] The key molecular modifications included the removal of the iodine moieties and the introduction of a methanesulfonamide (B31651) group to reduce lipophilicity, leading to a shorter half-life and less tissue accumulation.[1][4] This strategic design resulted in a molecule with a multifaceted mechanism of action, exhibiting properties of all four Vaughan-Williams antiarrhythmic classes.[1][5]

Synthesis of Dronedarone Hydrochloride

The synthesis of Dronedarone Hydrochloride is a multi-step process that has been approached through various routes. A common and illustrative pathway begins with the synthesis of the key intermediate, 2-butyl-5-nitrobenzofuran. This is followed by a Friedel-Crafts acylation, functional group manipulations, and final salt formation.

Overall Synthesis Workflow

The logical flow of the synthesis is depicted below, starting from the formation of the benzofuran core to the final active pharmaceutical ingredient.

Caption: Overall synthetic workflow for Dronedarone Hydrochloride.

Experimental Protocols

The following protocols are a composite of methodologies described in the scientific and patent literature.

Step 1: Synthesis of 2-Butyl-5-nitrobenzofuran

This key intermediate can be prepared via a multi-step sequence starting from p-nitrophenol.[6]

• Part A: 2-Chloromethyl-4-nitrophenol: p-Nitrophenol is reacted with paraformaldehyde and concentrated hydrochloric acid.[6]

• Part B: 2-Hydroxy-5-nitrobenzyl-triphenyl-phosphonium chloride: The product from Part A is reacted with triphenylphosphine in a suitable solvent like chloroform.[6]

• Part C: 2-Butyl-5-nitrobenzofuran: The phosphonium (B103445) salt from Part B undergoes a condensation and cyclization reaction with n-valeryl chloride in the presence of a base such as triethylamine in a solvent like toluene (B28343).[6]

Step 2: Friedel-Crafts Acylation

• Procedure: 2-Butyl-5-nitrobenzofuran is acylated with 4-methoxybenzoyl chloride in the presence of a Lewis acid catalyst such as tin(IV) chloride (SnCl₄) or aluminum chloride (AlCl₃) in a non-halogenated solvent.[7][8] The reaction mixture is stirred at a controlled temperature until completion. The reaction is then quenched, and the product, 2-butyl-3-(4-methoxybenzoyl)-5-nitrobenzofuran, is isolated.

Step 3: Demethylation

• Procedure: The methoxy (B1213986) group of 2-butyl-3-(4-methoxybenzoyl)-5-nitrobenzofuran is cleaved to yield the corresponding phenol. This can be achieved using reagents like aluminum chloride.[8]

Step 4: Etherification

• Procedure: The resulting phenol, 2-butyl-3-(4-hydroxybenzoyl)-5-nitrobenzofuran, is alkylated with 1-chloro-3-dibutylaminopropane in a polar aprotic solvent in the presence of a base like potassium carbonate.[2] This reaction attaches the dibutylaminopropoxy side chain, yielding (2-Butyl-5-nitrobenzofuran-3-yl)(4-(3-(dibutylamino)propoxy)phenyl)methanone.[9][10]

Step 5: Reduction of the Nitro Group

• Procedure: The nitro group of the intermediate from Step 4 is reduced to an amino group. A common method is catalytic hydrogenation using a catalyst such as platinum oxide (PtO₂) or palladium on carbon (Pd/C) under a hydrogen atmosphere.[2][8][11] This yields 5-amino-2-butyl-3-(4-(3-(dibutylamino)propoxy)benzoyl)benzofuran.

Step 6: Mesylation

• Procedure: The amino group of the reduced intermediate is reacted with methanesulfonyl chloride in the presence of a base like triethylamine in a suitable solvent such as toluene at a controlled temperature (e.g., 80-90 °C).[11] This forms the sulfonamide bond, yielding the Dronedarone free base.

Step 7: Salt Formation

• Procedure: The Dronedarone free base is dissolved in a suitable solvent and treated with hydrochloric acid to form Dronedarone Hydrochloride.[6] The final product can be purified by recrystallization from a solvent such as acetone (B3395972) to achieve high purity (>99.7%).[6]

Synthesis Data

Step	Reaction	Key Reagents	Typical Yield	Purity (HPLC)	Reference
1	Benzofuran Formation	p-Nitrophenol, n-Valeryl chloride	Moderate to High	>95%	[6]
2	Friedel-Crafts Acylation	4-Methoxybenzoyl chloride, SnCl₄/AlCl₃	Good	>98%	[8]
3	Demethylation	AlCl₃	High	>98%	[8]
4	Etherification	1-Chloro-3-dibutylaminopropane, K₂CO₃	Good	>97%	[2]
5	Nitro Reduction	H₂, PtO₂/Pd-C	High	>97%	[8][11]
6	Mesylation	Methanesulfonyl chloride, Triethylamine	~94%	>99.7%	[11]
7	Salt Formation & Purification	HCl, Acetone	~82% (recrystallization)	>99.8%	[6]

Mechanism of Action and Signaling Pathways

Dronedarone's antiarrhythmic effects stem from its ability to block multiple cardiac ion channels, a property that classifies it as a multi-channel blocker.[1][5] It exhibits characteristics of all four Vaughan-Williams classes of antiarrhythmic drugs.

• Class I action: Blockade of fast sodium channels, which slows the upstroke of the action potential.[5][12]

• Class II action: Anti-adrenergic properties, reducing the influence of the sympathetic nervous system on the heart.[5][12]

• Class III action: Blockade of potassium channels (including the rapid and slow components of the delayed rectifier current, IKr and IKs), which prolongs the action potential duration and the effective refractory period.[1][5][12]

• Class IV action: Blockade of L-type calcium channels, which reduces intracellular calcium influx.[5][12]

These actions collectively stabilize the cardiac membrane and suppress the abnormal electrical activity that underlies atrial fibrillation.

Caption: Signaling pathway of Dronedarone's antiarrhythmic action.

Pharmacological Data

Parameter	Value	Channel/Receptor	Reference
IC₅₀ for HERG (IKr) block	9.2 µM	Potassium Channel	[13]
Reduction in L-type calcium current (at 10 µM)	76.5%	Calcium Channel	[14]
Reduction in rapid delayed rectifier K+ current (at 10 µM)	97%	Potassium Channel	[14]

Clinical Efficacy

The clinical development program for Dronedarone included several key trials that established its efficacy and safety profile.

Trial Name	Comparison	Primary Endpoint	Key Finding	Reference
ATHENA	Dronedarone vs. Placebo	Reduction in cardiovascular hospitalization or death	Dronedarone significantly reduced the primary endpoint by 24%.[8]	[5][15]
EURIDIS & ADONIS	Dronedarone vs. Placebo	Time to first AF recurrence	Dronedarone significantly prolonged the time to AF recurrence compared to placebo.[5]	[16]
DIONYSOS	Dronedarone vs. Amiodarone	Composite of efficacy and safety events	Amiodarone was more effective in preventing AF recurrence, but Dronedarone had a better safety profile.	[5]
ANDROMEDA	Dronedarone vs. Placebo	All-cause mortality or hospitalization for worsening heart failure	Trial was stopped early due to increased mortality in the Dronedarone group in patients with severe heart failure.	[17]

Conclusion

Dronedarone Hydrochloride is a rationally designed antiarrhythmic agent that successfully addressed some of the key limitations of its predecessor, amiodarone. Its synthesis, while complex, is well-established and proceeds through key intermediates like 2-butyl-5-nitrobenzofuran. The drug's multi-channel blocking mechanism of action provides a broad spectrum of antiarrhythmic activity, which has been validated in large-scale clinical trials demonstrating its efficacy in reducing hospitalizations for atrial fibrillation. This guide provides a comprehensive technical overview for professionals in the field of drug discovery and development, highlighting the journey from chemical design to clinical application.

References

• 1. researchgate.net [researchgate.net]
• 2. EP2428511A1 - Synthesis of dronedarone and salts thereof - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Safety and Efficacy of Dronedarone in the Treatment of Atrial Fibrillation/Flutter - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN102659726A - Method for synthesis of dronedarone - Google Patents [patents.google.com]
• 7. WO2007140989A2 - Process for the manufacture of 2-butyl-3- (4-methoxybenzoyl) -5-nitrobenzofurane and use thereof in the production of of medicaments - Google Patents [patents.google.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Buy (2-Butyl-5-nitrobenzofuran-3-yl)(4-(3-(dibutylamino)propoxy)phenyl)methanone (EVT-345505) | 141645-23-0 [evitachem.com]
• 10. veeprho.com [veeprho.com]
• 11. EP2691382A1 - Process for preparation of dronedarone by mesylation - Google Patents [patents.google.com]
• 12. What is the mechanism of Dronedarone Hydrochloride? [synapse.patsnap.com]
• 13. Acute effects of dronedarone on both components of the cardiac delayed rectifier K+ current, HERG and KvLQT1/minK potassium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Electrophysiological effects of dronedarone (SR 33589), a noniodinated amiodarone derivative in the canine heart: comparison with amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Effect of Dronedarone on Cardiovascular Outcomes in High-Risk Patients With Atrial Fibrillation or Atrial Flutter - American College of Cardiology [acc.org]
• 16. researchgate.net [researchgate.net]
• 17. Dronedarone: current evidence and future questions - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacological Profile of Dronedarone: A Multichannel Blocker for Cardiac Arrhythmias

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Dronedarone (B1670951) is an antiarrhythmic agent utilized in the management of atrial fibrillation (AF).[1] Structurally, it is a non-iodinated benzofuran (B130515) derivative of amiodarone, a modification intended to reduce the thyroid-related and other organ toxicities associated with the parent compound.[2] Dronedarone's therapeutic efficacy stems from its complex pharmacological profile, characterized by its action as a multichannel blocker.[2][3] It exhibits properties of all four Vaughan Williams classes of antiarrhythmic drugs, impacting a variety of ion channels and adrenergic receptors involved in cardiac electrophysiology.[2] This guide provides a comprehensive overview of the pharmacological profile of dronedarone, with a focus on its multichannel blocking properties, supported by quantitative data, detailed experimental methodologies, and visual representations of its mechanisms of action.

Data Presentation: Quantitative Effects of Dronedarone on Ion Channels and Receptors

The following tables summarize the quantitative data on the inhibitory effects of dronedarone on various cardiac ion channels and its binding affinity for adrenergic receptors. This information provides a comparative look at its potency across different targets.

Table 1: Inhibitory Effects of Dronedarone on Cardiac Ion Channels

Ion Channel	Current	Test System	IC50 (µM)	Key Findings	Reference(s)
Potassium Channels
hERG (KCNH2)	IKr (rapid delayed rectifier)	Xenopus laevis oocytes	9.2	Voltage-dependent block, not use-dependent.	[4]
KvLQT1/minK (KCNQ1/KCNE1)	IKs (slow delayed rectifier)	Xenopus laevis oocytes	>100 (33.2% block at 100 µM)	Weaker block compared to hERG.	[4]
K2P2.1 (TREK-1)	IK2P	Xenopus laevis oocytes	26.7	Concentration-dependent inhibition.	[5]
Chinese Hamster Ovary (CHO) cells	6.1	[5]
K2P3.1 (TASK-1)	IK2P	Xenopus laevis oocytes	18.7	Atrial-selective target.	[5]
Chinese Hamster Ovary (CHO) cells	5.2	[5]
SK2 (KCNN2)	IKAS (small conductance Ca2+-activated)	Human atrial myocytes from chronic AF patients	2.42	More potent inhibition than amiodarone.	[6]
HEK-293 cells transfected with SK2	1.7	[6]
Sodium Channels
Nav1.5	INa (fast inward)	Guinea pig ventricular myocytes	0.7 ± 0.1 (at Vhold = -80 mV)	State-dependent inhibition, favoring atrial-selective action.
Calcium Channels
Cav1.2	ICa,L (L-type)	Guinea pig ventricular myocytes	0.4 ± 0.1 (at Vhold = -40 mV)	State-dependent block.
Other Channels
HCN4	If/Ih (funny/hyperpolarization-activated)	CHO cells expressing human HCN4	1.0 ± 0.1	May contribute to heart rate reduction.

Table 2: Anti-Adrenergic Effects of Dronedarone

Receptor	Action	Test System	Ki (nM)	Key Findings	Reference(s)
α-adrenergic receptors	Antagonist	In vitro studies	Data not available	Exhibits anti-adrenergic properties.	[3]
β1-adrenergic receptors	Antagonist	In vitro studies	Data not available	Contributes to Class II antiarrhythmic effects.	[7]
β2-adrenergic receptors	Antagonist	In vitro studies	Data not available	[7]

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for interpreting the pharmacological data. The following sections outline the typical protocols used to characterize the effects of dronedarone.

Whole-Cell Patch-Clamp Electrophysiology

This technique is the gold standard for studying the effects of a compound on specific ion channels.

Objective: To measure the inhibitory effect of dronedarone on ion channel currents (e.g., IKr, IKs, INa, ICa,L) and determine the IC50 value.

Cell Preparation:

• Cell Lines: Human Embryonic Kidney (HEK-293) or Chinese Hamster Ovary (CHO) cells are commonly used. These cells are stably transfected with the gene encoding the specific ion channel of interest (e.g., hERG for IKr).

• Primary Cells: Cardiac myocytes are isolated from animal models (e.g., guinea pig, rabbit) or human atrial tissue through enzymatic dissociation.

Solutions:

• External (Bath) Solution (example for K+ currents): (in mM) 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose; pH adjusted to 7.4 with NaOH.

• Internal (Pipette) Solution (example for K+ currents): (in mM) 120 K-gluconate, 20 KCl, 5 Mg-ATP, 10 HEPES, 10 EGTA; pH adjusted to 7.2 with KOH.

Recording Procedure:

• A glass micropipette with a tip diameter of approximately 1-2 µm is filled with the internal solution and mounted on a micromanipulator.

• The micropipette is brought into contact with a single cell, and gentle suction is applied to form a high-resistance seal (GΩ seal) between the pipette tip and the cell membrane.

• The membrane patch under the pipette is then ruptured by applying a brief pulse of suction, establishing the whole-cell configuration, which allows for control of the membrane potential and recording of the total current from the entire cell membrane.

• Voltage-Clamp Protocol: The membrane potential is held at a specific holding potential (e.g., -80 mV). A series of voltage steps (pulses) are applied to elicit the specific ion channel currents. The protocol (duration, voltage, and frequency of pulses) is tailored to the specific channel being studied. For example, to measure IKr (hERG) tail currents, a depolarizing pulse is followed by a repolarizing step.

• Compound Application: Dronedarone is dissolved in the external solution and perfused into the recording chamber at increasing concentrations. The effect of each concentration on the ion channel current is recorded.

• Data Analysis: The peak or tail current amplitude is measured before and after the application of dronedarone. The percentage of current inhibition at each concentration is calculated and plotted to generate a dose-response curve, from which the IC50 value is determined.

Two-Microelectrode Voltage-Clamp (TEVC) in Xenopus Oocytes

This technique is often used for initial screening and characterization of drug effects on heterologously expressed ion channels.

Objective: To determine the IC50 of dronedarone on ion channels expressed in Xenopus laevis oocytes.

Procedure:

• Oocyte Preparation: Oocytes are harvested from Xenopus laevis and injected with cRNA encoding the ion channel of interest. The oocytes are then incubated for several days to allow for channel expression.

• Recording: The oocyte is placed in a recording chamber and impaled with two microelectrodes, one for voltage sensing and one for current injection. A voltage-clamp amplifier is used to control the membrane potential and record the resulting currents.

• Voltage Protocol and Drug Application: Similar to the patch-clamp technique, specific voltage protocols are applied to elicit the desired currents, and dronedarone is perfused at various concentrations.

• Data Analysis: The current inhibition is measured, and a dose-response curve is generated to determine the IC50 value.

Radioligand Binding Assay for Adrenergic Receptors

This method is used to determine the binding affinity of a compound to a specific receptor.

Objective: To determine the Ki (inhibition constant) of dronedarone for α- and β-adrenergic receptors.

Principle: This is a competitive binding assay where the ability of unlabeled dronedarone to displace a specific radiolabeled ligand from the receptor is measured.

Materials:

• Receptor Source: Cell membranes prepared from tissues or cell lines expressing the adrenergic receptor subtype of interest.

• Radioligand: A high-affinity radiolabeled ligand specific for the receptor (e.g., [3H]-prazosin for α1 receptors, [3H]-clonidine for α2 receptors, [125I]-cyanopindolol for β receptors).

• Non-specific Binding Control: A high concentration of a non-labeled antagonist to determine non-specific binding.

Procedure:

• Incubation: Receptor membranes are incubated with a fixed concentration of the radioligand and varying concentrations of unlabeled dronedarone.

• Separation: The bound radioligand is separated from the unbound radioligand, typically by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The amount of specific binding of the radioligand is plotted against the concentration of dronedarone. A competition curve is generated, and the IC50 value (the concentration of dronedarone that inhibits 50% of the specific radioligand binding) is determined. The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

Mandatory Visualizations

Dronedarone's Multichannel Blockade Signaling Pathway

Caption: Dronedarone's mechanism of action as a multichannel blocker.

Experimental Workflow for IC50 Determination using Whole-Cell Patch-Clamp

Caption: Workflow for determining IC50 of dronedarone on an ion channel.

Logical Relationship of Dronedarone's Effects

Caption: Logical flow from molecular interactions to clinical effects.

Conclusion

Dronedarone's pharmacological profile as a multichannel blocker is complex, involving the modulation of a wide array of cardiac ion channels and adrenergic receptors. This multifaceted mechanism of action contributes to its clinical efficacy in the management of atrial fibrillation by influencing cardiac action potential duration, refractoriness, conduction, and automaticity. The quantitative data and experimental methodologies presented in this guide provide a foundational understanding for researchers and drug development professionals working to further elucidate the electrophysiological effects of dronedarone and to develop novel antiarrhythmic therapies. The visual diagrams offer a clear representation of the intricate signaling pathways and logical relationships that define dronedarone's role as a key therapeutic agent in cardiac arrhythmia.

References

• 1. docs.axolbio.com [docs.axolbio.com]
• 2. Multaq (dronedarone) Reviews & Ratings by Patients – WebMD [reviews.webmd.com]
• 3. Dronedarone in patients with atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acute effects of dronedarone on both components of the cardiac delayed rectifier K+ current, HERG and KvLQT1/minK potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel electrophysiological properties of dronedarone: inhibition of human cardiac two-pore-domain potassium (K2P) channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibitory Effects of Dronedarone on Small Conductance Calcium Activated Potassium Channels in Patients with Chronic Atrial Fibrillation: Comparison to Amiodarone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Safety and Efficacy of Dronedarone in the Treatment of Atrial Fibrillation/Flutter - PMC [pmc.ncbi.nlm.nih.gov]

The Structural Ballet of a Modern Antiarrhythmic: An In-depth Technical Guide to the Structure-Activity Relationship of Dronedarone and its Analogs

For Researchers, Scientists, and Drug Development Professionals

Dronedarone (B1670951), a benzofuran (B130515) derivative, stands as a significant evolution in the management of atrial fibrillation. Developed as an analog of the potent antiarrhythmic amiodarone (B1667116), its conception was driven by the need to mitigate the well-documented toxicities of its predecessor. This technical guide delves into the intricate relationship between the chemical structure of Dronedarone and its pharmacological activity, offering a comprehensive overview for researchers and professionals in drug development. By dissecting the impact of specific molecular modifications on its pharmacodynamics and pharmacokinetics, we aim to provide a foundational understanding for the rational design of future antiarrhythmic agents.

From Amiodarone to Dronedarone: A Tale of Two Structures

The genesis of Dronedarone lies in the strategic modification of the amiodarone scaffold. Two key alterations differentiate Dronedarone from amiodarone, profoundly influencing its safety and pharmacokinetic profile.[1]

• Removal of the Di-iodo Benzoyl Moiety: Amiodarone's structure features two iodine atoms on the benzoyl ring, which are implicated in its significant thyroid and pulmonary toxicities.[2][3] Dronedarone's design strategically omits these iodine atoms, thereby reducing the risk of these adverse effects.[4]

• Introduction of a Methanesulfonyl Group: To counterbalance the increased lipophilicity that would result from removing the iodine atoms, a methanesulfonyl group was appended to the benzofuran ring.[1] This modification decreases the overall lipophilicity of the molecule, leading to a shorter half-life and reduced tissue accumulation compared to amiodarone.[3]

These intentional structural changes underscore a pivotal principle in drug design: the targeted modification of a lead compound to enhance its therapeutic index.

Quantitative Analysis of Ion Channel Inhibition

Dronedarone, like amiodarone, is a multichannel blocker, exerting its antiarrhythmic effects by modulating the activity of several key cardiac ion channels.[5][6] The following tables summarize the quantitative data on the inhibitory effects of Dronedarone and its primary comparator, amiodarone, on various ion channels.

Table 1: Inhibitory Activity (IC50) on Potassium Channels

Compound	Ion Channel	IC50 (µM)	Test System
Dronedarone	hERG (IKr)	0.0426	HEK-293 Cells[7]
Amiodarone	hERG (IKr)	0.8 ± 0.1	HEK-293 Cells[8]
Dronedarone	Small Conductance Ca2+-activated K+ (SK)	2.42	Human Atrial Myocytes (from chronic atrial fibrillation patients)[9]
Amiodarone	Small Conductance Ca2+-activated K+ (SK)	8.03	Human Atrial Myocytes (from chronic atrial fibrillation patients)[9]
Dronedarone	Acetylcholine-activated K+ (IK(ACh))	~0.01	Guinea Pig Atrial Cells[10]
Amiodarone	Acetylcholine-activated K+ (IK(ACh))	~1	Guinea Pig Atrial Cells[10]

Table 2: Inhibitory Activity (IC50) on Sodium and Calcium Channels

Compound	Ion Channel	IC50 (µM)	Test System
Dronedarone	Fast Na+ Current (INa)	0.7 ± 0.1	Guinea Pig Ventricular Myocytes[11]
Amiodarone	Peak Na+ Current (INa,P)	178.1 ± 17.2 (tonic block)	HEK-293 Cells[8]
Dronedarone	L-type Ca2+ Current (ICa,L)	0.4 ± 0.1	Guinea Pig Ventricular Myocytes[11]
Amiodarone	L-type Ca2+ Current (ICa,L)	0.27 (Ki)	Rat/Rabbit Myocardial Membranes[8]

Table 3: Inhibitory Activity (IC50) on Other Channels

Compound	Ion Channel	IC50 (µM)	Test System
Dronedarone	HCN4 Current (If)	1.0 ± 0.1	CHO Cells[11]

Structure-Activity Relationship of Dronedarone Analogs

While comprehensive SAR studies on a wide range of Dronedarone analogs are not extensively available in public literature, key insights can be gleaned from the comparison with amiodarone and its metabolites, as well as a few reported analogs.

The benzofuran ring coupled with a benzoyl moiety appears to be an essential structural entity for the multi-channel blocking activity.[2][12] Modifications at other positions on the molecule are undertaken to refine the pharmacokinetic and safety profiles.

• N-debutyl Dronedarone: The primary metabolite of Dronedarone, N-debutyl dronedarone, is formed through N-debutylation.[13] This metabolite retains some pharmacological activity, although it is generally less potent than the parent compound.

• Deuterated Dronedarone (Poyendarone): A deuterated analog of Dronedarone has been synthesized and evaluated.[14] Patch-clamp experiments have shown that the pharmacoelectrophysiology of Dronedarone is largely unaffected by deuteration.[14] This suggests that this modification does not significantly alter its interaction with ion channels.

• Esterified Homologues of Amiodarone: Studies on esterified homologues of amiodarone, where the butyl chain at the 2-position of the benzofuran ring is replaced with ester-containing side chains, have shown that these modifications can drastically alter the half-life.[12] However, these changes often come at the cost of reduced pharmacological activity.[12] This highlights the critical role of the butyl group in maintaining potent antiarrhythmic effects.

• Short-acting Analogs (e.g., AT-2001): These analogs were designed to have similar acute effects to amiodarone but with a shorter duration of action.[15]

• Thyroid Receptor Antagonist (KB-130015): This analog was specifically designed to minimize the thyroid-related side effects of amiodarone.[15]

Experimental Protocols

The quantitative data presented in this guide are primarily derived from whole-cell patch-clamp electrophysiology studies, the gold standard for characterizing the effects of compounds on ion channel function.[8]

Whole-Cell Patch-Clamp Protocol for IC50 Determination

1. Cell Preparation:

• Human Embryonic Kidney (HEK-293) or Chinese Hamster Ovary (CHO) cells are commonly used due to their limited endogenous expression of cardiac ion channels.

• Cells are stably or transiently transfected with the cDNA of the specific human cardiac ion channel of interest (e.g., hERG for IKr, SCN5A for Nav1.5, CACNA1C for Cav1.2).[8][9]

2. Solutions:

• External (Bath) Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES; adjusted to pH 7.4 with NaOH.

• Internal (Pipette) Solution (in mM): 120 KCl, 5.4 CaCl2, 1.8 MgCl2, 10 HEPES, 4 ATP, 0.4 GTP, with 30/10 KOH/EGTA for Ca2+ buffering; adjusted to pH 7.2 with KOH.

3. Electrophysiological Recording:

• Borosilicate glass micropipettes with a resistance of 2-5 MΩ are filled with the internal solution.

• A high-resistance "giga-seal" (>1 GΩ) is formed between the pipette tip and the cell membrane.

• The membrane patch is then ruptured to achieve the whole-cell configuration.

• Currents are recorded using a patch-clamp amplifier and appropriate data acquisition software.

4. Voltage-Clamp Protocols:

• Specific voltage protocols are applied to elicit the current of interest. For example, for hERG (IKr), a depolarizing pulse to +20 mV for 1000 ms (B15284909) from a holding potential of -80 mV is used to activate the channels, followed by a repolarizing step to -50 mV to record the characteristic tail current.

• For Nav1.5 (INa), a depolarizing pulse to -20 mV for 20 ms from a holding potential of -100 mV is typically used.

• For Cav1.2 (ICa,L), a depolarizing pulse to +10 mV for 200 ms from a holding potential of -40 mV can be applied.

5. Compound Application and Data Analysis:

• The baseline current is recorded in the external solution.

• The compound of interest is then perfused at increasing concentrations.

• The steady-state block at each concentration is measured.

• The percentage of current inhibition is plotted against the compound concentration, and the IC50 value is determined by fitting the data to the Hill equation.[9]

Signaling Pathways and Experimental Workflows

Beyond direct ion channel blockade, Dronedarone has been shown to modulate intracellular signaling pathways, which may contribute to its overall cardiovascular effects.

Dronedarone's Impact on the NFATc4/ERK/AKT Pathway in Ventricular Hypertrophy

In an animal model of ventricular hypertrophy, Dronedarone treatment has been shown to inhibit the NFATc4/ERK/AKT pathway. This pathway is a known mediator of cardiac hypertrophy.

Caption: Dronedarone inhibits key pro-hypertrophic signaling molecules.

Dronedarone and the SIRT1/FOXO3/PKIA Axis in Myocardial Hypertrophy

Dronedarone has also been demonstrated to attenuate angiotensin II-induced myocardial hypertrophy by regulating the SIRT1/FOXO3/PKIA signaling axis.

Caption: Dronedarone's anti-hypertrophic effect via SIRT1 modulation.

Experimental Workflow for Assessing Signaling Pathway Modulation

The following diagram illustrates a typical workflow for investigating the effects of Dronedarone analogs on intracellular signaling pathways.

Caption: Workflow for signaling pathway analysis of Dronedarone analogs.

Conclusion and Future Directions

The structural modifications that transform amiodarone into Dronedarone exemplify a successful application of medicinal chemistry principles to improve drug safety and pharmacokinetics. The removal of iodine and the addition of a methanesulfonyl group have yielded an antiarrhythmic with a more favorable side-effect profile. The multi-channel blocking activity, a hallmark of its predecessor, is largely retained, albeit with different potencies for specific channels.

Further exploration into the structure-activity relationships of novel Dronedarone analogs holds promise for the development of even more refined antiarrhythmic therapies. Systematic modifications of the benzofuran core, the n-butyl side chain, the linker, and the terminal amine could lead to compounds with enhanced selectivity for specific ion channels or improved modulation of key intracellular signaling pathways. A deeper understanding of the molecular interactions between Dronedarone and its target proteins will be crucial in guiding these future drug discovery efforts. The continued investigation into the intricate dance between chemical structure and biological function will undoubtedly pave the way for the next generation of safer and more effective treatments for cardiac arrhythmias.

References

• 1. docs.axolbio.com [docs.axolbio.com]
• 2. A Review of Structure Activity Relationship of Amiodarone and Its Derivatives [scirp.org]
• 3. Safety and Efficacy of Dronedarone in the Treatment of Atrial Fibrillation/Flutter - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Role of Dronedarone in the Treatment of Atrial Fibrillation/Flutter in the Aftermath of PALLAS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. ovid.com [ovid.com]
• 7. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. Inhibitory Effects of Dronedarone on Small Conductance Calcium Activated Potassium Channels in Patients with Chronic Atrial Fibrillation: Comparison to Amiodarone - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effect of dronedarone on Na+, Ca2+ and HCN channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scirp.org [scirp.org]
• 12. Dronedarone-Induced Cardiac Mitochondrial Dysfunction and Its Mitigation by Epoxyeicosatrienoic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Dronedarone: an amiodarone analogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. sophion.com [sophion.com]

In vitro electrophysiological effects of Dronedarone Hydrochloride

An In-Depth Technical Guide on the In Vitro Electrophysiological Effects of Dronedarone (B1670951) Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dronedarone hydrochloride is a multi-channel blocking antiarrhythmic agent used in the management of atrial fibrillation and atrial flutter.[1] Structurally related to amiodarone (B1667116) but lacking the iodine moiety, dronedarone was developed to reduce the risk of certain extracardiac side effects.[1][2] Its antiarrhythmic properties stem from a complex electrophysiological profile, characterized by the modulation of a wide array of cardiac ion channels. This technical guide provides a comprehensive overview of the in vitro electrophysiological effects of dronedarone, presenting quantitative data, detailed experimental methodologies, and visual representations of its mechanisms of action.

Core Electrophysiological Effects on Cardiac Ion Channels

Dronedarone exhibits a broad spectrum of activity, influencing sodium, potassium, and calcium channels, which collectively contributes to its effects on the cardiac action potential.[1][3]

Potassium Channel Blockade (Class III Effect)

A primary mechanism of dronedarone is the blockade of various potassium channels, which leads to a prolongation of the cardiac action potential and refractory period.[1]

Table 1: Inhibitory Effects of Dronedarone on Potassium Channels

Channel Type	Current	Cell Type	IC50 Value (μM)	Key Findings
Small Conductance Ca2+-Activated K+ (SK)	IKAS	Human Atrial Myocytes (from patients with chronic AF)	2.42[4][5]	Dronedarone is more potent than amiodarone in inhibiting IKAS.[4][5]
Small Conductance Ca2+-Activated K+ (SK2)	IKAS	HEK-293 cells	1.7[4][5]	Dose-dependent inhibition observed.[4][5]
Two-Pore-Domain K+ (TREK1)	K2P2.1	CHO cells	6.1[6]	Represents a previously unrecognized mechanism of action for dronedarone.[6]
Two-Pore-Domain K+ (TASK1)	K2P3.1	CHO cells	5.2[6]	Atrial-selective K2P3.1 currents are targeted.[6]
Human Ether-à-go-go-Related Gene (hERG)	IKr	Xenopus laevis oocytes	9.2[2][7]	Blocks channels in closed, open, and inactivated states.[2][7]
KvLQT1/minK	IKs	Xenopus laevis oocytes	~10 (approximate)[8]	Weaker block compared to hERG channels.[2][7]
Muscarinic Acetylcholine-Operated K+	IK(ACh)	Guinea Pig Atrial Cells	>0.01 (slightly above 10 nM)[9]	Approximately 100 times more potent than amiodarone.[9]
Inward Rectifier K+	IK1	Guinea Pig Ventricular Myocytes	≥30[8]	Inhibition observed at higher concentrations.[8]
Late Sustained K+	IK (Isus)	Rat Ventricular Myocytes	0.78 (sham) - 0.85 (post-myocardial infarction)[10]	Significant reduction of this current.[10]

Sodium Channel Blockade (Class I Effect)

Dronedarone exhibits a state-dependent blockade of fast sodium channels, which is more pronounced at more depolarized resting membrane potentials, suggesting a degree of atrial selectivity.[11][12]

Table 2: Inhibitory Effects of Dronedarone on Sodium Channels

Channel Type	Current	Cell Type	IC50 Value (μM)	Holding Potential (Vhold)	Key Findings
Fast Na+	INa	Guinea Pig Ventricular Myocytes	0.7 ± 0.1[11][12]	-80 mV	State-dependent inhibition, favoring an atrial-selective mode of action.[11][12]

Acute superfusion with dronedarone has been shown to decrease the maximum upstroke slope of the action potential (Vmax), indicative of sodium channel blockade.[13][14]

Calcium Channel Blockade (Class IV Effect)

Dronedarone also inhibits calcium channels, which contributes to its rate-controlling properties.[1]

Table 3: Inhibitory Effects of Dronedarone on Calcium Channels

Channel Type	Current	Cell Type	IC50 Value (μM)	Holding Potential (Vhold)	Key Findings
Fast Ca2+	ICa	Guinea Pig Ventricular Myocytes	0.4 ± 0.1[11][12]	-40 mV	State-dependent block.[11][12]
L-type Ca2+	ICa(L)	Guinea Pig Ventricular Myocytes	0.18 ± 0.018[8]	N/A	Use- and frequency-dependent block.[8]
T-type Ca2+ (Cav3.2)	ICa,T	HEK293T cells	9.20[15]	N/A	Stronger inhibitory effect on Cav3.2 compared to Cav3.1.[15]
T-type Ca2+ (Cav3.1)	ICa,T	HEK293T cells	46.41[15]	N/A	Weaker inhibition compared to Cav3.2.[15]

Inhibition of Pacemaker Current (If)

Dronedarone has been shown to inhibit the "funny" current (If), which is carried by HCN channels and plays a role in sinoatrial node automaticity.[16]

Table 4: Inhibitory Effects of Dronedarone on HCN Channels

Channel Type	Current	Cell Type	IC50 Value (μM)	Key Findings
HCN4	If	CHO cells	1.0 ± 0.1[11][12]	This inhibition may contribute to the reduction in heart rate observed clinically.[11][12]

Effects on Action Potential and Refractoriness

The multi-channel blocking properties of dronedarone translate into significant effects on the cardiac action potential and refractory period.

Table 5: Effects of Dronedarone on Action Potential Parameters

Parameter	Tissue/Cell Type	Effect	Concentration	Key Findings
Action Potential Duration (APD90)	Rabbit Atrial Muscle (Chronic Treatment)	Increased	100 mg/kg/d (PO for 4 weeks)	Prolonged APD with chronic administration.[13]
Action Potential Duration (APD90)	Rabbit Atrial Muscle (Acute Superfusion)	Decreased	10 μM	Acute application shortens APD.[13]
Effective Refractory Period (ERP)	Rabbit Atrial Muscle (Chronic Treatment)	Increased	100 mg/kg/d (PO for 4 weeks)	Significantly prolongs ERP.[13]
Effective Refractory Period (ERP)	Pig Left Atrial Epicardial Tissue	Increased	3 μM	Prolongs ERP without affecting MAP duration.[11]
Sinoatrial Node Automaticity	Rabbit Sinoatrial Node	Decreased	100 μM	Reduces spontaneous beating rate.[17]

Experimental Protocols

The following sections detail the methodologies employed in key studies investigating the in vitro electrophysiological effects of dronedarone.

Patch-Clamp Electrophysiology

• Objective: To measure the effects of dronedarone on specific ion channel currents.

• Cell Preparations:

  • Human Atrial Myocytes: Isolated by enzymatic dissociation from right atrial tissue samples.[5]

  • HEK-293 and CHO Cells: Transiently or stably transfected with genes encoding specific ion channel subunits (e.g., SK2, HCN4, K2P channels).[4][6][11]

  • Guinea Pig Ventricular Myocytes: Isolated from guinea pig hearts.[8][11]

• Recording Technique: Whole-cell configuration of the patch-clamp technique.[5][18]

• General Protocol:

  • Cells are placed in a recording chamber on an inverted microscope and superfused with a control extracellular solution.

  • A glass micropipette filled with an intracellular solution is used to form a high-resistance seal with the cell membrane.

  • The membrane patch under the pipette tip is ruptured to achieve the whole-cell configuration, allowing for control of the intracellular environment and measurement of whole-cell currents.

  • Specific voltage protocols are applied to elicit and measure the current of interest.

  • Dronedarone is applied at various concentrations via the superfusion solution, and the resulting changes in current are recorded and analyzed.

Two-Microelectrode Voltage-Clamp

• Objective: To study the effects of dronedarone on ion channels expressed in Xenopus laevis oocytes.

• Cell Preparation: Xenopus laevis oocytes are injected with cRNA encoding the ion channel of interest (e.g., hERG, KvLQT1/minK).[2][7]

• Recording Technique: Two-microelectrode voltage-clamp.[2][7]

• General Protocol:

  • The oocyte is placed in a recording chamber.

  • Two microelectrodes are inserted into the oocyte: one to measure the membrane potential and the other to inject current to clamp the voltage at a desired level.

  • Voltage-clamp protocols are applied to study the biophysical properties of the expressed channels in the absence and presence of dronedarone.

Microelectrode Technique for Action Potential Recording

• Objective: To measure the effects of dronedarone on the action potentials of multicellular preparations.

• Tissue Preparations: Isolated rabbit atrial muscle, sinoatrial node, or canine Purkinje fibers and papillary muscle.[13][17][19]

• Recording Technique: Standard microelectrode technique.[13][20]

• General Protocol:

  • The tissue is dissected and placed in an organ bath superfused with oxygenated Tyrode's solution.

  • A sharp glass microelectrode filled with KCl is used to impale a cell within the tissue to record the transmembrane potential.

  • The tissue is stimulated at various frequencies to assess rate-dependent effects.

  • Action potential parameters such as duration (APD), amplitude, and maximum upstroke velocity (Vmax) are measured before and after the application of dronedarone.

Visualizations

Signaling Pathway of Dronedarone's Multi-Channel Blockade

Caption: Dronedarone's multi-channel blockade and resulting electrophysiological effects.

Experimental Workflow for In Vitro Electrophysiological Assessment

Caption: General workflow for studying dronedarone's in vitro electrophysiological effects.

Logical Relationship of Dronedarone's Effects

Caption: Logical flow from multi-channel blockade to antiarrhythmic action.

Conclusion

Dronedarone hydrochloride possesses a complex in vitro electrophysiological profile characterized by the inhibition of multiple cardiac ion channels, including those for potassium, sodium, and calcium, as well as the pacemaker current. This multi-faceted mechanism of action leads to a prolongation of the action potential duration and effective refractory period, a decrease in sinoatrial node automaticity, and a state-dependent slowing of conduction. These effects collectively contribute to its efficacy in the management of atrial arrhythmias. The data and methodologies presented in this guide provide a foundational understanding for researchers and drug development professionals working to further elucidate the electrophysiological properties of dronedarone and to develop novel antiarrhythmic therapies.

References

• 1. What is the mechanism of Dronedarone Hydrochloride? [synapse.patsnap.com]
• 2. Acute effects of dronedarone on both components of the cardiac delayed rectifier K+ current, HERG and KvLQT1/minK potassium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Clinical pharmacology and electrophysiological properties of dronedarone] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibitory Effects of Dronedarone on Small Conductance Calcium Activated Potassium Channels in Patients with Chronic Atrial Fibrillation: Comparison to Amiodarone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibitory Effects of Dronedarone on Small Conductance Calcium Activated Potassium Channels in Patients with Chronic Atrial Fibrillation: Comparison to Amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel electrophysiological properties of dronedarone: inhibition of human cardiac two-pore-domain potassium (K2P) channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Acute effects of dronedarone on both components of the cardiac delayed rectifier K+ current, HERG and KvLQT1/minK potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Electrophysiologic characterization of dronedarone in guinea pig ventricular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibitory effects of dronedarone on muscarinic K+ current in guinea pig atrial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cellular and in vivo electrophysiological effects of dronedarone in normal and postmyocardial infarcted rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of dronedarone on Na+, Ca2+ and HCN channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Chronic and acute effects of dronedarone on the action potential of rabbit atrial muscle preparations: comparison with amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ahajournals.org [ahajournals.org]
• 15. biomedres.us [biomedres.us]
• 16. The funny and not-so-funny effects of dronedarone - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Acute in vitro effects of dronedarone, an iodine-free derivative, and amiodarone, on the rabbit sinoatrial node automaticity: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Effects of dronedarone on Acetylcholine-activated current in rabbit SAN cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Electrophysiological effects of dronedarone (SR 33589), a noniodinated amiodarone derivative in the canine heart: comparison with amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. In vitro effects of acute amiodarone and dronedarone on epicardial, endocardial, and M cells of the canine ventricle - PubMed [pubmed.ncbi.nlm.nih.gov]

Dronedarone Hydrochloride's effect on atrial and ventricular myocytes

An In-depth Technical Guide to the Effects of Dronedarone (B1670951) Hydrochloride on Atrial and Ventricular Myocytes

Introduction

Dronedarone hydrochloride is a multi-channel blocking antiarrhythmic agent, structurally derived from amiodarone (B1667116) but without the iodine moieties, which mitigates the risk of certain end-organ toxicities.[1] It is classified as a Class III antiarrhythmic, but its mechanism of action encompasses properties of all four Vaughan-Williams classes, including the blockade of multiple cardiac potassium, sodium, and calcium channels, as well as anti-adrenergic effects.[2][3] This guide provides a detailed technical overview of the electrophysiological effects, underlying signaling pathways, and experimental methodologies used to characterize the impact of dronedarone on isolated atrial and ventricular cardiomyocytes.

Electrophysiological Effects on Atrial and Ventricular Myocytes

Dronedarone modifies the electrophysiology of both atrial and ventricular myocytes primarily by blocking a suite of sarcolemmal ion channels. This multi-channel inhibition leads to a prolongation of the action potential duration (APD) and the effective refractory period (ERP), which are key to its antiarrhythmic efficacy.[4][5] However, the potency of its effects can differ between cell types and specific ion channels.

Modulation of Key Ion Currents

Potassium (K+) Channel Blockade (Class III Action): Dronedarone's primary Class III action involves the inhibition of delayed rectifier potassium currents, which are crucial for myocardial repolarization.

• Rapid Delayed Rectifier Current (IKr): Dronedarone is an antagonist of HERG channels, which conduct the IKr. In heterologous expression systems, it blocks HERG channels with an IC50 of 9.2 µM.[6][7] This block is a principal contributor to APD prolongation.

• Slow Delayed Rectifier Current (IKs): The drug exhibits a weaker inhibitory effect on KvLQT1/minK currents, which underlie IKs. At a concentration of 100 µM, it blocks approximately 33.2% of the current.[6][7]

• Atrial-Specific K+ Currents: Dronedarone potently inhibits atrial-specific potassium channels, which contributes to its preferential effects in atrial tissue. This includes the acetylcholine-activated potassium current (IK,ACh) and the small-conductance calcium-activated potassium (SK) channels.[1][8] Inhibition of SK channels is more pronounced in myocytes from patients with chronic atrial fibrillation (AF) compared to those in normal sinus rhythm.[8]

Sodium (Na+) Channel Blockade (Class I Action): Dronedarone demonstrates a use- and state-dependent blockade of fast inward sodium channels (INa), a Class I antiarrhythmic property.[4][9]

• Peak INa: The block is significantly more potent in depolarized cells, a characteristic that favors an atrial-selective mode of action, as atrial myocytes have a more depolarized resting membrane potential than ventricular myocytes.[5] In human atrial myocytes, 3 µM of dronedarone inhibits 97% of the peak INa.[1][9]

• Late INa: Like its parent compound amiodarone, dronedarone also inhibits the late sodium current.[1] This action helps to prevent early afterdepolarizations and reduces the transmural dispersion of repolarization.[1][10]

Calcium (Ca2+) Channel Blockade (Class IV Action): The drug blocks L-type calcium channels in a state-dependent manner, showing higher affinity for inactivated channels.[5] This results in a negative inotropic effect and contributes to rate control during atrial fibrillation.[11][12] The IC50 for Ca2+ current block is approximately 0.4 µM when channels are held at a depolarized potential (-40 mV), but the block is significantly weaker at more negative resting potentials.[5]

Effects on Action Potential and Refractoriness

In both atrial and ventricular tissues, dronedarone prolongs the action potential duration (APD) and the effective refractory period (ERP).[4][5] In rabbit ventricular papillary muscle, dronedarone treatment (50 mg/kg) lengthened the APD at 90% repolarization (APD90) by 20% to 49%.[4] A key characteristic of dronedarone is that it exhibits less reverse use-dependency than many other Class III agents, meaning its APD-prolonging effect is better maintained at faster heart rates.[1][4]

Furthermore, dronedarone increases post-repolarization refractoriness (the period after full repolarization where the cell remains unexcitable), which is a beneficial antiarrhythmic property that does not necessarily correlate with QT prolongation.[13] This effect, combined with a rapid phase 3 repolarization, may contribute to its lower proarrhythmic potential compared to drugs like sotalol.[13]

Quantitative Data on Ion Channel Inhibition

The following tables summarize the quantitative effects of dronedarone on various ion channels and electrophysiological parameters in atrial and ventricular myocytes.

Table 1: Effects of Dronedarone on Atrial Myocyte Ion Channels and Properties

Parameter	Species/Model	Effect	Concentration	Citation
Peak Sodium Current (INa)	Human Atrial Myocytes	97% inhibition	3 µM	[1][9]
SK Current (IKAS)	Human Atrial Myocytes (from AF patients)	IC50 = 2.42 µM	-	[8][14]
Effective Refractory Period (ERP)	Pig Atria	Prolonged from 145 ms (B15284909) to 184 ms	3 µM	[5]
Action Potential Duration (APD90)	Human Atrial Myocytes (from AF patients)	Significant prolongation	0.3 µM (with ranolazine)	[15]

| SR Ca2+ Leak | Human Atrial Myocytes | 75.6% - 86.5% reduction | 0.3 µM |[15] |

Table 2: Effects of Dronedarone on Ventricular Myocyte and Heterologous System Ion Channels

Parameter	Species/Model	Effect	Concentration	Citation
Rapid K+ Current (IKr)	Xenopus Oocytes (HERG)	IC50 = 9.2 µM	-	[6][7]
Slow K+ Current (IKs)	Xenopus Oocytes (KvLQT1/minK)	33.2% inhibition	100 µM	[6][7]
L-type Calcium Current (ICa,L)	Guinea Pig Ventricular Myocytes	IC50 = 0.4 µM (at Vhold = -40 mV)	-	[5]
Fast Sodium Current (INa)	Guinea Pig Ventricular Myocytes	IC50 = 0.7 µM (at Vhold = -80 mV)	-	[5]
Action Potential Duration (APD90)	Rabbit Ventricular Muscle	20% - 49% prolongation	50 mg/kg (chronic)	[4]
Vmax of Action Potential	Rabbit Ventricular Muscle	Significant reduction	100 mg/kg (chronic)	[4]

| Post-Repolarization Refractoriness | Rabbit Ventricle | Increased by 12 ms | 50 mg/kg (chronic) |[13] |

Signaling Pathways and Cellular Mechanisms

Beyond direct ion channel blockade, dronedarone influences intracellular signaling pathways related to calcium homeostasis and oxidative stress.

Calcium Homeostasis

Studies using confocal microscopy have shown that dronedarone significantly suppresses diastolic sarcoplasmic reticulum (SR) Ca2+ leak in both atrial and ventricular myocytes.[15] This stabilization of intracellular Ca2+ handling can reduce the likelihood of delayed afterdepolarizations, a known trigger for arrhythmias.

Caption: Dronedarone inhibits SR Ca2+ leak, reducing a key trigger for arrhythmias.

Oxidative Stress Pathways

In a porcine model of rapid atrial pacing (RAP), which induces oxidative stress, dronedarone was shown to prevent microcirculatory abnormalities in the ventricles.[16] This protective effect is linked to the inhibition of oxidative stress signaling. Dronedarone treatment attenuated the RAP-induced increase in the oxidative stress marker F2-isoprostane and reduced the expression of NOX-2, a subunit of NADPH oxidase.[16] Furthermore, in HL-1 cardiomyocytes, dronedarone inhibited the phosphorylation of Protein Kinase C alpha (PKCα) following oxidative stress.[16]

References

• 1. Safety and Efficacy of Dronedarone in the Treatment of Atrial Fibrillation/Flutter - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Dronedarone Hydrochloride? [synapse.patsnap.com]
• 3. Dronedarone: an amiodarone analog for the treatment of atrial fibrillation and atrial flutter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. Effect of dronedarone on Na+, Ca2+ and HCN channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Acute effects of dronedarone on both components of the cardiac delayed rectifier K+ current, HERG and KvLQT1/minK potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Acute effects of dronedarone on both components of the cardiac delayed rectifier K+ current, HERG and KvLQT1/minK potassium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibitory Effects of Dronedarone on Small Conductance Calcium Activated Potassium Channels in Patients with Chronic Atrial Fibrillation: Comparison to Amiodarone - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of amiodarone and dronedarone on voltage-dependent sodium current in human cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Role of Late Sodium Channel Current Block in the Management of Atrial Fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Influence of Amiodarone and Dronedarone on the Force-Interval Dependence of Rat Myocardium - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Dronedarone in patients with atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Electrophysiologic profile of dronedarone on the ventricular level: beneficial effect on postrepolarization refractoriness in the presence of rapid phase 3 repolarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. The combined effects of ranolazine and dronedarone on human atrial and ventricular electrophysiology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Dronedarone prevents microcirculatory abnormalities in the left ventricle during atrial tachypacing in pigs - PMC [pmc.ncbi.nlm.nih.gov]

Early-Stage Research on Dronedarone Hydrochloride's Antiarrhythmic Properties: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dronedarone (B1670951) Hydrochloride, a non-iodinated benzofuran (B130515) derivative, was developed as an analogue of amiodarone (B1667116) with the primary goal of offering a similar or improved antiarrhythmic efficacy while mitigating the well-documented organ toxicities associated with its predecessor.[1][2][3] Structurally, the removal of the iodine moiety and the addition of a methane-sulfonyl group were intended to reduce thyroid and pulmonary adverse effects, decrease lipophilicity, and shorten its half-life.[1][3][4] Early-stage research focused on characterizing its electrophysiological profile, elucidating its mechanism of action, and establishing its efficacy and safety in preclinical models and initial clinical trials. This guide provides an in-depth overview of these foundational studies.

Electrophysiological Properties and Mechanism of Action

Dronedarone is classified as a multichannel blocker, exhibiting electrophysiological characteristics of all four Vaughan Williams classes of antiarrhythmic drugs.[5][6] This multifaceted mechanism of action is central to its antiarrhythmic effects.

• Class III Action (Potassium Channel Blockade): The primary antiarrhythmic effect of dronedarone is the blockade of potassium channels, which prolongs the repolarization phase of the cardiac action potential.[5] This action lengthens the effective refractory period (ERP), making the cardiac tissue less susceptible to re-entrant circuits that underpin arrhythmias like atrial fibrillation (AF).[5][7] Studies on cloned human ether-a-go-go-related gene (HERG) channels, which conduct the rapid component of the delayed rectifier potassium current (IKr), confirm that dronedarone is a potent antagonist.[8] It also exhibits weaker inhibitory effects on KvLQT1/minK currents, the slow component of the delayed rectifier potassium current (IKs).[8]

• Class I Action (Sodium Channel Blockade): Dronedarone blocks fast sodium channels in a state-dependent manner, favoring inhibition of channels in the inactive state.[5][9] This action slows the upstroke velocity (Vmax) of phase 0 of the action potential, thereby decreasing excitability and conduction velocity.[5][10] This state-dependent blockade suggests a degree of atrial selectivity, as atrial cells have a more depolarized resting membrane potential than ventricular cells.[9][11]

• Class IV Action (Calcium Channel Blockade): The drug also inhibits L-type calcium channels, reducing the intracellular calcium influx during the plateau phase (phase 2) of the action potential.[5][9] This contributes to a reduction in cardiac contractility and further stabilizes the heart's electrical activity.[12]

• Class II Action (Anti-adrenergic Properties): Dronedarone exhibits non-competitive anti-adrenergic activity, antagonizing beta-adrenergic receptors.[5][12] This helps to reduce the influence of the sympathetic nervous system on the heart, leading to a decreased heart rate and myocardial contractility.[5][12]

Dronedarone's multichannel blocking mechanism of action.

In Vitro Studies

Early in vitro research was crucial for defining the pharmacological profile of dronedarone at the cellular level. Patch-clamp electrophysiology on isolated cardiomyocytes and heterologous expression systems was the primary method used.

Key findings demonstrated that dronedarone is a potent inhibitor of multiple cardiac ion channels. Notably, in whole-cell patch-clamp studies on human atrial myocytes, 3 μM of dronedarone inhibited the peak sodium current (INa) by 97%, a significantly more potent effect than that observed with amiodarone.[1][11] The drug was also shown to block HERG potassium channels with an IC50 of 9.2 µM.[8] Further studies revealed a state-dependent inhibition of both fast Na+ and L-type Ca2+ channels, which favors an atrial-selective mode of action.[9] Research also identified inhibitory effects on small conductance calcium-activated potassium (SK) channels, with dronedarone showing a stronger efficacy than amiodarone (IC50 of 2.43 μM vs 8.03 μM).[13]

Quantitative Data from In Vitro Electrophysiological Studies

Channel/Current	Preparation	Key Parameter	Value	Reference
Fast Na+ Current (INa)	Guinea Pig Ventricular Myocytes	IC50 (at Vhold = -80 mV)	0.7 ± 0.1 µM	[9]
Fast Na+ Current (INa)	Human Atrial Myocytes	% Inhibition (at 3 µM)	97%	[1]
L-type Ca2+ Current (ICa,L)	Guinea Pig Ventricular Myocytes	IC50 (at Vhold = -40 mV)	0.4 ± 0.1 µM	[9]
HERG K+ Current (IKr)	Xenopus laevis Oocytes	IC50	9.2 µM	[8]
KvLQT1/minK K+ Current (IKs)	Xenopus laevis Oocytes	% Inhibition (at 100 µM)	33.2%	[8]
Human HCN4 Channels	CHO Cells	IC50	1.0 ± 0.1 µM	[9]
SK Channels (IKAS)	Human Atrial Myocytes	IC50	2.43 µM	[13]

Experimental Protocol: Whole-Cell Patch-Clamp on Isolated Cardiomyocytes

• Cell Isolation: Guinea pig ventricular myocytes are isolated by enzymatic digestion using collagenase and protease following cannulation of the aorta and Langendorff perfusion.

• Cell Culture and Plating: Isolated myocytes are plated on glass coverslips in a recording chamber mounted on an inverted microscope.

• Electrode Preparation: Borosilicate glass capillaries are pulled to create micropipettes with a resistance of 2-4 MΩ when filled with the internal solution. The internal solution is designed to mimic the intracellular ionic environment.

• Recording Solutions:

  • External (Bath) Solution: Contains physiological concentrations of NaCl, KCl, CaCl2, MgCl2, HEPES, and glucose, adjusted to a pH of 7.4.

  • Internal (Pipette) Solution: Contains KCl, MgCl2, EGTA, HEPES, and ATP-Mg, adjusted to a pH of 7.2.

• Giga-seal Formation and Whole-Cell Configuration: The micropipette is positioned onto a myocyte, and gentle suction is applied to form a high-resistance (>1 GΩ) seal. A subsequent pulse of suction ruptures the cell membrane beneath the pipette tip, achieving the whole-cell configuration.

• Voltage-Clamp Protocol:

  • A holding potential (Vhold) is applied (e.g., -80 mV to study Na+ channels, -40 mV for Ca2+ channels).

  • Specific voltage-clamp protocols are applied to elicit the current of interest. For INa, a depolarizing pulse to -20 mV might be used. For ICa,L, a pulse to +10 mV might be used.

• Data Acquisition: Currents are recorded using a patch-clamp amplifier, filtered, and digitized for analysis.

• Drug Application: Dronedarone is applied to the bath solution at varying concentrations. The effect on the target current is measured by comparing the peak current amplitude before and after drug application to determine the percentage of inhibition and calculate the IC50 value.

In Vivo Studies

Preclinical in vivo studies in various animal models were essential to confirm the antiarrhythmic properties of dronedarone observed in vitro. These studies demonstrated efficacy in suppressing both atrial and ventricular arrhythmias.

In a dog model of sustained AF, oral administration of dronedarone (20 mg/kg, twice daily for 7 days) significantly attenuated the duration of AF.[7][14] This effect was associated with a significant lengthening of the atrial action potential duration (aAPD) and an even greater prolongation of the atrial effective refractory period (AERP).[7][14] In a post-myocardial infarction rat model, dronedarone was effective in suppressing ventricular arrhythmias.[1] At a dose of 10 mg/kg (IV), it completely suppressed the incidence of ventricular fibrillation (VF) during ischemia and reperfusion-induced arrhythmias.[1] Furthermore, in a pig model of acute coronary occlusion, dronedarone was found to be more effective than amiodarone, sotalol, and lignocaine in preventing VF.[1]

Quantitative Data from In Vivo Animal Models

Animal Model	Arrhythmia Type	Dronedarone Dose	Key Finding(s)	Reference
Beagle Dog	Sustained Atrial Fibrillation	20 mg/kg, PO, BID for 7 days	aAPD increased from 76.4 to 91.2 ms; AERP increased from 97.5 to 120 ms; Duration of sustained AF significantly attenuated.	[7][14]
Rat	Ischemia-induced Ventricular Arrhythmias	3 mg/kg, IV	Reduced incidence of VF from 80% to 30%.	[1]
Rat	Ischemia-induced Ventricular Arrhythmias	10 mg/kg, IV	Eliminated VF and mortality during ischemia.	[1]
Rat	Reperfusion-induced Arrhythmias	3 & 10 mg/kg, IV	Eliminated VF and mortality on reperfusion.	[1]
Pig	Acute Coronary Occlusion	Not specified	More effective than amiodarone, sotalol, and lignocaine in preventing VF.	[1]

Experimental Protocol: Canine Model of Sustained Atrial Fibrillation

• Animal Preparation: Six beagle dogs are anesthetized with isoflurane. Standard physiological parameters (ECG, blood pressure) are monitored.

• Instrumentation: Catheters are introduced into the right atrium for pacing and recording of atrial electrograms.

• Baseline Measurements: Atrial action potential duration (aAPD) and atrial effective refractory period (AERP) are measured at baseline.

• AF Induction Protocol:

  • A continuous intravenous infusion of phenylephrine (B352888) (2 µg/kg/min) is administered to increase vagal tone.

  • Simultaneously, rapid right atrial pacing (e.g., 20 V at 40 Hz) is applied for a set duration (e.g., 20 minutes) to induce sustained AF.

  • The duration of the sustained AF episode is recorded.

• Washout/Recovery: The animals are allowed to recover.

• Drug Administration: Dronedarone is administered orally at a dose of 20 mg/kg twice daily for 7 days.

• Follow-up Study: On the final day of treatment, the dogs are re-anesthetized and instrumented as before.

• Post-Drug Measurements: aAPD and AERP are re-measured.

• Post-Drug AF Induction: The same AF induction protocol is repeated, and the duration of sustained AF is recorded.

• Data Analysis: Pre- and post-dronedarone values for aAPD, AERP, and AF duration are compared using appropriate statistical tests (e.g., paired t-test) to determine the drug's effect.

Experimental workflow for the in vivo canine AF model.

Early-Stage Dose-Ranging Studies

Following promising preclinical data, early clinical trials aimed to establish the optimal dose of dronedarone for preventing AF recurrence. The DAFNE (Dronedarone Atrial Fibrillation Study after Electrical Cardioversion) trial was a key dose-ranging study.[15][16]

In this study, patients with persistent AF were randomized to receive placebo or one of three daily doses of dronedarone (800 mg, 1200 mg, or 1600 mg).[16] The primary endpoint was the time to AF relapse. The results surprisingly showed a reverse dose-effect for long-term rhythm control.[15] The 800 mg/day dose (administered as 400 mg twice daily) was found to be the most effective, significantly prolonging the median time to first AF recurrence from 5.3 days in the placebo group to 60 days.[1][16] Higher doses did not show a significant effect on recurrence and were associated with a higher rate of discontinuation due to side effects, primarily gastrointestinal.[16] Spontaneous conversion to sinus rhythm occurred in 5.8% to 14.8% of patients on dronedarone.[16] This study was instrumental in selecting the 400 mg twice-daily dose for subsequent large-scale Phase III trials.[15][17][18]

Quantitative Data from the DAFNE Dose-Ranging Study

Treatment Group	Median Time to First AF Recurrence	Relative Risk Reduction vs Placebo	Premature Drug Discontinuation	Reference
Placebo	5.3 days	-	N/A	[1][16]
Dronedarone 800 mg/day	60 days	55% (p=0.001)	3.9%	[1][16]
Dronedarone 1200 mg/day	No significant change	Not significant	N/A	[1][16]
Dronedarone 1600 mg/day	No significant change	Not significant	22.6%	[1][16]

Conclusion

The early-stage research on dronedarone hydrochloride successfully characterized it as a multichannel blocking agent with a distinct electrophysiological profile. In vitro studies meticulously detailed its inhibitory effects on key cardiac sodium, potassium, and calcium channels, providing a molecular basis for its antiarrhythmic action. These findings were substantiated in various in vivo animal models, which demonstrated dronedarone's efficacy in suppressing both atrial and ventricular arrhythmias. Crucially, early dose-ranging clinical studies like DAFNE established an optimal therapeutic dose of 400 mg twice daily, balancing efficacy in preventing AF recurrence with an acceptable safety profile. This foundational body of work paved the way for larger clinical trials and the eventual approval of dronedarone as a therapeutic option for specific patient populations with atrial fibrillation.

References

• 1. Safety and Efficacy of Dronedarone in the Treatment of Atrial Fibrillation/Flutter - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A review of the pharmacokinetics, electrophysiology and clinical efficacy of dronedarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dronedarone - Wikipedia [en.wikipedia.org]
• 4. Dronedarone: a new antiarrhythmic agent for the treatment of atrial fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Dronedarone Hydrochloride? [synapse.patsnap.com]
• 6. Dronedarone: a new antiarrhythmic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dronedarone attenuates the duration of atrial fibrillation in a dog model of sustained atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acute effects of dronedarone on both components of the cardiac delayed rectifier K+ current, HERG and KvLQT1/minK potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of dronedarone on Na+, Ca2+ and HCN channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ahajournals.org [ahajournals.org]
• 11. researchgate.net [researchgate.net]
• 12. What is Dronedarone Hydrochloride used for? [synapse.patsnap.com]
• 13. Inhibitory Effects of Dronedarone on Small Conductance Calcium Activated Potassium Channels in Patients with Chronic Atrial Fibrillation: Comparison to Amiodarone - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Dronedarone attenuates the duration of atrial fibrillation in a dog model of sustained atrial fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Dronedarone in patients with atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Dronedarone for prevention of atrial fibrillation: a dose-ranging study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Dronedarone: a new antiarrhythmic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Multaq (dronedarone) dosing, indications, interactions, adverse effects, and more [reference.medscape.com]

Preclinical Toxicology of Dronedarone Hydrochloride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical toxicology studies conducted on dronedarone (B1670951) hydrochloride, an antiarrhythmic agent. The information is compiled from regulatory submissions and published research, offering insights into the safety profile of the drug before its clinical use. This document is intended to serve as a resource for researchers, scientists, and professionals involved in drug development and toxicological assessment.

General Toxicology

Single-Dose Toxicity

Single-dose toxicity studies were conducted in mice and rats to determine the acute effects of dronedarone hydrochloride.

Experimental Protocol:

• Species: Mice and Rats

• Sex: Male and Female

• Route of Administration: Oral (gavage) and Intravenous (bolus)

• Dose Levels (Oral): Up to 2000 mg/kg

• Dose Levels (Intravenous): 15-20 mg/kg

• Observations: Clinical signs of toxicity and mortality were recorded.

Table 1: Single-Dose Toxicity of Dronedarone Hydrochloride

Species	Route	Dose (mg/kg)	Observed Effects
Mouse	Oral	Up to 2000	No deaths. Prostration, hematuria, and ptyalism at ≥1500 mg/kg.[1]
Rat	Oral	Up to 2000	No deaths. Prostration, hematuria, and ptyalism at ≥1500 mg/kg.[1]
Mouse	Intravenous	15-20	Deaths observed in both sexes.[1]
Rat	Intravenous	15-20	Deaths observed in both sexes.[1]

Repeat-Dose Toxicity

Repeat-dose toxicity studies were performed in rats and dogs to evaluate the potential target organs of toxicity and to establish a No-Observed-Adverse-Effect Level (NOAEL).

Experimental Protocol:

• Species: Sprague-Dawley Rats and Beagle Dogs

• Duration: Up to 13 weeks in rats and 52 weeks in dogs.

• Route of Administration: Oral (gavage)

• Parameters Evaluated: Clinical signs, body weight, food consumption, hematology, clinical chemistry, urinalysis, organ weights, and histopathology.

Table 2: Repeat-Dose Toxicity of Dronedarone Hydrochloride

Species	Duration	Dose Levels	Key Findings	NOAEL
Rat	13 weeks	Not specified	Slightly reduced serum T3. Thyroid histological findings.[2]	Not specified
Dog	13 and 52 weeks	Not specified	Slightly reduced serum T3.[2]	Not specified
Mouse	2 weeks	450 mg/kg/day (NOEL for this finding)	Proximal tubular vacuolation at lethal doses.[2]	450 mg/kg/day

Safety Pharmacology

Safety pharmacology studies were conducted to assess the effects of dronedarone on vital functions, primarily the cardiovascular system.

Experimental Protocol:

• Species: Dogs

• Methodology: In anesthetized dogs, the effects of intravenous dronedarone on atrial fibrillation (AF) were studied. In a separate study, conscious dogs were administered oral dronedarone for 7 days.

• Parameters Evaluated: Hemodynamic parameters, electrocardiogram (ECG), and termination of AF.

Table 3: Safety Pharmacology of Dronedarone Hydrochloride in Dogs

Study Type	Dose	Key Findings
Atrial pacing/vagal stimulation model (anesthetized)	2.8 mg/kg followed by 9.4 mg/kg (IV)	Effectively terminated atrial fibrillation and induced resistance to re-induction.[3]
7-day oral administration (conscious)	20 mg/kg, twice daily	Lengthened PQ interval; minimal effect on cardiac function.[4][5]

Genotoxicity

A battery of in vitro and in vivo tests was conducted to assess the genotoxic potential of dronedarone hydrochloride.

Experimental Protocol:

• In Vitro Assays:

  • Bacterial Reverse Mutation Assay (Ames test)

  • Hepatocyte DNA Repair Assay

  • Lymphocyte Chromosomal Aberration Assay

  • V79 Chinese Hamster Forward Mutation Assay (hgprt locus)

• In Vivo Assay:

  • Mouse Micronucleus Test

Table 4: Genotoxicity of Dronedarone Hydrochloride

Assay	System	Metabolic Activation	Result
Bacterial Reverse Mutation	S. typhimurium	With and without	Negative[3]
Hepatocyte DNA Repair	Rat hepatocytes	Not applicable	Negative[3]
Chromosomal Aberration	Human peripheral blood lymphocytes	With and without	Negative[3]
Forward Mutation (hgprt locus)	V79 Chinese hamster cells	With and without	Equivocal (slight increase in mutation frequency, no clear dose-response)[3]
Micronucleus Test	Mouse	Not applicable	Negative (at 2000 mg/kg)[3]

Carcinogenicity

Long-term carcinogenicity studies were conducted in mice and rats to evaluate the tumorigenic potential of dronedarone hydrochloride.

Experimental Protocol:

• Species: CD-1 Mice and Sprague-Dawley Rats

• Duration: 2 years

• Route of Administration: Oral (gavage)

• Dose Levels: Doses producing AUCs 5 to 8 times the clinical AUC at the maximum recommended human dose.[1][6]

Table 5: Carcinogenicity of Dronedarone Hydrochloride

Species	Sex	Tumor Type	Conclusion
Mouse	Male	Histiocytic sarcomas	Drug-related[1][6]
Mouse	Female	Mammary adenocarcinomas	Drug-related (potentially linked to increased prolactin)[1][6]
Rat	Male	Hemangiomas	Drug-related[1][6]

Prolactin Signaling Pathway

The increased incidence of mammary adenocarcinomas in female mice was hypothesized to be related to an increase in prolactin levels. The following diagram illustrates the general prolactin signaling pathway.

Caption: Prolactin signaling pathway leading to gene transcription.

Reproductive and Developmental Toxicology

Reproductive and developmental toxicology studies were conducted in rats and rabbits to assess the effects of dronedarone on fertility, embryonic development, and pre- and postnatal development.

Experimental Protocol:

• Species: Rats and Rabbits

• Study Types:

  • Fertility and Early Embryonic Development (Segment I) in rats.

  • Embryo-fetal Development (Segment II) in rats and rabbits.

  • Pre- and Postnatal Development (Segment III) in rats.

• Route of Administration: Oral (gavage)

Table 6: Reproductive and Developmental Toxicology of Dronedarone Hydrochloride

Study Type	Species	Dose Levels	Key Findings
Fertility and Early Embryonic Development (Segment I)	Rat	Up to 100 mg/kg/day	No specific findings reported in the provided documents.
Embryo-fetal Development (Segment II)	Rat	Similar to recommended human dose	Teratogenic effects observed.[1][6]
Embryo-fetal Development (Segment II)	Rabbit	Not specified	No teratogenic effects observed.
Pre- and Postnatal Development (Segment III)	Rat	Up to 50 mg/kg/day	No specific findings reported in the provided documents.

Experimental Workflow for Embryo-fetal Development Study

The following diagram outlines the typical workflow for a Segment II embryo-fetal development toxicology study.

Caption: Workflow of an embryo-fetal development toxicology study.

Conclusion

The preclinical toxicology profile of dronedarone hydrochloride has been extensively characterized through a comprehensive set of in vitro and in vivo studies. Key findings include dose-dependent toxicities in single and repeat-dose studies, with no significant genotoxic potential. Carcinogenicity studies revealed an increased incidence of certain tumors in mice and rats at exposures significantly higher than the clinical dose. Notably, dronedarone was found to be teratogenic in rats at doses comparable to the recommended human dose, leading to its contraindication in pregnancy. The safety pharmacology studies confirmed its effects on cardiac electrophysiology. This compilation of preclinical data provides a crucial foundation for understanding the toxicological properties of dronedarone hydrochloride and informs its safe clinical use.

References

• 1. researchgate.net [researchgate.net]
• 2. tga.gov.au [tga.gov.au]
• 3. rep.bioscientifica.com [rep.bioscientifica.com]
• 4. Short-term effects of oral dronedarone administration on cardiac function, blood pressure and electrocardiogram in conscious telemetry dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dronedarone attenuates the duration of atrial fibrillation in a dog model of sustained atrial fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]

Dronedarone Hydrochloride's Impact on Cardiac Action Potential Duration: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dronedarone (B1670951) hydrochloride is a multi-channel blocking antiarrhythmic agent primarily utilized in the management of atrial fibrillation. Its therapeutic efficacy is rooted in its ability to modulate the duration of the cardiac action potential through complex interactions with various ion channels. This guide provides a comprehensive technical overview of dronedarone's electrophysiological effects, detailing its mechanism of action, impact on specific ion currents, and the resultant alterations to the cardiac action potential. Quantitative data from key studies are summarized, experimental protocols are detailed, and critical pathways and workflows are visualized to offer a thorough resource for the scientific community.

Mechanism of Action: A Multi-Channel Blockade Approach

Dronedarone is classified as a Vaughan-Williams Class III antiarrhythmic agent, but it exhibits properties of all four classes.[1] Its primary mechanism involves the blockade of multiple cardiac ion channels, which collectively leads to a prolongation of the cardiac action potential duration (APD) and the effective refractory period (ERP).[1][2] This multi-channel action contributes to its antiarrhythmic effects by preventing the initiation and propagation of abnormal electrical impulses in the heart.[1]

The principal ion channels targeted by dronedarone include:

• Potassium Channels (Class III effect): Dronedarone blocks several types of potassium channels, most notably the rapid (IKr) and slow (IKs) components of the delayed rectifier potassium current.[2] This inhibition slows the repolarization phase (Phase 3) of the action potential, thereby prolonging the APD.[1] It also blocks the acetylcholine-activated potassium current (IK(ACh)) and the inward rectifier potassium current.[2]

• Sodium Channels (Class I effect): The drug exhibits a state-dependent blockade of fast sodium channels (INa), which is more pronounced at higher heart rates.[3][4] This action reduces the upstroke velocity of Phase 0 of the action potential, slowing conduction.[1]

• Calcium Channels (Class IV effect): Dronedarone inhibits L-type calcium channels (ICaL), which contributes to a reduction in the plateau phase (Phase 2) of the action potential.[1][3]

• Adrenergic Receptors (Class II effect): Dronedarone has anti-adrenergic properties, which help to reduce the influence of the sympathetic nervous system on the heart.[2]

The net effect of these actions is a modest increase in the action potential duration in the endocardium and epicardium, with a minimal effect in the M cells, leading to a homogenization of transmural dispersion of refractoriness.[5]

Quantitative Analysis of Ion Channel Inhibition

The inhibitory effects of dronedarone on various cardiac ion channels have been quantified in numerous preclinical studies. The following tables summarize the half-maximal inhibitory concentrations (IC50) and other quantitative measures of dronedarone's potency.

Table 1: Dronedarone IC50 Values for Key Cardiac Ion Channels

Ion Channel Current	Species / Cell Type	IC50 (µM)	Reference(s)
IKr (hERG)	Xenopus laevis oocytes	9.2	[6]
IKs (KvLQT1/minK)	Xenopus laevis oocytes	>100 (33.2% block at 100 µM)	[6]
ICaL	Guinea pig ventricular myocytes	0.4 ± 0.1 (at Vhold = -40 mV)	[4]
INa (fast)	Guinea pig ventricular myocytes	0.7 ± 0.1 (at Vhold = -80 mV)	[4]
IK(ACh)	Rabbit sinoatrial node cells	0.063	[7][8]
IK(ACh)	Guinea pig atrial cells	~0.01	[1][9]
IKAS (SK Channels)	Human atrial myocytes (chronic AF)	2.42	[10][11]
IKAS (SK Channels)	HEK-293 cells (transfected SK2)	1.7	[10][11]
HCN4	CHO cells	1.0 ± 0.1	[4]
Na+/Ca2+ Exchange (NCX)	Guinea pig ventricular myocytes	~28-33	[3]

Table 2: Quantitative Effects of Dronedarone on Action Potential Parameters

Parameter	Species / Tissue	Concentration	Effect	Reference(s)
Action Potential Duration at 90% Repolarization (APD90)	Rabbit atrial muscle (chronic treatment)	100 mg/kg/d (4 weeks)	Increased from 58 ± 4 ms (B15284909) to 69 ± 2 ms	[12]
Action Potential Duration at 90% Repolarization (APD90)	Rabbit atrial muscle (acute superfusion)	10 µM	Decreased from 61 ± 6 ms to 53 ± 4 ms	[12]
Effective Refractory Period (ERP)	Rabbit atrial muscle (chronic treatment)	100 mg/kg/d (4 weeks)	Increased from 49 ± 6 ms to 68 ± 4 ms	[12]
Effective Refractory Period (ERP)	Pig left atrial epicardial tissue	3 µM	Increased from 145 ± 9 ms to 184 ± 17 ms	[4]
Maximum Upstroke Velocity (Vmax)	Rabbit atrial muscle (acute superfusion)	10 µM	Decreased from 188 ± 9 V/s to 182 ± 11 V/s	[12]

Experimental Protocols

The characterization of dronedarone's electrophysiological properties relies on precise experimental techniques, primarily the patch-clamp method in its various configurations.

Whole-Cell Patch-Clamp for Ion Current Measurement

This technique is the gold standard for studying the effects of compounds on ion channel function.

Objective: To measure the effect of dronedarone on specific ion currents (e.g., IKr, IKs, ICaL, INa) in isolated cardiac myocytes or heterologous expression systems.

Methodology:

• Cell Preparation: Cardiomyocytes are enzymatically isolated from cardiac tissue (e.g., canine ventricle, guinea pig atria) or a cell line (e.g., HEK293, CHO) stably transfected with the gene encoding the specific ion channel of interest is used.[13][14]

• Electrode and Solution Preparation: A glass micropipette with a tip diameter of approximately 1 µm is filled with an internal solution mimicking the intracellular ionic composition. The external (bath) solution mimics the extracellular environment. Specific ion channel blockers are often included in the external solution to isolate the current of interest.[14]

• Giga-seal Formation and Whole-Cell Configuration: The micropipette is pressed against the cell membrane, and gentle suction is applied to form a high-resistance seal (>1 GΩ). A subsequent pulse of suction ruptures the membrane patch, allowing electrical access to the whole cell.[15]

• Voltage-Clamp Protocol: A specific voltage protocol is applied to the cell to elicit the desired ion current. The holding potential and voltage steps are tailored to the specific channel being studied. For example, to measure IKr, a depolarizing pulse is applied to open the channels, followed by a repolarizing step to measure the characteristic tail current.[6][14]

• Compound Application: Dronedarone is perfused into the bath solution at increasing concentrations. The effect of each concentration on the peak or tail current is recorded.[14]

• Data Analysis: The recorded current inhibition at each concentration is plotted to generate a dose-response curve, from which the IC50 value is calculated.[14]

Action Potential Recording with Microelectrodes

Objective: To measure the effect of dronedarone on the action potential duration and other parameters in isolated cardiac tissue preparations.

Methodology:

• Tissue Preparation: Cardiac tissue, such as a papillary muscle or atrial muscle strip, is dissected and placed in a tissue bath superfused with oxygenated Tyrode's solution.[13]

• Microelectrode Impalement: A sharp glass microelectrode filled with 3 M KCl is inserted into a single cardiomyocyte within the tissue to record the transmembrane potential.[13]

• Stimulation Protocol: The tissue is stimulated at a constant cycle length to elicit regular action potentials.

• Drug Application: After recording baseline action potentials, dronedarone is added to the superfusing solution.

• Data Acquisition and Analysis: Action potential parameters, including APD at 50% and 90% repolarization (APD50, APD90) and the maximum upstroke velocity (Vmax), are measured before and after drug application.[13]

Visualizations: Pathways and Workflows

Dronedarone's Multi-Channel Blockade and its Effect on the Cardiac Action Potential

Caption: Dronedarone's multi-channel blockade prolongs the cardiac action potential.

Signaling Pathway of Acetylcholine-Activated Potassium Current (IK(ACh)) Inhibition by Dronedarone

Caption: Dronedarone inhibits the IK(ACh) current via direct channel blockade.

Experimental Workflow for Patch-Clamp Analysis of Dronedarone

Caption: Workflow for determining dronedarone's IC50 using patch-clamp.

Conclusion

Dronedarone hydrochloride exerts its antiarrhythmic effects by modulating the cardiac action potential duration through a complex interplay of blocking multiple ion channels. Its inhibitory actions on key potassium, sodium, and calcium currents lead to a prolongation of the action potential and effective refractory period. The quantitative data and experimental protocols outlined in this guide provide a detailed understanding of its electrophysiological profile. This in-depth knowledge is crucial for ongoing research, the development of novel antiarrhythmic therapies, and the informed clinical application of dronedarone.

References

• 1. Inhibitory effects of dronedarone on muscarinic K+ current in guinea pig atrial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dronedarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acute inhibitory effect of dronedarone, a noniodinated benzofuran analogue of amiodarone, on Na+/Ca2+ exchange current in guinea pig cardiac ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of dronedarone on Na+, Ca2+ and HCN channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Safety and Efficacy of Dronedarone in the Treatment of Atrial Fibrillation/Flutter - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Effects of dronedarone on acetylcholine-activated current in rabbit SAN cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of dronedarone on Acetylcholine-activated current in rabbit SAN cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Influence of Amiodarone and Dronedarone on the Force-Interval Dependence of Rat Myocardium - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibitory Effects of Dronedarone on Small Conductance Calcium Activated Potassium Channels in Patients with Chronic Atrial Fibrillation: Comparison to Amiodarone - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inhibitory Effects of Dronedarone on Small Conductance Calcium Activated Potassium Channels in Patients with Chronic Atrial Fibrillation: Comparison to Amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Chronic and acute effects of dronedarone on the action potential of rabbit atrial muscle preparations: comparison with amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Electrophysiological effects of dronedarone (SR 33589), a noniodinated amiodarone derivative in the canine heart: comparison with amiodarone - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Patch Clamp Electrophysiology, Action Potential, Voltage Clamp [moleculardevices.com]

Protocols & Analytical Methods

Application Note and Protocol for HPLC Quantification of Dronedarone Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dronedarone (B1670951) Hydrochloride is an antiarrhythmic agent used in the treatment of cardiac arrhythmias.[1][2][3] Accurate and precise quantification of Dronedarone HCl in bulk drug and pharmaceutical dosage forms is crucial for quality control and regulatory compliance. High-Performance Liquid Chromatography (HPLC) is a widely used analytical technique for this purpose due to its high specificity, sensitivity, and accuracy.[1] This document provides a comprehensive overview of a developed and validated stability-indicating RP-HPLC method for the quantification of Dronedarone Hydrochloride.

Physicochemical Properties of Dronedarone Hydrochloride

A thorough understanding of the physicochemical properties of Dronedarone Hydrochloride is fundamental for the development of a robust HPLC method.

Property	Value	Reference
Molecular Formula	C31H45ClN2O5S	[4][5]
Molecular Weight	593.2 g/mol	[4][5]
Solubility	Practically insoluble in water; freely soluble in methylene (B1212753) chloride and methanol (B129727).	[2]
UV Absorbance	Maximum absorbance is typically observed around 290 nm.	[1][6][7]

Recommended HPLC Method

Several HPLC methods have been reported for the quantification of Dronedarone HCl.[1][6][8][9][10] Based on a review of the available literature, a robust and stability-indicating isocratic RP-HPLC method is proposed. This method demonstrates good separation of Dronedarone from its degradation products and is suitable for routine quality control analysis.[1][7][11]

Chromatographic Conditions

Parameter	Recommended Condition
Column	Waters Symmetry C8 (100 x 4.6 mm), 5 µm particle size
Mobile Phase	Buffer: Methanol (40:60 v/v) (Buffer: 50 mM KH2PO4 + 1 ml triethylamine (B128534) in 1 liter water, pH adjusted to 2.5 with ortho-phosphoric acid)
Flow Rate	1.0 mL/min
Detection Wavelength	290 nm
Injection Volume	20 µL
Column Temperature	30 °C
Run Time	12 minutes

This method is based on a validated stability-indicating HPLC method.[1]

Experimental Protocols

Preparation of Solutions

a) Buffer Preparation (50 mM KH2PO4, pH 2.5):

• Dissolve 6.8 g of Potassium Dihydrogen Phosphate (KH2PO4) in 1000 mL of HPLC grade water.

• Add 1 mL of triethylamine.

• Adjust the pH to 2.5 with ortho-phosphoric acid.

• Filter the buffer solution through a 0.45 µm membrane filter.

b) Mobile Phase Preparation:

• Mix the prepared buffer and HPLC grade methanol in a ratio of 40:60 (v/v).

• Degas the mobile phase by sonication or other suitable means before use.

c) Standard Stock Solution Preparation (100 µg/mL):

• Accurately weigh about 10 mg of Dronedarone Hydrochloride reference standard and transfer it to a 100 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase.

d) Sample Preparation (from Tablet Dosage Form):

• Weigh and finely powder not fewer than 20 tablets.

• Accurately weigh a quantity of the powder equivalent to 10 mg of Dronedarone and transfer it to a 100 mL volumetric flask.

• Add about 70 mL of mobile phase and sonicate for 15 minutes to ensure complete dissolution of the drug.

• Make up the volume to 100 mL with the mobile phase.

• Filter the solution through a 0.45 µm syringe filter, discarding the first few mL of the filtrate.

Chromatographic Procedure

• Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject 20 µL of the blank (mobile phase), followed by the standard solution and the sample solution into the chromatograph.

• Record the chromatograms and measure the peak area for Dronedarone.

Method Validation

The developed HPLC method should be validated according to the International Council for Harmonisation (ICH) guidelines.[12][13][14][15][16] The validation parameters include:

Validation Parameter	Acceptance Criteria
System Suitability	%RSD of peak areas < 2.0%, Tailing factor < 2.0, Theoretical plates > 2000
Specificity	No interference from placebo and degradation products at the retention time of Dronedarone.
Linearity	Correlation coefficient (r²) ≥ 0.999 over a concentration range of 20-80 µg/mL.[1]
Accuracy (% Recovery)	98.0% - 102.0%
Precision (%RSD)	Intra-day and Inter-day precision %RSD ≤ 2.0%
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1 (e.g., 0.1 µg/mL[1])
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1 (e.g., 0.3 µg/mL[1])
Robustness	The method should remain unaffected by small, deliberate variations in chromatographic conditions (e.g., flow rate, pH of the mobile phase).

Forced Degradation Studies

To establish the stability-indicating nature of the method, forced degradation studies should be performed on the Dronedarone Hydrochloride drug substance.[1][7][11] The drug is subjected to stress conditions such as:

• Acid Hydrolysis: 1M HCl at 80°C for 2 hours.[1]

• Base Hydrolysis: 0.1M NaOH at 80°C for 2 hours.[1]

• Oxidative Degradation: 6% H2O2 at 80°C for 2 hours.[1]

• Thermal Degradation: Heating at 70°C for 48 hours.[1]

• Photolytic Degradation: Exposure to sunlight for 48 hours.[1]

The stressed samples are then analyzed by the proposed HPLC method to check for any degradation products and to ensure that the Dronedarone peak is well-resolved from any degradants.

Visualizations

Caption: Workflow for HPLC Method Development and Validation.

Caption: Experimental Workflow for Dronedarone HCl Quantification.

References

• 1. Method Development and Validation of a Stability-Indicating RP-HPLC Method for the Quantitative Analysis of Dronedarone Hydrochloride in Pharmaceutical Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dronedarone | C31H44N2O5S | CID 208898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. dronedarone | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. Dronedarone HCl (Multaq) | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 5. Dronedarone Hydrochloride | C31H45ClN2O5S | CID 219025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. jocpr.com [jocpr.com]
• 9. RP-HPLC Method Development and Validation of Dronedarone Hydrochloride in Bulk and Dosage Form – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 10. academic.oup.com [academic.oup.com]
• 11. A Stability Indicating HPLC Method for Dronedarone in Bulk Drugs and Pharmaceutical Dosage Forms [scirp.org]
• 12. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 13. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 14. m.youtube.com [m.youtube.com]
• 15. database.ich.org [database.ich.org]
• 16. ema.europa.eu [ema.europa.eu]

Application Notes and Protocols for Studying Dronedarone Effects in a Canine Atrial Fibrillation Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for investigating the effects of dronedarone (B1670951) in a well-established canine model of atrial fibrillation (AF). The methodologies outlined below are synthesized from peer-reviewed studies and are intended to guide researchers in conducting similar preclinical evaluations.

Introduction

Atrial fibrillation is the most common sustained arrhythmia, and canine models are frequently used to study its pathophysiology and to evaluate the efficacy and safety of novel antiarrhythmic drugs.[1][2] Dronedarone, a multichannel blocking antiarrhythmic drug, has been investigated for the management of AF.[3][4] This document details the procedures for inducing a sustained AF model in canines and the subsequent protocol for administering and evaluating the effects of dronedarone.

Experimental Protocols

Canine Model of Sustained Atrial Fibrillation Induction

This protocol describes a method to induce sustained atrial fibrillation in canines using rapid atrial pacing in conjunction with a phenylephrine (B352888) infusion to increase vagal tone.[5][6][7]

Materials:

• Beagle dogs (or other suitable breed)

• Anesthesia (e.g., isoflurane, morphine-chloralose)[5][7]

• Ventilator

• Pacing catheter

• Intravenous catheters

• Phenylephrine solution

• ECG and hemodynamic monitoring equipment

Procedure:

• Anesthesia and Instrumentation: Anesthetize the dog and maintain a stable plane of anesthesia.[5][8] Intubate and ventilate the animal.[8] Place intravenous catheters for drug administration and fluid maintenance. Surgically place a pacing catheter in the right atrium for rapid pacing.[5]

• Baseline Measurements: Record baseline electrocardiogram (ECG) and hemodynamic parameters, including heart rate (HR), mean blood pressure (MBP), and atrial action potential duration (aAPD) and atrial effective refractory period (AERP) if applicable.[5]

• Induction of Atrial Fibrillation:

  • Begin an intravenous infusion of phenylephrine at a rate of 2 µg/kg/min.[5][6]

  • Simultaneously, initiate rapid right atrial pacing at a frequency of 40 Hz with a voltage of 20 V.[5][6]

  • Continue the phenylephrine infusion and rapid atrial pacing for 20 minutes.[5][6]

• Confirmation of Sustained AF: After 20 minutes, cease the rapid atrial pacing. Monitor the ECG to confirm the presence of sustained atrial fibrillation. In this model, AF is expected to persist for a significant duration after pacing is stopped.[6][7]

• Recovery: Once sustained AF is documented, the animal can be allowed to recover from anesthesia before the initiation of the dronedarone treatment protocol.

Dronedarone Administration Protocol

This protocol outlines the oral administration of dronedarone to the canine model with induced atrial fibrillation.

Materials:

• Dronedarone tablets or solution

• Canine model with induced sustained atrial fibrillation

Procedure:

• Dosage: Administer dronedarone orally at a dose of 20 mg/kg, twice daily (BID).[3][5][9]

• Duration of Treatment: Continue the oral administration of dronedarone for a period of 7 days.[3][5]

• Monitoring: Throughout the treatment period, monitor the animals for any adverse effects. If telemetry is available, continuous ECG and hemodynamic monitoring can be performed.[3]

Evaluation of Dronedarone Effects

After the 7-day treatment period, the effects of dronedarone on electrophysiological and hemodynamic parameters are assessed.

Procedure:

• Anesthesia and Instrumentation: On the final day of treatment, anesthetize and instrument the dog as described in the AF induction protocol.[5]

• Post-Treatment Measurements: Record ECG, HR, MBP, aAPD, and AERP.[5]

• Re-induction of AF: Repeat the atrial fibrillation induction protocol (rapid right atrial pacing with phenylephrine infusion) to assess the effect of dronedarone on the duration of sustained AF.[5][9]

• Data Analysis: Compare the pre-treatment and post-treatment values for all measured parameters to determine the effects of dronedarone.

Data Presentation

The following tables summarize the expected quantitative effects of dronedarone based on published studies in canine models.

Table 1: Electrophysiological Effects of Oral Dronedarone (20 mg/kg BID for 7 days) in a Canine AF Model [5]

Parameter	Pre-Dronedarone	Post-Dronedarone	Percentage Change
Atrial Action Potential Duration (aAPD)	76.4 ± 4.2 ms	91.2 ± 3.9 ms	+19.3%
Atrial Effective Refractory Period (AERP)	97.5 ± 2.8 ms	120 ± 4.8 ms	+23.1%
Duration of Sustained AF	88.8 s (average)	5.7 s (average)	Significant Reduction

Table 2: Hemodynamic and ECG Effects of Oral Dronedarone (20 mg/kg BID for 7 days) in Conscious Telemetry Dogs [3]

Parameter	Effect	Significance
Heart Rate (HR)	Tended to decrease	P=0.057
Mean Blood Pressure (MBP)	Significantly lowered	P<0.05
PQ Interval	Significantly lengthened	P<0.001
Cardiac Inotropy and Lusitropy	No effect	-

Table 3: Acute Hemodynamic Effects of Intravenous Dronedarone in Anesthetized Dogs [8][10]

Parameter	Effect at 2.5 mg/kg IV	Significance
Cardiac Output	Reduced	P<0.01
Systemic Vascular Resistance	Increased	P<0.01
PQ Interval	Lengthened	P<0.01
Inotropy (Contractility)	Negative	Significant
Lusitropy (Relaxation)	Impaired	Significant

Visualizations

Experimental Workflow

Caption: Experimental workflow for studying dronedarone in a canine AF model.

Proposed Mechanism of Action of Dronedarone in Atrial Fibrillation

Caption: Dronedarone's proposed mechanism of action in canine atrial fibrillation.

References

• 1. s3.amazonaws.com [s3.amazonaws.com]
• 2. Atrial Fibrillation - CorDynamics [cordynamics.com]
• 3. Short-term effects of oral dronedarone administration on cardiac function, blood pressure and electrocardiogram in conscious telemetry dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dronedarone in patients with atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dronedarone attenuates the duration of atrial fibrillation in a dog model of sustained atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Canine Model of Sustained Atrial Fibrillation Induced by Rapid Atrial Pacing and Phenylephrine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Acute effects of intravenous dronedarone on electrocardiograms, hemodynamics and cardiac functions in anesthetized dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols: In Vitro Assessment of Dronedarone's Potassium Channel Inhibition

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dronedarone (B1670951) is an antiarrhythmic agent used in the management of atrial fibrillation. Its therapeutic and potential proarrhythmic effects are, in part, mediated through its interaction with various cardiac potassium channels. A thorough in vitro evaluation of Dronedarone's inhibitory activity on these channels is crucial for understanding its electrophysiological profile and predicting its cardiac safety. These application notes provide a detailed overview and protocols for assessing the inhibitory effects of Dronedarone on key potassium channels.

The primary methods for characterizing ion channel modulators include electrophysiology (manual and automated patch-clamp) and fluorescence-based assays (e.g., thallium flux assays). Electrophysiology provides a direct measure of ion channel function with high temporal resolution, allowing for detailed biophysical characterization of drug-channel interactions. Fluorescence-based assays offer a higher throughput and are suitable for initial screening of compound libraries.

Data Presentation: Dronedarone's Inhibitory Activity on Potassium Channels

The following tables summarize the quantitative data on Dronedarone's inhibition of various potassium channels, as reported in the scientific literature.

Channel Subtype	Cell Type	Assay Method	IC50 (µM)	Maximum Inhibition (%)	Reference
hERG (Kv11.1)	Xenopus oocytes	Two-microelectrode voltage-clamp	9.2	85.2	[1][2]
HEK-293 cells	Whole-cell patch-clamp	0.0426	Not specified	[3]
KvLQT1/minK (Kv7.1/KCNE1)	Xenopus oocytes	Two-microelectrode voltage-clamp	>100 (33.2% inhibition at 100 µM)	Not specified	[1][2]
SK2 (KCa2.2)	HEK-293 cells	Whole-cell patch-clamp	1.7	~80	[4]
Human atrial myocytes (chronic atrial fibrillation)	Whole-cell patch-clamp	2.42	~84	[4]
K2P2.1 (TREK-1)	Xenopus oocytes	Two-microelectrode voltage-clamp	26.7	60.3	[5]
CHO cells	Whole-cell patch-clamp	6.1	Not specified	[5]
K2P3.1 (TASK-1)	Xenopus oocytes	Two-microelectrode voltage-clamp	18.7	65.5	[5]
CHO cells	Whole-cell patch-clamp	5.2	Not specified	[5]
Muscarinic K+ Current (IKACh)	Guinea pig atrial cells	Patch-clamp	>0.01 (slight inhibition)	Not specified	[6]

Experimental Protocols

Electrophysiological Assessment of Dronedarone Inhibition

Electrophysiology is the gold standard for characterizing the effects of compounds on ion channels. The following protocols describe the whole-cell patch-clamp technique for assessing Dronedarone's inhibition of potassium channels expressed in mammalian cell lines (e.g., HEK-293, CHO).

1.1. Cell Culture and Transfection

• Culture mammalian cells (e.g., HEK-293 or CHO) in appropriate media and conditions.

• Transiently or stably transfect cells with the cDNA encoding the potassium channel of interest (e.g., hERG, SK2).

• For some channels, co-transfection with auxiliary subunits (e.g., minK for KvLQT1) may be necessary for functional expression.

• Use a reporter gene (e.g., GFP) to identify successfully transfected cells.

1.2. Whole-Cell Patch-Clamp Recordings

• Solutions:

  • External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH).

  • Internal (Pipette) Solution (in mM): 130 KCl, 1 MgCl2, 10 EGTA, 10 HEPES, 5 MgATP (pH 7.2 with KOH).

  • Solutions may need to be modified depending on the specific channel being studied. For example, for SK channel recordings, the internal solution should contain a defined free Ca2+ concentration.

• Procedure:

  • Plate cells on glass coverslips for recording.

  • Place a coverslip in the recording chamber on the stage of an inverted microscope and perfuse with external solution.

  • Fabricate patch pipettes from borosilicate glass capillaries with a resistance of 2-5 MΩ when filled with internal solution.

  • Approach a single, transfected cell with the patch pipette and form a high-resistance seal (GΩ seal) with the cell membrane.

  • Rupture the cell membrane under the pipette tip to achieve the whole-cell configuration.

  • Clamp the cell membrane potential at a holding potential where the channels of interest are predominantly in the closed state (e.g., -80 mV).

  • Apply specific voltage protocols to elicit channel currents. The protocol will depend on the gating kinetics of the channel being studied. For example, for hERG, a depolarizing step to activate the channels is followed by a repolarizing step to measure the tail current.

  • Record baseline currents in the absence of the drug.

  • Perfuse the recording chamber with external solution containing various concentrations of Dronedarone.

  • Record currents at steady-state block for each concentration.

  • Wash out the drug to assess the reversibility of the inhibition.

1.3. Data Analysis

• Measure the peak current amplitude (or tail current for channels like hERG) before and after drug application.

• Calculate the percentage of current inhibition for each Dronedarone concentration.

• Plot the concentration-response curve and fit the data with the Hill equation to determine the IC50 value.

High-Throughput Screening using Thallium Flux Assay

The thallium flux assay is a fluorescence-based method suitable for screening a large number of compounds for their ability to modulate potassium channel activity.[7][8] This assay utilizes the permeability of potassium channels to thallium ions (Tl+) and a Tl+-sensitive fluorescent dye.

2.1. Principle

Cells expressing the potassium channel of interest are loaded with a Tl+-sensitive fluorescent dye. In the resting state, the channels are closed, and the intracellular fluorescence is low. Upon channel opening, Tl+ enters the cell, binds to the dye, and causes an increase in fluorescence. Inhibitors of the channel will reduce the Tl+ influx and thus attenuate the fluorescence increase.[8][9]

2.2. Protocol

• Cell Plating: Seed cells stably expressing the potassium channel of interest into 96- or 384-well black-walled, clear-bottom microplates.

• Dye Loading:

  • Prepare a loading buffer containing the Tl+-sensitive dye (e.g., FluxOR™).

  • Remove the cell culture medium and add the dye-loading buffer to each well.

  • Incubate the plate at room temperature or 37°C for a specified time (e.g., 60 minutes) to allow for dye uptake.

• Compound Addition:

  • Prepare serial dilutions of Dronedarone in an appropriate assay buffer.

  • Add the Dronedarone solutions to the wells and incubate for a predetermined time to allow for drug-channel interaction.

• Stimulation and Detection:

  • Prepare a stimulus buffer containing Tl+ and a potassium channel activator (if necessary, for voltage-gated channels, a high concentration of K+ is used to depolarize the membrane).

  • Use a fluorescence plate reader with an integrated liquid handling system (e.g., FLIPR, FlexStation) to add the stimulus buffer to the wells.

  • Simultaneously, record the fluorescence intensity over time.

• Data Analysis:

  • The rate of fluorescence increase corresponds to the rate of Tl+ influx and thus to the channel activity.[10]

  • Calculate the rate of fluorescence increase for each well.

  • Determine the percentage of inhibition for each Dronedarone concentration relative to the control (no drug).

  • Plot the concentration-response curve and calculate the IC50 value.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Dronedarone's inhibitory effect on various potassium channels and the resulting electrophysiological consequences.

Caption: Experimental workflow for whole-cell patch-clamp electrophysiology to assess Dronedarone's potassium channel inhibition.

Caption: Experimental workflow for the thallium flux assay to screen for Dronedarone's potassium channel inhibition.

References

• 1. Acute effects of dronedarone on both components of the cardiac delayed rectifier K+ current, HERG and KvLQT1/minK potassium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acute effects of dronedarone on both components of the cardiac delayed rectifier K+ current, HERG and KvLQT1/minK potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sciencerepository.org [sciencerepository.org]
• 4. Inhibitory Effects of Dronedarone on Small Conductance Calcium Activated Potassium Channels in Patients with Chronic Atrial Fibrillation: Comparison to Amiodarone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel electrophysiological properties of dronedarone: inhibition of human cardiac two-pore-domain potassium (K2P) channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibitory effects of dronedarone on muscarinic K+ current in guinea pig atrial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A thallium-sensitive, fluorescence-based assay for detecting and characterizing potassium channel modulators in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. FluxOR Potassium Ion Channel Assay | Thermo Fisher Scientific - US [thermofisher.com]
• 9. Ion Channel Activators: Thallium Flux and Patch-Clamp Study [metrionbiosciences.com]
• 10. ionbiosciences.com [ionbiosciences.com]

Application Notes and Protocols for Evaluating the Efficacy of Dronedarone Hydrochloride in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of preclinical animal models used to assess the efficacy of Dronedarone (B1670951) Hydrochloride, a multi-channel blocking antiarrhythmic agent. The protocols detailed below are designed to guide researchers in establishing robust and reproducible in vivo and ex vivo models for studying dronedarone's effects on atrial and ventricular arrhythmias.

Introduction to Dronedarone Hydrochloride

Dronedarone is a non-iodinated benzofuran (B130515) derivative of amiodarone (B1667116), developed to reduce the adverse effects associated with amiodarone, such as thyroid and pulmonary toxicity.[1][2] It is classified as a Class III antiarrhythmic agent but exhibits properties of all four Vaughan-Williams classes.[3][4][5] Its mechanism of action involves the blockade of multiple ion channels, including potassium (K+), sodium (Na+), and calcium (Ca2+) channels, as well as exhibiting anti-adrenergic properties.[3][4][6] These actions collectively contribute to the prolongation of the cardiac action potential and refractory period, which is beneficial in the management of atrial fibrillation (AF).[4][6]

Animal Models for Atrial Fibrillation (AF)

Canine models are frequently employed to study the electrophysiological effects and anti-AF efficacy of dronedarone due to the similarity of their cardiac physiology to humans.

Sustained Atrial Fibrillation Model in Beagle Dogs

This model is designed to evaluate the efficacy of dronedarone in attenuating the duration of sustained AF.

Experimental Protocol:

• Animal Preparation:

  • Six healthy mature beagle dogs are anesthetized with isoflurane.[7][8]

  • Instrumentation is performed to measure atrial action potential duration (aAPD) and atrial effective refractory period (AERP).[7][8]

• Induction of Atrial Fibrillation:

  • AF is induced by rapid right atrial pacing (20 V, 40 Hz) combined with a simultaneous intravenous infusion of phenylephrine (B352888) (2 µg/kg/min) for 20 minutes.[7][8] Phenylephrine elevates systemic arterial pressure, leading to increased vagal stimulation via the baroreceptor reflex, which contributes to the heterogeneity of repolarization and facilitates AF.[7]

  • The duration of sustained AF is recorded after stopping the pacing.[7][8]

• Drug Administration:

  • After a recovery period, dronedarone is administered orally at a dose of 20 mg/kg, twice daily (BID), for 7 days.[7][8]

• Post-Treatment Evaluation:

  • On the final day of treatment, the dogs are re-anesthetized, and aAPD and AERP are recorded.[7][8]

  • AF is induced again using the same protocol to assess the effect of dronedarone on AF duration.[7][8]

Data Presentation: Electrophysiological Effects of Dronedarone in a Canine AF Model

Parameter	Before Dronedarone (Mean ± SEM)	After Dronedarone (Mean ± SEM)	P-value
Atrial Action Potential Duration (aAPD)	76.4 ± 4.2 ms	91.2 ± 3.9 ms	<0.05
Atrial Effective Refractory Period (AERP)	97.5 ± 2.8 ms	120 ± 4.8 ms	<0.05
Duration of Sustained AF	Significantly attenuated after dronedarone	-	<0.05

Data sourced from a study in a dog model of sustained AF.[7][8]

Acetylcholine-Mediated Atrial Fibrillation in Isolated Canine Atria

This ex vivo model is useful for assessing the acute effects of dronedarone on the termination and prevention of AF.

Experimental Protocol:

• Tissue Preparation:

  • Right atria are isolated from canine hearts and arterially perfused.[9][10]

• Electrophysiological Recordings:

  • Transmembrane action potentials and pseudo-electrocardiograms are recorded.[9][10]

• Induction of Atrial Fibrillation:

  • Persistent AF is induced by the infusion of acetylcholine (B1216132) (ACh, 1.0 µM).[9][10]

• Drug Application:

  • Dronedarone (10 µM) is added to the perfusate to assess its ability to terminate ongoing AF.[9][10]

  • In separate experiments, atria are pre-treated with dronedarone to evaluate its efficacy in preventing the induction of ACh-mediated AF.[9][10]

Data Presentation: Comparative Efficacy of Acute Dronedarone and Amiodarone in a Canine ACh-Mediated AF Model

Parameter	Dronedarone (10 µM)	Amiodarone (10 µM)	P-value
Change in APD90	+4 ± 6 ms	+51 ± 17 ms	>0.01
Change in ERP	+18 ± 9 ms	+84 ± 23 ms	<0.001
Termination of Persistent AF	1 of 7 atria	4 of 5 atria	-
Prevention of Persistent AF Induction	5 of 6 atria developed AF	0 of 5 atria developed AF	-

Data highlights that acute dronedarone is less effective than amiodarone in this model.[9][10]

Animal Models for Ventricular Arrhythmias

Rodent and porcine models of ischemia-reperfusion injury are valuable for evaluating the efficacy of dronedarone in suppressing life-threatening ventricular arrhythmias.

Ischemia-Reperfusion Injury in a Rat Model

This model assesses the protective effects of dronedarone against ventricular fibrillation (VF) and mortality during myocardial ischemia and reperfusion.

Experimental Protocol:

• Animal Preparation:

  • Anesthetized rats are used.[1]

• Induction of Ischemia and Reperfusion:

  • Myocardial ischemia is induced, followed by a period of reperfusion.[1]

• Drug Administration:

  • Dronedarone is administered intravenously at doses of 1, 3, and 10 mg/kg.[1]

• Endpoint Measurement:

  • The incidence of ventricular fibrillation and mortality are recorded during both the ischemic and reperfusion phases.[1]

Data Presentation: Efficacy of Dronedarone in a Rat Model of Ischemia-Reperfusion

Dronedarone Dose	Incidence of VF during Ischemia	Incidence of Mortality on Reperfusion
Control (Vehicle)	80%	90%
1 mg/kg	-	Reduced to 20% (P < 0.01)
3 mg/kg	Reduced to 30% (P < 0.05)	Eliminated
10 mg/kg	Eliminated	Eliminated

Data from a study on ischemia-induced ventricular arrhythmias.[1]

Visualization of Pathways and Workflows

Dronedarone's Mechanism of Action

The following diagram illustrates the multi-channel blocking effects of dronedarone on cardiac ion channels.

References

• 1. Safety and Efficacy of Dronedarone in the Treatment of Atrial Fibrillation/Flutter - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The use of dronedarone for recurrent ventricular tachycardia: a case report and review of the literature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. What is the mechanism of Dronedarone Hydrochloride? [synapse.patsnap.com]
• 5. Dronedarone in patients with atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dronedarone | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. Dronedarone attenuates the duration of atrial fibrillation in a dog model of sustained atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dronedarone attenuates the duration of atrial fibrillation in a dog model of sustained atrial fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Acute dronedarone is inferior to amiodarone in terminating and preventing atrial fibrillation in canine atria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Acute dronedarone is inferior to amiodarone in terminating and preventing atrial fibrillation in canine atria - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Spectroscopic Analysis of Dronedarone Hydrochloride Formulations

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dronedarone Hydrochloride is an antiarrhythmic agent used in the treatment of atrial fibrillation and atrial flutter. Its efficacy and safety are directly linked to its chemical integrity and concentration in pharmaceutical formulations. Therefore, accurate and reliable analytical methods are crucial for its quantitative determination and stability assessment. This document provides detailed application notes and protocols for the spectroscopic analysis of Dronedarone Hydrochloride in its bulk and pharmaceutical dosage forms, focusing on UV-Visible Spectrophotometry and High-Performance Liquid Chromatography (HPLC).

UV-Visible Spectrophotometric Analysis

UV-Visible spectrophotometry offers a simple, rapid, and cost-effective method for the routine analysis of Dronedarone Hydrochloride. The method is based on the principle that the drug absorbs ultraviolet radiation at a specific wavelength, and the absorbance is directly proportional to the concentration.

Quantitative Data Summary

Parameter	UV-Visible Spectrophotometry
Wavelength (λmax)	288 nm, 290 nm[1][2][3][4]
Solvent/Diluent	Methanol (B129727), Acetonitrile:Phosphate (B84403) Buffer (pH 6.5) (70:30 v/v)[2][5]
Linearity Range	5-30 µg/mL, 10-35 µg/mL[2][3][6]
Correlation Coefficient (r²)	> 0.999[2]
Molar Absorptivity	1.89 x 10⁴ L mol⁻¹ cm⁻¹ (in ACN:Buffer pH 6.5)[2]
Accuracy (% Recovery)	99.27 - 100.5%[2][6]

Experimental Protocol: UV-Visible Spectrophotometry

This protocol outlines the steps for the quantitative determination of Dronedarone Hydrochloride in a tablet formulation.

1. Materials and Reagents:

• Dronedarone Hydrochloride reference standard

• Dronedarone Hydrochloride tablets (e.g., 400 mg)[7]

• Methanol (HPLC grade)[5]

• Acetonitrile (HPLC grade)[2]

• Potassium dihydrogen phosphate (AR grade)

• Orthophosphoric acid (AR grade)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• UV-Visible Spectrophotometer

2. Preparation of Solutions:

• Phosphate Buffer (pH 6.5): Prepare a solution of potassium dihydrogen phosphate and adjust the pH to 6.5 using orthophosphoric acid.

• Solvent Mixture (Diluent): Prepare a mixture of Acetonitrile and Phosphate Buffer (pH 6.5) in the ratio of 70:30 (v/v).[2] Alternatively, methanol can be used as the diluent.[5]

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Dronedarone Hydrochloride reference standard and dissolve it in 10 mL of the chosen diluent in a volumetric flask.[5]

• Working Standard Solution (100 µg/mL): From the standard stock solution, pipette 1 mL and dilute it to 10 mL with the diluent in a volumetric flask.[5]

• Sample Solution:

  • Weigh and powder not fewer than 20 tablets to get the average weight.

  • Accurately weigh a quantity of the tablet powder equivalent to 25 mg of Dronedarone Hydrochloride and transfer it to a 50 mL volumetric flask.[8]

  • Add about 30 mL of diluent and sonicate for 15 minutes to ensure complete dissolution of the drug.

  • Make up the volume to 50 mL with the diluent.

  • Filter the solution through a 0.45 µm membrane filter.[7]

  • From the filtered solution, pipette 5 mL and dilute it to 50 mL with the diluent to obtain a final concentration of 50 µg/mL.[8]

3. Spectrophotometric Measurement:

• Set the UV-Visible spectrophotometer to scan over the range of 200-400 nm.[5]

• Use the diluent as a blank.

• Record the absorption spectrum of a diluted standard solution to determine the wavelength of maximum absorbance (λmax), which should be around 290 nm.[2]

• Measure the absorbance of the standard and sample solutions at the determined λmax.

4. Calculation:

The concentration of Dronedarone Hydrochloride in the sample can be calculated using the following formula:

The percentage assay of the drug in the tablet can then be determined based on the label claim.

Experimental Workflow: UV-Visible Spectrophotometry

Caption: Workflow for UV-Visible Spectrophotometric Analysis of Dronedarone HCl.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a more specific and sensitive technique for the analysis of Dronedarone Hydrochloride, especially for stability-indicating assays where the drug needs to be quantified in the presence of its degradation products.

Quantitative Data Summary for HPLC Methods

Parameter	Method 1	Method 2	Method 3
Column	Waters Symmetry C8 (100 x 4.6 mm, 5 µm)[7][9]	Hypersil ODS 3V (250 mm x 4.6 mm, 5 µm)[10]	Supelcosil LC-CN (150 x 4.6 mm, 5 µm)[11]
Mobile Phase	Buffer:Methanol (40:60 v/v) (Buffer: 50 mM KH₂PO₄ + 1 mL TEA, pH 2.5 with H₃PO₄)[7][9]	Buffer:Acetonitrile (42:58 v/v) (Buffer: KH₂PO₄, pH 3.0)[10]	CH₃OH:CH₃CN:H₂O:0.5 M KH₂PO₄ (170:85:237.2:7.8 v/v) + 0.1 mL 85% H₃PO₄[11]
Flow Rate	1.0 mL/min[7][9]	1.1 mL/min[10]	1.8 mL/min[11]
Detection Wavelength	290 nm[7][9]	220 nm[10]	290 nm[11]
Retention Time	~12 min (runtime)	4.0 min[10]	6.0 min[11]
Linearity Range	20-80 µg/mL[7][9]	10-150 µg/mL[10]	10-1000 ng/mL[11]
LOD	0.1 µg/mL[7][9]	0.87 µg/mL[10]	-
LOQ	0.3 µg/mL[7][9]	2.66 µg/mL[10]	-
Accuracy (% Recovery)	99.2 - 100.5%[7][9]	99.3%[10]	98.1 - 105.1% (inter-assay)[11]

Experimental Protocol: Stability-Indicating RP-HPLC Method

This protocol is designed for the quantitative analysis of Dronedarone Hydrochloride in tablets and for assessing its stability.

1. Materials and Reagents:

• Dronedarone Hydrochloride reference standard

• Dronedarone Hydrochloride tablets

• Methanol (HPLC grade)[7]

• Acetonitrile (HPLC grade)

• Potassium dihydrogen phosphate (KH₂PO₄) (HPLC grade)[7]

• Triethylamine (TEA) (HPLC grade)[7]

• Orthophosphoric acid (H₃PO₄) (HPLC grade)[7]

• Water (HPLC grade)

• Hydrochloric acid (HCl), Sodium hydroxide (B78521) (NaOH), Hydrogen peroxide (H₂O₂) for forced degradation studies.[1]

2. Chromatographic Conditions (Based on Method 1):

• HPLC System: A system equipped with a pump, autosampler, column oven, and UV detector.

• Column: Waters Symmetry C8 (100 x 4.6 mm, 5 µm).[7][9]

• Mobile Phase: A filtered and degassed mixture of Buffer and Methanol (40:60 v/v). The buffer consists of 50 mM KH₂PO₄ with 1 mL of Triethylamine per liter, adjusted to pH 2.5 with orthophosphoric acid.[7][9]

• Flow Rate: 1.0 mL/min.[7][9]

• Column Temperature: 30 °C.[7]

• Detection: UV at 290 nm.[7][9]

• Injection Volume: 20 µL.[7]

3. Preparation of Solutions:

• Standard Stock Solution (e.g., 250 µg/mL): Accurately weigh about 25 mg of Dronedarone Hydrochloride reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to cover the linearity range (e.g., 20, 40, 60, 80 µg/mL) using the mobile phase.[7][9]

• Sample Solution (for Assay): Prepare as described in the UV-Vis protocol, but use the HPLC mobile phase as the diluent to a final concentration within the linearity range.

• Forced Degradation Samples:

  • Acid Hydrolysis: Expose the drug solution to 5 N HCl at 65°C.[1]

  • Base Hydrolysis: Treat the drug solution with 0.1 N NaOH at 65°C.[1]

  • Oxidative Degradation: Treat the drug solution with 5% H₂O₂ at 65°C.[1]

  • Thermal Degradation: Expose the solid drug to heat (e.g., 105°C).[1]

  • Photolytic Degradation: Expose the drug solution to UV light.[1] After the specified time, neutralize the acid and base-treated samples and dilute all samples to a suitable concentration with the mobile phase before injection.

4. System Suitability: Before sample analysis, inject the working standard solution (e.g., 60 µg/mL) five times. The system is suitable for use if the relative standard deviation (RSD) of the peak areas is less than 2.0%, the theoretical plates are more than 2000, and the tailing factor is less than 2.0.

5. Analysis: Inject the blank (mobile phase), standard solutions, and sample solutions into the chromatograph. Record the chromatograms and measure the peak areas.

6. Calculation: For the assay, calculate the amount of Dronedarone Hydrochloride in the sample by comparing its peak area with the peak area of the standard from the calibration curve. For stability studies, calculate the percentage of degradation by comparing the peak area of the drug in the stressed sample with that of an unstressed sample.

Experimental Workflow: Stability-Indicating HPLC Analysis

Caption: Workflow for Stability-Indicating HPLC Analysis of Dronedarone HCl.

Conclusion

The described UV-Visible spectrophotometric and HPLC methods are suitable for the routine quality control and stability testing of Dronedarone Hydrochloride formulations. The choice of method will depend on the specific requirements of the analysis. The UV-Vis method is simpler and faster for basic quantification, while the HPLC method provides higher specificity and is essential for stability-indicating studies where the separation of the active pharmaceutical ingredient from potential degradation products is critical. It is imperative to validate the chosen analytical method according to ICH guidelines to ensure reliable and accurate results.

References

• 1. A Stability Indicating HPLC Method for Dronedarone in Bulk Drugs and Pharmaceutical Dosage Forms [scirp.org]
• 2. ijpbs.com [ijpbs.com]
• 3. Spectrophotometric Estimation of Dronedarone Hydrochloride in Pharmaceutical Dosage Forms by using Multivariate Technique | PDF [slideshare.net]
• 4. wjpps.com [wjpps.com]
• 5. ijpsdronline.com [ijpsdronline.com]
• 6. wjpsonline.com [wjpsonline.com]
• 7. Method Development and Validation of a Stability-Indicating RP-HPLC Method for the Quantitative Analysis of Dronedarone Hydrochloride in Pharmaceutical Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. japsonline.com [japsonline.com]
• 9. scilit.com [scilit.com]
• 10. jocpr.com [jocpr.com]
• 11. mdpi.com [mdpi.com]

Application Notes & Protocols: A Stability-Indicating HPLC Assay for Dronedarone Hydrochloride in Bulk Drug

Introduction

Dronedarone Hydrochloride is an antiarrhythmic agent used in the treatment of atrial fibrillation and atrial flutter.[1] To ensure the quality, safety, and efficacy of the bulk drug, a validated stability-indicating assay method is crucial. This method must be able to accurately quantify Dronedarone HCl in the presence of its degradation products, process-related impurities, and other potential impurities.[2][3] This document provides a detailed application note and protocol for a stability-indicating Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) method for the analysis of Dronedarone Hydrochloride. The method is designed to separate Dronedarone HCl from its potential degradation products formed under various stress conditions as mandated by the International Council for Harmonisation (ICH) guidelines.[4][5]

Chromatographic Conditions

A simple, precise, and accurate isocratic RP-HPLC method has been developed for the quantitative analysis of Dronedarone Hydrochloride.[6] The optimized chromatographic conditions are summarized in the table below.

Parameter	Condition
Instrument	High-Performance Liquid Chromatography (HPLC) system with a UV detector
Column	Waters Symmetry C8 (100 x 4.6 mm, 5 µm) or Kromasil C18 (100 x 4.6 mm, 5 µm)[1][6]
Mobile Phase	Buffer: Methanol (B129727) (40:60 v/v) (Buffer: 50 mM KH2PO4 + 1 ml triethylamine (B128534) in 1 liter water, pH adjusted to 2.5 with orthophosphoric acid) or Buffer:Methanol (Buffer: 30 mM KH2PO4 in 1 liter water, pH 3.6 adjusted with ortho-phosphoric acid)[1][6]
Flow Rate	1.0 mL/min[1][6]
Detection Wavelength	290 nm or 291 nm[1][6]
Injection Volume	20 µL
Column Temperature	Ambient
Diluent	Mobile Phase or Water:Methanol (40:60 v/v)[6]

A graphical representation of the experimental workflow is provided below.

Caption: Workflow of the stability-indicating assay for Dronedarone HCl.

Experimental Protocols

Preparation of Solutions

• Buffer Preparation (pH 2.5): Dissolve 6.8 g of Potassium Dihydrogen Phosphate (KH2PO4) and 1 mL of triethylamine in 1000 mL of HPLC grade water. Adjust the pH to 2.5 with orthophosphoric acid.[6]

• Mobile Phase Preparation: Mix the prepared buffer and methanol in a ratio of 40:60 (v/v). Filter through a 0.45 µm membrane filter and degas.[6]

• Standard Stock Solution Preparation: Accurately weigh and transfer about 25 mg of Dronedarone Hydrochloride reference standard into a 25 mL volumetric flask. Add about 15 mL of diluent, sonicate to dissolve, and dilute to volume with the diluent to obtain a concentration of approximately 1000 µg/mL.

• Standard Solution Preparation: From the standard stock solution, pipette an appropriate volume and dilute with the diluent to obtain a final concentration of about 50 µg/mL.[7]

• Sample Solution Preparation: Accurately weigh and transfer a quantity of the Dronedarone Hydrochloride bulk drug equivalent to 25 mg of Dronedarone Hydrochloride into a 25 mL volumetric flask. Add about 15 mL of diluent, sonicate to dissolve, and dilute to volume with the diluent. Further dilute to a final concentration of about 50 µg/mL with the diluent.[7]

Forced Degradation Studies

Forced degradation studies are performed to demonstrate the specificity and stability-indicating nature of the method.[4] The drug is subjected to various stress conditions as follows:

• Acid Hydrolysis: A sample of Dronedarone Hydrochloride is treated with 5 N HCl at 65°C for 4 hours.[4] The solution is then neutralized with an appropriate concentration of NaOH.

• Base Hydrolysis: A sample is exposed to 0.1 N NaOH at 65°C for 48 hours.[4] The solution is then neutralized with an appropriate concentration of HCl.

• Oxidative Degradation: The drug is treated with 5% hydrogen peroxide (H2O2) at 65°C for 3 hours.[4]

• Thermal Degradation: The bulk drug powder is kept in an oven at 105°C for 2 days.[4] A sample is then prepared from this stressed powder.

• Photolytic Degradation: The drug sample is exposed to UV light to achieve an illumination of 1.2 million Lux hours, as per ICH Q1B guidelines.[4][5]

After exposure to the stress conditions, the samples are diluted with the diluent to the target concentration and analyzed by the HPLC method. The chromatograms are evaluated for the separation of the main peak from any degradation products.

Method Validation

The developed HPLC method must be validated according to ICH guidelines to ensure it is suitable for its intended purpose.[6][7] The validation parameters include:

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and placebo.[6] This is demonstrated through forced degradation studies and by checking for interference from the placebo.

• Linearity: The linearity of the method is established by analyzing a series of dilutions of the standard solution over a specified concentration range (e.g., 20-80 µg/mL).[6] A calibration curve of peak area versus concentration is plotted, and the correlation coefficient (r²) should be close to 1 (typically ≥ 0.999).[4][6]

• Accuracy: The accuracy of the method is determined by recovery studies. Known amounts of the Dronedarone Hydrochloride standard are added to a placebo preparation at different concentration levels (e.g., 50%, 100%, and 150% of the assay concentration).[6] The percentage recovery is then calculated. The mean recovery should be within an acceptable range (e.g., 99.2–100.5%).[6]

• Precision: The precision of the method is evaluated by repeatability (intra-day) and intermediate precision (inter-day). Repeatability is assessed by performing multiple injections of the same sample on the same day. Intermediate precision is determined by analyzing the sample on different days, by different analysts, or with different equipment. The relative standard deviation (%RSD) of the results should be within acceptable limits (typically ≤ 2%).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[6] These are typically determined from the standard deviation of the response and the slope of the calibration curve.

• Robustness: The robustness of the method is evaluated by making small, deliberate variations in the method parameters, such as the pH of the mobile phase, flow rate, and column temperature, and observing the effect on the results. The method is considered robust if the results remain unaffected by these small changes.

Data Presentation

The quantitative data from the forced degradation studies and method validation should be summarized in clear and concise tables for easy interpretation and comparison.

Table 1: Summary of Forced Degradation Studies

Stress Condition	% Degradation of Dronedarone HCl	Observations
Acid Hydrolysis (5 N HCl, 65°C, 4h)	~6%[4]	Significant degradation observed.[4]
Base Hydrolysis (0.1 N NaOH, 65°C, 48h)	No significant degradation[4]	The drug was found to be stable.[4]
Oxidative (5% H2O2, 65°C, 3h)	Significant degradation[4]	Prominent degradation was observed.[4]
Thermal (105°C, 2 days)	Stable[4]	No significant degradation was observed.[4]
Photolytic (1.2 million Lux hours)	~7%[4]	Significant sensitivity towards UV light.[4]

Table 2: Summary of Method Validation Parameters

Validation Parameter	Acceptance Criteria	Typical Result
Linearity (r²)	≥ 0.999	0.999[6]
Concentration Range (µg/mL)	-	20 - 80[6]
Accuracy (% Recovery)	98.0 - 102.0%	99.2 - 100.5%[6]
Precision (% RSD)	≤ 2.0%	< 2.0%
LOD (µg/mL)	Report	0.1[6]
LOQ (µg/mL)	Report	0.3[6]
Robustness	No significant change in results	Robust

A diagram illustrating the logical relationship in method validation is presented below.

Caption: Key parameters in the validation of an analytical method.

Conclusion

The described RP-HPLC method is simple, rapid, precise, and accurate for the quantitative determination of Dronedarone Hydrochloride in bulk drug. The forced degradation studies demonstrate that the method is specific and stability-indicating, as the degradation products do not interfere with the quantification of the active pharmaceutical ingredient. The method has been validated according to ICH guidelines and is suitable for routine quality control and stability analysis of Dronedarone Hydrochloride.

References

• 1. journal.appconnect.in [journal.appconnect.in]
• 2. What is a stability indicating method? | Peptide Testing | AmbioPharm [ambiopharm.com]
• 3. scispace.com [scispace.com]
• 4. A Stability Indicating HPLC Method for Dronedarone in Bulk Drugs and Pharmaceutical Dosage Forms [scirp.org]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Method Development and Validation of a Stability-Indicating RP-HPLC Method for the Quantitative Analysis of Dronedarone Hydrochloride in Pharmaceutical Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stability Indicating RP-HPLC Method for the Determination of Dronedarone Hydrochloride and Its Potential Process-Related Impurities in Bulk Drug and Pharmaceutical Dosage Form [scirp.org]

Application Notes and Protocols for In Vivo Studies of Dronedarone Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dronedarone (B1670951) hydrochloride is an antiarrhythmic agent used in the management of atrial fibrillation.[1][2] As a benzofuran (B130515) derivative, it exhibits multi-channel blocking effects, targeting sodium, potassium, and calcium channels, and also possesses anti-adrenergic properties.[1] This document provides detailed protocols for the preparation of dronedarone hydrochloride solutions for in vivo studies, specifically for oral gavage and intravenous administration routes. Due to its poor aqueous solubility, careful consideration of the formulation is critical for achieving appropriate bioavailability and consistent results in preclinical research.[3]

Data Presentation

Solubility of Dronedarone Hydrochloride

The solubility of dronedarone hydrochloride in various solvents is a key factor in determining the appropriate vehicle for in vivo administration. The following table summarizes the available quantitative solubility data.

Solvent/Vehicle	Solubility (mg/mL)	Reference
Dimethyl Sulfoxide (DMSO)	≥28.25 - 46.67	[4][5]
Ethanol	~5 - 22.5	[4][6]
Water	~0.64	[3]
Gastric Fluid (pH 1.2)	<0.01	[3]
Intestinal Fluid (pH 6.8)	<0.01	[3]
Methanol	Slightly Soluble	[7]
Dimethylformamide (DMF)	~10	[6]

Note: "Slightly Soluble" indicates that the substance has a solubility of 1-10 mg/mL.

Experimental Protocols

Protocol 1: Preparation of Dronedarone Hydrochloride Suspension for Oral Gavage in Rodents

Given its low solubility in aqueous solutions, a suspension is a common formulation for oral administration of dronedarone hydrochloride.

Materials:

• Dronedarone Hydrochloride powder

• Vehicle: 0.5% (w/v) Methylcellulose (B11928114) in sterile water

• Mortar and pestle

• Spatula

• Calibrated balance

• Stir plate and magnetic stir bar

• Sterile graduated cylinders and beakers

• Oral gavage needles (appropriate size for the animal model)[8]

• Syringes

Procedure:

• Calculate the required amount: Determine the total volume of suspension needed based on the number of animals, the dose, and the dosing volume (typically 5-10 mL/kg for rodents).[8] Calculate the required mass of dronedarone hydrochloride.

• Weigh the compound: Accurately weigh the calculated amount of dronedarone hydrochloride powder using a calibrated balance.

• Trituration: Transfer the powder to a mortar. Add a small volume of the 0.5% methylcellulose vehicle to the powder and triturate with the pestle to create a smooth, uniform paste. This step is crucial to prevent clumping.

• Suspension formation: Gradually add the remaining volume of the 0.5% methylcellulose vehicle to the mortar while continuously stirring.

• Homogenization: Transfer the suspension to a beaker containing a magnetic stir bar. Place the beaker on a stir plate and stir continuously for at least 30 minutes to ensure a homogenous suspension.

• Dose administration: Immediately before each administration, ensure the suspension is well-mixed by gentle swirling or inversion of the syringe. Administer the suspension to the animal using an appropriate-sized oral gavage needle.[8]

Protocol 2: Preparation of Dronedarone Hydrochloride Solution for Intravenous Injection in Rodents

For intravenous administration, a clear, sterile solution is required. A co-solvent system is necessary to solubilize dronedarone hydrochloride.

Materials:

• Dronedarone Hydrochloride powder

• Vehicle components:

  • Dimethyl Sulfoxide (DMSO)

  • Polyethylene Glycol 300 (PEG300)

  • Tween-80 (Polysorbate 80)

  • Sterile Saline (0.9% NaCl)

• Sterile, pyrogen-free vials

• Calibrated balance

• Sterile syringes and needles (appropriate gauge for the animal model)[9][10]

• Vortex mixer

• Sterile filtration unit (0.22 µm pore size)

Procedure:

• Vehicle Preparation (Example for a 2.5 mg/mL solution): A common vehicle for poorly soluble compounds consists of a mixture of solvents. An example formulation that yields a clear solution of at least 2.5 mg/mL is as follows: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[11]

• Dissolution of Dronedarone Hydrochloride:

  • Accurately weigh the required amount of dronedarone hydrochloride.

  • In a sterile vial, dissolve the dronedarone hydrochloride in the required volume of DMSO. Vortex until fully dissolved.

  • Add the PEG300 to the solution and mix thoroughly.

  • Add the Tween-80 and mix until the solution is homogenous.

  • Finally, add the sterile saline to reach the final desired volume and concentration. Mix thoroughly.

• Sterile Filtration: Draw the final solution into a sterile syringe and pass it through a 0.22 µm sterile filter into a new sterile, pyrogen-free vial. This step is critical to ensure the sterility of the injectable solution.

• Dose Administration: Administer the sterile solution to the animal via the desired intravenous route (e.g., tail vein) using an appropriate gauge needle.[9][10] The maximum recommended bolus injection volume for mice is 5 ml/kg.[9]

Mandatory Visualization

Signaling Pathway of Dronedarone Hydrochloride

Dronedarone hydrochloride exerts its antiarrhythmic effects by blocking multiple ion channels, including sodium (Na+), potassium (K+), and calcium (Ca2+) channels. It also exhibits anti-adrenergic properties by antagonizing β-adrenergic receptors. Additionally, studies have shown its involvement in the AKT signaling pathway, which is crucial for cell survival and function.[12][13]

Caption: Dronedarone's multi-target mechanism of action.

Experimental Workflow for In Vivo Studies

The following diagram outlines a typical workflow for conducting in vivo studies with dronedarone hydrochloride, from solution preparation to data analysis.

Caption: A generalized workflow for in vivo experiments.

References

• 1. What is the mechanism of Dronedarone Hydrochloride? [synapse.patsnap.com]
• 2. Dronedarone Hydrochloride | C31H45ClN2O5S | CID 219025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. medkoo.com [medkoo.com]
• 5. raybiotech.com [raybiotech.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Naarini Molbio Pharma [naarini.com]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. animalcare.ubc.ca [animalcare.ubc.ca]
• 10. research.vt.edu [research.vt.edu]
• 11. medchemexpress.com [medchemexpress.com]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Dronedarone in Patch-Clamp Studies of Cardiac Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dronedarone (B1670951) is a multi-channel antiarrhythmic drug used in the management of atrial fibrillation. Its mechanism of action involves the modulation of several key cardiac ion channels, leading to alterations in the cardiac action potential.[1][2] Patch-clamp electrophysiology is an indispensable tool for elucidating the specific effects of dronedarone on these channels at the cellular level. These application notes provide a comprehensive overview of the experimental protocols and expected outcomes when studying dronedarone's effects on cardiac cells.

Dronedarone, a non-iodinated benzofuran (B130515) derivative of amiodarone (B1667116), exhibits properties of all four Vaughan-Williams classes of antiarrhythmic drugs.[1][3] Its primary effects are mediated through the blockade of multiple ion channels, including sodium (Na+), potassium (K+), and calcium (Ca2+) channels, in cardiac cells.[1] Additionally, it possesses anti-adrenergic properties.[4] This multi-target profile contributes to its efficacy in controlling heart rhythm by prolonging the action potential duration (APD) and the effective refractory period (ERP) in myocardial tissue.[5][6]

Quantitative Data Summary

The following tables summarize the inhibitory effects of dronedarone on various cardiac ion channels as determined by patch-clamp studies. These values provide a quantitative basis for understanding the drug's potency and selectivity.

Table 1: Inhibitory Concentration (IC50) of Dronedarone on Cardiac Ion Channels

Ion Channel	Cell Type	Holding Potential (Vhold)	IC50 (µM)	Reference(s)
Sodium (Na+) Channels (INa)
Fast Na+ Current	Guinea Pig Ventricular Myocytes	-80 mV	0.7 ± 0.1
Potassium (K+) Channels
hERG (IKr)	Xenopus Oocytes	-	9.2
Small Conductance Ca2+-Activated K+ (SK) Channels (IKAS)	Human Atrial Myocytes (Chronic Atrial Fibrillation)	-	2.42	[4]
Muscarinic K+ Current (IK(ACh))	Guinea Pig Atrial Cells	-	~0.01	[7]
Sustained K+ Current (IK)	Rat Ventricular Myocytes (Sham)	-	0.78	[6]
Sustained K+ Current (IK)	Rat Ventricular Myocytes (Post-Myocardial Infarction)	-	0.85	[6]
Calcium (Ca2+) Channels (ICa,L)
L-type Ca2+ Current	Guinea Pig Ventricular Myocytes	-40 mV	0.4 ± 0.1	[8]
L-type Ca2+ Current (Action Potential Clamp)	Guinea Pig Ventricular Myocytes	-80 mV	0.4 ± 0.3	[8]
Other Channels
Human HCN4 Channels	CHO Cells	-	1.0 ± 0.1	[8]
Na+/Ca2+ Exchanger (outward INCX)	Guinea Pig Ventricular Myocytes	-60 mV	~33	[9]
Na+/Ca2+ Exchanger (inward INCX)	Guinea Pig Ventricular Myocytes	-60 mV	~28	[9]

Table 2: Percentage of Current Inhibition by Dronedarone at Specific Concentrations

Ion Channel	Cell Type	Dronedarone Concentration (µM)	Holding Potential (Vhold)	% Inhibition	Reference(s)
Sodium (Na+) Channels (INa)
Fast Na+ Current	Human Atrial Myocytes	0.3	-100 mV	23 ± 10	[10]
Fast Na+ Current	Human Atrial Myocytes	3	-100 mV	97 ± 4	[10]
Fast Na+ Current	Guinea Pig Ventricular Myocytes	10	-100 mV	9 ± 3
Potassium (K+) Channels
KvLQT1/minK (IKs)	Xenopus Oocytes	100	-	33.2
Calcium (Ca2+) Channels (ICa,L)
L-type Ca2+ Current	Guinea Pig Ventricular Myocytes	10	-40 mV	80 ± 6	[8]
L-type Ca2+ Current	Guinea Pig Ventricular Myocytes	10	-80 mV	20 ± 6	[8]

Signaling Pathways and Mechanisms of Action

Dronedarone's antiarrhythmic effects stem from its ability to modulate multiple ion channels, which collectively alters the shape and duration of the cardiac action potential. The following diagrams illustrate these interactions and their consequences.

Figure 1: Dronedarone's multi-channel blockade and its effect on the cardiac action potential.

Experimental Protocols

The following are detailed protocols for investigating the effects of dronedarone on specific cardiac ion currents using the whole-cell patch-clamp technique.

Protocol 1: Measurement of Fast Sodium Current (INa)

1. Cell Preparation:

• Isolate single ventricular or atrial myocytes from the desired species (e.g., guinea pig, rabbit, or human tissue samples) using standard enzymatic digestion protocols.

• Alternatively, use cell lines stably expressing the human cardiac sodium channel (Nav1.5), such as HEK293 or CHO cells.

2. Solutions:

• External Solution (in mM): 137 NaCl, 1.8 CaCl2, 1 MgCl2, 4 KCl, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH. To isolate INa, other ion channel blockers should be added, such as CdCl2 (200 µM) to block Ca2+ channels and CsCl to replace KCl to block K+ channels.

• Internal (Pipette) Solution (in mM): 92 CsF, 55 CsCl, 10 HEPES, 10 EGTA, 2 MgCl2, 2 MgATP. Adjust pH to 7.2 with CsOH.

3. Voltage-Clamp Protocol:

• Establish a whole-cell patch-clamp configuration.

• Hold the cell at a membrane potential of -100 mV to ensure the availability of Na+ channels.

• Apply a series of depolarizing voltage steps (e.g., from -90 mV to +40 mV in 5 mV increments for 50 ms) to elicit INa.

• To study state-dependent block, vary the holding potential (e.g., -80 mV vs. -100 mV).[8]

4. Data Acquisition and Analysis:

• Record the peak inward current at each voltage step before and after the application of various concentrations of dronedarone.

• Construct a current-voltage (I-V) relationship.

• Calculate the percentage of block at each concentration and determine the IC50 value by fitting the data to a Hill equation.

Figure 2: Experimental workflow for studying the effect of dronedarone on I_Na.

Protocol 2: Measurement of L-type Calcium Current (ICa,L)

1. Cell Preparation:

• Isolate single ventricular myocytes.

2. Solutions:

• External Solution (in mM): 135 N-methyl-D-glucamine (NMDG), 20 CsCl, 1 MgCl2, 1.8 CaCl2, 10 HEPES, 5 Glucose. Adjust pH to 7.4 with CsOH. Na+ is replaced with NMDG to eliminate INa.

• Internal (Pipette) Solution (in mM): 120 CsCl, 20 TEA-Cl, 5 MgATP, 10 EGTA, 10 HEPES. Adjust pH to 7.2 with CsOH.

3. Voltage-Clamp Protocol:

• Hold the cell at a membrane potential of -40 mV to inactivate Na+ channels.

• Apply depolarizing voltage steps (e.g., from -30 mV to +60 mV in 10 mV increments for 300 ms).

• Alternatively, for studying the effect during an action potential, an action potential clamp protocol can be used with a holding potential of -80 mV.[8]

4. Data Acquisition and Analysis:

• Measure the peak inward Ca2+ current at each voltage step before and after dronedarone application.

• Generate I-V curves and dose-response curves to determine the IC50.

Protocol 3: Measurement of Ultra-Rapid Delayed Rectifier Potassium Current (IKur)

1. Cell Preparation:

• Isolate single human atrial myocytes, as IKur is predominantly expressed in the atria.

2. Solutions:

• External Solution (in mM): 137 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH. Add specific blockers for other currents, such as nifedipine (B1678770) (10 µM) to block ICa,L and a low concentration of 4-aminopyridine (B3432731) (50 µM) can be used to isolate IKur from other transient outward currents.

• Internal (Pipette) Solution (in mM): 120 K-aspartate, 20 KCl, 5 MgATP, 10 EGTA, 10 HEPES. Adjust pH to 7.2 with KOH.

3. Voltage-Clamp Protocol:

• Hold the cell at -80 mV.

• Apply a prepulse to -40 mV for 500 ms (B15284909) to inactivate Na+ and T-type Ca2+ channels.

• Apply depolarizing test pulses (e.g., from -30 mV to +60 mV in 10 mV increments for 500 ms).

4. Data Acquisition and Analysis:

• Measure the sustained outward current at the end of the depolarizing pulse.

• Analyze the data as described for INa to determine the inhibitory effect of dronedarone on IKur.

Conclusion

The provided application notes and protocols offer a framework for the systematic investigation of dronedarone's electrophysiological effects on cardiac cells. By employing these standardized patch-clamp methodologies, researchers can obtain reliable and reproducible data on the drug's interaction with various ion channels. This information is crucial for a deeper understanding of its antiarrhythmic mechanisms and for the development of safer and more effective cardiac therapies. It is important to note that the specific parameters of the voltage-clamp protocols and solution compositions may need to be optimized depending on the specific cell type and recording conditions.

References

• 1. What is the mechanism of Dronedarone Hydrochloride? [synapse.patsnap.com]
• 2. A review of the pharmacokinetics, electrophysiology and clinical efficacy of dronedarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Inhibitory Effects of Dronedarone on Small Conductance Calcium Activated Potassium Channels in Patients with Chronic Atrial Fibrillation: Comparison to Amiodarone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. Cellular and in vivo electrophysiological effects of dronedarone in normal and postmyocardial infarcted rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibitory effects of dronedarone on muscarinic K+ current in guinea pig atrial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of dronedarone on Na+, Ca2+ and HCN channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Modulation of the Cardiac Sodium Channel NaV1.5 Peak and Late Currents by NAD+ Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of amiodarone and dronedarone on voltage-dependent sodium current in human cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing the Aqueous Solubility of Dronedarone Hydrochloride

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at improving the aqueous solubility of Dronedarone Hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What is the baseline aqueous solubility of Dronedarone Hydrochloride?

Dronedarone Hydrochloride is a poorly water-soluble drug.[1] Its solubility is pH-dependent.[2] In water, its solubility is approximately 0.64 mg/mL.[1] However, in physiological buffers, it is practically insoluble, with a solubility of less than 0.01 mg/mL in both gastric fluid (pH 1.2) and intestinal fluid (pH 6.8).[1] One study reported an aqueous solubility of 0.75 ± 0.03 mg/mL.[3][4]

Q2: Why is improving the aqueous solubility of Dronedarone Hydrochloride important?

Improving the aqueous solubility of Dronedarone Hydrochloride is crucial for enhancing its oral bioavailability.[1][5] The drug has a low absolute oral bioavailability of about 4% under fasting conditions, which increases to 15% with a high-fat meal.[1][3] This poor bioavailability is attributed to its low aqueous solubility and significant first-pass metabolism.[6][7] By increasing its solubility and dissolution rate in the gastrointestinal tract, its absorption can be significantly improved, leading to better therapeutic efficacy.[1][2]

Q3: What are the most common strategies to improve the solubility of Dronedarone Hydrochloride?

Several formulation strategies have been successfully employed to enhance the solubility of Dronedarone Hydrochloride. These include:

• Amorphous Solid Dispersions (ASDs): This technique involves dispersing the drug in a polymeric carrier in an amorphous state.[1][8] This high-energy form leads to improved solubility and dissolution.[1]

• Complexation with Cyclodextrins: Inclusion complexes with cyclodextrins, such as β-cyclodextrin (β-CD) and hydroxypropyl-β-cyclodextrin (HP-β-CD), can encapsulate the drug molecule, increasing its solubility.[3][4]

• Nanotechnology Approaches: Reducing the particle size to the nanometer range, through techniques like solid lipid nanoparticles (SLNs), increases the surface area for dissolution.[6][7][9]

• Micronization: This is a conventional technique to reduce particle size and increase the surface area, thereby improving the dissolution rate.[3]

• Lipid-Based Formulations: Systems like self-micro-emulsifying drug delivery systems (SMEDDS) and pro-liposomes have also been investigated.[3][6]

Troubleshooting Guides

Amorphous Solid Dispersions (ASDs)

Problem	Possible Cause(s)	Recommended Solution(s)
Low drug loading in the ASD	Poor miscibility between Dronedarone Hydrochloride and the chosen polymer.	Screen different polymers (e.g., Soluplus®, HPMC, PVP, copovidone) to find one with better miscibility.[1] Perform miscibility studies using techniques like film casting or solvent shift methods.[1]
Physical instability of the ASD (recrystallization) during storage	The amorphous drug is thermodynamically unstable and tends to revert to its crystalline form.[1] The chosen polymer may not be an effective crystallization inhibitor.	Select a polymer that has strong molecular interactions with Dronedarone Hydrochloride, as this can stabilize the amorphous form.[1] Attenuated Total Reflectance (ATR) FTIR spectroscopy can be used to study these interactions.[1] Store the ASD under controlled temperature and humidity conditions.
Incomplete amorphization during preparation (e.g., hot-melt extrusion)	The processing temperature might be too low, or the residence time in the extruder is too short.	Optimize the hot-melt extrusion process parameters. The temperature should be high enough to ensure the drug melts and dissolves in the polymer matrix.[2] Dronedarone is thermally stable up to approximately 200°C.[1] Characterize the final product using pXRD or DSC to confirm complete amorphization.[1][2]
Poor dissolution enhancement despite amorphization	The polymer used may not be readily soluble in the dissolution medium, or it may not effectively prevent drug precipitation upon supersaturation.	Choose a polymer that is soluble in the target pH range. For example, Soluplus® is an amphiphilic polymer that can form micelles and act as a solubility enhancer.[1][2] Incorporate precipitation inhibitors into the formulation.

Complexation with Cyclodextrins

Problem	Possible Cause(s)	Recommended Solution(s)
Low complexation efficiency	The stoichiometry of the drug-cyclodextrin complex may not be optimal. The preparation method may not be efficient.	Conduct phase solubility studies to determine the optimal drug-to-cyclodextrin ratio.[4] Compare different preparation methods such as physical mixing, kneading, and solvent evaporation to find the most effective one.[4]
Precipitation of the complex upon dilution	The complex may not be stable in the dissolution medium.	Select a cyclodextrin (B1172386) derivative with higher aqueous solubility, such as HP-β-CD, which often forms more soluble complexes than β-CD.[4]
Inconsistent dissolution results	Incomplete formation of the inclusion complex. The physical mixture may not be homogenous.	Characterize the solid-state properties of the complex using techniques like DSC, FTIR, and pXRD to confirm the formation of an inclusion complex.[4] Ensure a homogenous mixture is achieved during preparation.

Quantitative Data on Solubility Enhancement

Method	Carrier/System	Solubility/Dissolution Enhancement	Reference
Baseline Solubility	-	Water: 0.64 mg/mL; pH 1.2 & 6.8: <0.01 mg/mL	[1]
Baseline Solubility	-	Aqueous: 0.75 ± 0.03 mg/mL	[4]
Cyclodextrin Complexation	β-CD and HP-β-CD	Aqueous solubility increased to 3.5 ± 0.03 mg/mL (a five-fold increase).	[4]
Amorphous Solid Dispersion	Soluplus® (1:1 ratio)	Achieved over 60% drug release in pH 1.2 and 6.8, compared to 23% and 2% for the marketed product, respectively.	[2]
Amorphous Solid Dispersion	Kollidone® VA 64 (1:1 ratio)	Achieved almost complete drug release after 120 minutes at pH 1.2.	[8]
Solid Lipid Nanoparticles	Glyceryl Monostearate	Enhanced bioavailability by 2.68-fold compared to a drug suspension.	[7]

Experimental Protocols

Preparation of Amorphous Solid Dispersion by Hot-Melt Extrusion (HME)

• Blending: Physically mix Dronedarone Hydrochloride and the selected polymer (e.g., Soluplus®) in the desired weight ratio (e.g., 1:1).

• Extrusion: Feed the blend into a hot-melt extruder. Set the processing temperature based on the thermal properties of the drug and polymer (e.g., around 150°C for Dronedarone Hydrochloride).[2]

• Cooling and Milling: Cool the resulting extrudate to room temperature. Mill the extrudate into a powder of uniform particle size.

• Characterization: Analyze the milled powder using techniques like powder X-ray diffraction (pXRD) and differential scanning calorimetry (DSC) to confirm the amorphous state of the drug.[1][2]

Preparation of Inclusion Complexes by Kneading

• Mixing: Mix Dronedarone Hydrochloride and the cyclodextrin (e.g., β-CD or HP-β-CD) in a specific molar or weight ratio (e.g., 1:1, 1:2 w/w).[3][4]

• Kneading: Add a small amount of a suitable solvent (e.g., water-ethanol mixture) to the powder mixture to form a thick paste. Knead the paste for a specified period (e.g., 45-60 minutes).

• Drying: Dry the resulting product in an oven at a controlled temperature (e.g., 40-50°C) until the solvent is completely evaporated.

• Sieving: Pass the dried complex through a sieve to obtain a uniform particle size.

• Characterization: Confirm the formation of the inclusion complex using FTIR, DSC, and pXRD analysis.[3][4]

Saturation Solubility Determination

• Sample Preparation: Add an excess amount of Dronedarone Hydrochloride to a specific volume (e.g., 50 mL) of the desired buffer (e.g., pH 1.2 hydrochloric acid buffer).[1]

• Equilibration: Stir the suspension at a constant temperature (e.g., 37°C) for an extended period (e.g., 48 hours) to ensure equilibrium is reached.[1]

• Filtration: Filter the sample through a suitable syringe filter (e.g., 0.20 μm) to remove the undissolved solid.[1]

• Analysis: Determine the concentration of the dissolved drug in the filtrate using a validated analytical method, such as UV-VIS spectrophotometry at a specific wavelength (e.g., 293 nm).[1]

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. Preparation of Solid Dispersion of Dronedarone Hydrochloride with Soluplus® by Hot Melt Extrusion Technique for Enhanced Drug Release [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. thaiscience.info [thaiscience.info]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Solid Lipid Nanoparticles of Dronedarone Hydrochloride for Oral Delivery: Optimization, In Vivo Pharmacokinetics and Uptake Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Nanotechnology-based approaches for targeted drug delivery for the treatment of respiratory tract infections - PMC [pmc.ncbi.nlm.nih.gov]

Dronedarone Hydrochloride stability issues in long-term experiments

Welcome to the technical support center for researchers using dronedarone (B1670951) hydrochloride. This resource provides troubleshooting guidance and frequently asked questions regarding the stability of dronedarone hydrochloride in long-term experimental settings.

Frequently Asked Questions (FAQs)

Q1: My dronedarone hydrochloride solution has been stored for a week at room temperature. Is it still stable?

A1: It is not recommended to store dronedarone hydrochloride solutions at room temperature for extended periods.[1] Stability studies have shown that the compound's stability can be compromised under various conditions. For optimal stability, it is best to prepare fresh solutions for each experiment or store stock solutions under recommended conditions, typically refrigerated or frozen, and protected from light. One study indicated that sample solutions were stable for up to 48 hours at room temperature.[2][3]

Q2: I've observed a decrease in the efficacy of my dronedarone hydrochloride solution in my cell culture experiments over several days. What could be the cause?

A2: A decrease in efficacy over time likely points to degradation of the dronedarone hydrochloride in your culture medium. Dronedarone hydrochloride is susceptible to degradation under certain conditions. Significant degradation has been observed under acidic, oxidative, and photolytic stress.[1][3][4] It is possible that components in your cell culture medium, exposure to light, or changes in pH over the course of the experiment are contributing to its degradation.

Q3: What are the primary factors that can cause dronedarone hydrochloride to degrade during my experiments?

A3: Based on forced degradation studies, the primary factors that can cause dronedarone hydrochloride to degrade are:

• Acidic Conditions: Significant degradation occurs in acidic solutions.[1][2][4]

• Oxidative Stress: The presence of oxidizing agents, such as hydrogen peroxide, can lead to considerable degradation.[1][2][4][5]

• Photolytic Stress: Exposure to light can induce degradation.[1][3][4] One study specified exposing the sample to 1.2 million lux hours.[1][4]

• High Temperatures: Elevated temperatures can also contribute to degradation, although it appears to be less susceptible to thermal stress compared to other factors in some studies.[1][4][5]

Q4: How can I minimize the degradation of dronedarone hydrochloride in my long-term experiments?

A4: To minimize degradation, consider the following precautions:

• Prepare Fresh Solutions: Whenever possible, prepare fresh solutions of dronedarone hydrochloride immediately before use.

• Protect from Light: Store stock solutions and experimental setups in the dark or use amber-colored containers to minimize light exposure.[1][4]

• Control pH: Ensure the pH of your experimental buffer or medium is not acidic. Dronedarone shows stability in neutral to slightly alkaline conditions.[1][4]

• Avoid Oxidizing Agents: Be mindful of any components in your experimental system that could act as oxidizing agents.

• Refrigerate or Freeze Stock Solutions: Store stock solutions at low temperatures (e.g., 2-8°C or -20°C) to slow down potential degradation. Studies have shown solution stability for at least 48 hours at room temperature, suggesting longer stability at lower temperatures.[2][3]

Troubleshooting Guides

Issue 1: Inconsistent or unexpected results in a multi-day experiment.

• Possible Cause: Degradation of dronedarone hydrochloride in the experimental medium over the duration of the experiment.

• Troubleshooting Steps:

  • Analyze a Stored Sample: If possible, analyze a sample of your experimental medium containing dronedarone hydrochloride from the end of your experiment using a stability-indicating method like HPLC to check for degradation products.

  • Replenish the Compound: In your experimental design, consider replacing the medium with freshly prepared dronedarone hydrochloride solution at regular intervals (e.g., every 24-48 hours).

  • Run a Time-Course Stability Test: Perform a small-scale stability study under your specific experimental conditions (medium, temperature, light exposure) to determine the rate of degradation.

Issue 2: Precipitation observed in the stock solution or experimental medium.

• Possible Cause: Dronedarone hydrochloride has low aqueous solubility, which can be affected by pH and the composition of the solvent or medium.

• Troubleshooting Steps:

  • Check the Solvent: Ensure you are using an appropriate solvent for your stock solution, such as methanol (B129727) or a mixture of water and acetonitrile.[2][6]

  • Adjust pH: The solubility of dronedarone hydrochloride can be pH-dependent. Ensure the pH of your medium is compatible with maintaining its solubility.

  • Sonication: Sonication can help to dissolve the compound completely when preparing solutions.[7]

  • Lower the Concentration: If solubility is an issue, you may need to work with lower concentrations of the drug.

Quantitative Data on Dronedarone Hydrochloride Degradation

The following tables summarize the degradation of dronedarone hydrochloride under various stress conditions as reported in forced degradation studies.

Table 1: Summary of Dronedarone Hydrochloride Degradation under Forced Stress Conditions.

Stress Condition	Reagent/Parameters	Temperature	Duration	Degradation (%)	Reference
Acid Hydrolysis	5 N HCl	65°C	4 hours	~6%	[1][4]
1 N HCl	60°C	3 hours	Extensive	[8]
1 M HCl	80°C	2 hours	Significant	[5]
Base Hydrolysis	0.1 N NaOH	65°C	48 hours	Not Significant	[1][4]
0.1 N NaOH	60°C	0.5 hours	Extensive	[6][8]
0.1 M NaOH	80°C	2 hours	Significant	[5]
Oxidation	5% H₂O₂	65°C	3 hours	Significant	[1][4]
30% H₂O₂	60°C	3 hours	Extensive	[8]
6% v/v H₂O₂	80°C	2 hours	Significant	[5]
Thermal Degradation	Dry Heat	105°C	2 days	Not specified	[1][4]
Dry Heat	70°C	48 hours	Not specified	[5]
Photolytic Degradation	1.2 million Lux hours	Not specified	Not specified	Significant	[1][4]
Sunlight	Not specified	48 hours	Not specified	[5]

Experimental Protocols

Protocol 1: Forced Degradation Study for Dronedarone Hydrochloride

This protocol is a generalized example based on methodologies reported in the literature for assessing the stability of dronedarone hydrochloride.[1][5][6][8]

Objective: To determine the degradation profile of dronedarone hydrochloride under various stress conditions.

Materials:

• Dronedarone hydrochloride

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC grade methanol, acetonitrile, and water

• pH meter

• Water bath or oven

• Photostability chamber

• HPLC system with a UV or PDA detector and a suitable C8 or C18 column.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of dronedarone hydrochloride in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 1 N HCl.

  • Incubate the mixture at 60°C for 3 hours.

  • Cool the solution to room temperature and neutralize with 1 N NaOH.

  • Dilute with the mobile phase to a final concentration suitable for HPLC analysis.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 N NaOH.

  • Incubate the mixture at 60°C for 30 minutes.

  • Cool the solution to room temperature and neutralize with 0.1 N HCl.

  • Dilute with the mobile phase to a final concentration for HPLC analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 30% H₂O₂.

  • Incubate the mixture at 60°C for 3 hours.

  • Cool the solution and dilute with the mobile phase for HPLC analysis.

• Thermal Degradation:

  • Keep the solid drug powder in an oven at 70°C for 48 hours.

  • After the specified time, dissolve the powder in the mobile phase to achieve the desired concentration for HPLC analysis.

• Photolytic Degradation:

  • Expose the solid drug powder to sunlight for 48 hours or in a photostability chamber according to ICH Q1B guidelines.

  • Dissolve the exposed powder in the mobile phase for HPLC analysis.

• Analysis:

  • Inject the prepared samples into the HPLC system.

  • Monitor the chromatograms for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent dronedarone hydrochloride peak.

  • The percentage of degradation can be calculated by comparing the peak area of dronedarone in the stressed samples to that of an unstressed control sample.

Visualizations

References

• 1. A Stability Indicating HPLC Method for Dronedarone in Bulk Drugs and Pharmaceutical Dosage Forms [scirp.org]
• 2. Stability Indicating RP-HPLC Method for the Determination of Dronedarone Hydrochloride and Its Potential Process-Related Impurities in Bulk Drug and Pharmaceutical Dosage Form [scirp.org]
• 3. researchgate.net [researchgate.net]
• 4. scirp.org [scirp.org]
• 5. Method Development and Validation of a Stability-Indicating RP-HPLC Method for the Quantitative Analysis of Dronedarone Hydrochloride in Pharmaceutical Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. journal.appconnect.in [journal.appconnect.in]

Minimizing Dronedarone degradation during sample preparation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize dronedarone (B1670951) degradation during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause dronedarone degradation during sample preparation?

A1: Dronedarone is susceptible to degradation under several conditions. The primary factors to control are exposure to acidic environments, oxidizing agents, and light.[1][2] It is relatively stable under basic and thermal stress.[1][2]

Q2: What are the optimal storage conditions for dronedarone samples and solutions?

A2: For short-term storage (up to 48 hours), dronedarone solutions are generally stable at room temperature when protected from light.[1][2] For longer-term stability, refrigeration (2-8°C) is recommended.[3][4] Biological samples such as plasma should be stored frozen, and freeze-thaw cycles should be minimized.[5]

Q3: Which solvents are recommended for dissolving and preparing dronedarone samples?

A3: Methanol (B129727) is a commonly used solvent for preparing stock and working solutions of dronedarone.[6][7][8] For mobile phases in HPLC analysis, mixtures of acetonitrile (B52724) and methanol with buffers are often employed.[7][9] The drug is also freely soluble in methanol for extraction from pharmaceutical dosage forms.[7]

Q4: How can I prevent photodegradation of dronedarone during my experiment?

A4: Dronedarone has shown significant sensitivity to UV light.[1] To prevent photodegradation, it is crucial to work with amber-colored glassware or vials and to minimize the exposure of samples to direct light. If possible, conduct sample preparation steps under low-light conditions.

Q5: Is dronedarone susceptible to enzymatic degradation in biological samples?

A5: Yes, dronedarone is extensively metabolized in the liver, primarily by cytochrome P450 3A4 (CYP3A4) enzymes.[10][11] This enzymatic activity can continue in biological matrices post-collection. To minimize this, it is advisable to process biological samples (e.g., plasma) promptly, keep them on ice, and consider the use of enzyme inhibitors if the experimental design allows.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Analyte Recovery	1. Inefficient Extraction: The pH of the sample may not be optimal for extraction. Dronedarone extraction efficiency can be pH-dependent.[6] 2. Incomplete Dissolution: The drug may not be fully dissolved in the initial solvent. 3. Adsorption to Surfaces: Dronedarone may adsorb to glass or plastic surfaces.	1. Optimize Extraction pH: For liquid-liquid extraction from plasma, alkalize the sample to a pH of 11.5-11.8 to improve extraction efficiency.[6] 2. Ensure Complete Dissolution: Use a solvent in which dronedarone is freely soluble, such as methanol.[7] Use sonication to aid dissolution.[7][9] 3. Check for Adsorption: While not commonly reported as a major issue, if suspected, consider using silanized glassware.
Presence of Unexpected Peaks in Chromatogram	1. Degradation: The sample may have been exposed to acidic conditions, light, or oxidizing agents.[1][2] 2. Matrix Interference: Components from the biological matrix may be co-eluting with the analyte.	1. Control Degradation Factors: Ensure all solutions are not acidic (unless required for a specific reason and stability is confirmed). Protect samples from light using amber vials. Avoid using strong oxidizing agents in the sample preparation workflow. 2. Improve Sample Cleanup: Optimize the extraction procedure. For plasma samples, a liquid-liquid extraction with a solvent like methyl tert-butyl ether has been shown to be effective.[6] Adjusting the mobile phase composition can also help separate interfering peaks.[6]
Poor Peak Shape (Tailing, Fronting)	1. Column Overload: The concentration of the injected sample is too high. 2. Inappropriate Mobile Phase pH: The pH of the mobile phase may be close to the pKa of dronedarone, causing peak tailing. 3. Column Degradation: The stationary phase of the HPLC column may be deteriorating.	1. Dilute the Sample: Prepare a more dilute sample and re-inject. 2. Adjust Mobile Phase pH: Modify the pH of the mobile phase to ensure the analyte is in a single ionic state. For example, a mobile phase with a pH of 2.5 has been used successfully.[7] 3. Use a Guard Column and/or Replace the Column: A guard column can protect the analytical column. If performance continues to be poor, the analytical column may need to be replaced.
Inconsistent Results Between Replicates	1. Incomplete Homogenization: The sample may not be uniformly mixed before aliquoting. 2. Variable Extraction Efficiency: Inconsistent execution of the extraction protocol. 3. Instability in Autosampler: Samples may be degrading in the autosampler over the course of the analytical run.	1. Ensure Thorough Mixing: Vortex or gently invert the sample thoroughly before taking an aliquot. 2. Standardize Extraction Protocol: Ensure consistent timing, volumes, and mixing during the extraction steps. The duration of mixing during extraction can impact efficiency.[6] 3. Evaluate Autosampler Stability: If the analytical run is long, investigate the stability of dronedarone in the autosampler. Some studies have confirmed stability for up to 48 hours at room temperature.[1] Consider cooling the autosampler tray if available.

Experimental Protocols

Forced Degradation Study Protocol

This protocol is a composite based on methodologies described in the literature to assess the stability of dronedarone under various stress conditions.[1][2][9]

• Preparation of Stock Solution: Prepare a stock solution of dronedarone in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix an aliquot of the stock solution with 5 N HCl. Incubate at room temperature for a specified period (e.g., 24 hours). Neutralize the solution with an appropriate amount of 5 N NaOH before analysis.

• Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 N NaOH. Incubate at room temperature for a specified period. Neutralize with 0.1 N HCl before analysis.

• Oxidative Degradation: Mix an aliquot of the stock solution with 5% H₂O₂. Keep the solution at room temperature for a specified period.

• Thermal Degradation: Place a solid sample of dronedarone in a hot air oven at 105°C for a specified duration. Dissolve the stressed sample in the diluent for analysis.

• Photolytic Degradation: Expose a solution of dronedarone to UV light (as per ICH Q1B guidelines) for a defined period.

Sample Preparation from Human Plasma via Liquid-Liquid Extraction (LLE)

This protocol is based on a validated HPLC-UV method for the determination of dronedarone and its metabolite in human plasma.[6]

• Sample Aliquoting: Take 0.4 mL of the human plasma sample.

• Alkalization: Add a sufficient volume of a basic solution (e.g., NaOH) to raise the plasma pH to between 11.5 and 11.8.

• Internal Standard Spiking: Add the internal standard solution.

• Extraction: Add 3 mL of methyl tert-butyl ether (MTBE).

• Mixing: Mix using a rotary mixer for 8 minutes to ensure efficient extraction.

• Centrifugation: Centrifuge the sample to separate the organic and aqueous layers.

• Evaporation: Transfer the organic (upper) layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the residue in the mobile phase and inject it into the HPLC system.

Quantitative Data on Dronedarone Degradation

The following table summarizes the degradation of dronedarone under different stress conditions as reported in the literature.

Stress Condition	Reagent/Parameter	Extent of Degradation	Reference
Acid Hydrolysis	5 N HCl	Significant Degradation	[1][2]
Base Hydrolysis	0.1 N NaOH	Stable	[1][2]
Oxidation	5% H₂O₂	Significant Degradation	[1][2]
Photolysis	UV light	~7% Degradation	[1]
Thermal	105°C	Stable	[1][2]

Visualizations

References

• 1. A Stability Indicating HPLC Method for Dronedarone in Bulk Drugs and Pharmaceutical Dosage Forms [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. Stability of amiodarone in an oral suspension stored under refrigeration and at room temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ema.europa.eu [ema.europa.eu]
• 5. Determination of Dronedarone and Debutyldronedarone in Human Plasma by HPLC-UV - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Method Development and Validation of a Stability-Indicating RP-HPLC Method for the Quantitative Analysis of Dronedarone Hydrochloride in Pharmaceutical Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scirp.org [scirp.org]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. Identification of metabolic pathways and enzyme systems involved in the in vitro human hepatic metabolism of dronedarone, a potent new oral antiarrhythmic drug - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dronedarone: current evidence for its safety and efficacy in the management of atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Dronedarone Impurity Profiling by HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for optimizing High-Performance Liquid Chromatography (HPLC) parameters for the impurity profiling of Dronedarone.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting HPLC method for Dronedarone and its impurities?

A1: A common starting point for separating Dronedarone and its related compounds is a reversed-phase HPLC method. A C8 or C18 column is frequently used with a mobile phase consisting of a phosphate (B84403) buffer and an organic modifier like acetonitrile (B52724) or methanol.[1][2][3] The detection wavelength is often set around 288-290 nm.[1][2]

Q2: My Dronedarone peak is tailing. What are the common causes and solutions?

A2: Peak tailing for basic compounds like Dronedarone is a frequent issue in reversed-phase HPLC.[4][5] The primary cause is often the interaction between the basic analyte and acidic silanol (B1196071) groups on the silica-based column packing.[4][6]

Common Causes & Solutions:

• Mobile Phase pH: If the mobile phase pH is not optimal, it can lead to secondary interactions. Lowering the pH of the mobile phase (e.g., to pH 2.5-3) can help to protonate the silanol groups and reduce these interactions.[3][4][6]

• Column Choice: Using a column with end-capping or a polar-embedded phase can shield the silanol groups and improve peak shape.[4][7]

• Mobile Phase Additives: Adding a competing base, such as triethylamine (B128534) (TEA), to the mobile phase can help to saturate the active silanol sites and reduce peak tailing.[3]

• Column Overload: Injecting too much sample can lead to peak distortion. Try reducing the injection volume or diluting the sample.[4][8]

• Column Degradation: An old or contaminated column can lose its efficiency and cause tailing. Flushing the column with a strong solvent or replacing it may be necessary.[4]

Q3: How do I perform forced degradation studies for Dronedarone?

A3: Forced degradation studies are essential to demonstrate the stability-indicating nature of an HPLC method.[1][2] The drug substance is subjected to various stress conditions to produce degradation products. These conditions typically include:

• Acid Hydrolysis: Exposure to an acid solution (e.g., 5 N HCl) at an elevated temperature (e.g., 65°C).[1]

• Base Hydrolysis: Treatment with a basic solution (e.g., 0.1 N NaOH) at an elevated temperature.[1]

• Oxidation: Exposure to an oxidizing agent (e.g., 5% H₂O₂) at an elevated temperature.[1]

• Thermal Degradation: Heating the solid drug substance (e.g., at 105°C).[1]

• Photolytic Degradation: Exposing the drug substance to light, as per ICH Q1B guidelines.[1]

Q4: What are the key system suitability parameters to monitor?

A4: System suitability tests are crucial to ensure the HPLC system is performing correctly. Key parameters include:

• Resolution (Rs): The separation between the main peak (Dronedarone) and the closest eluting impurity should be greater than 1.5.[9] For some methods, a resolution greater than 2.0 is specified.[1][10]

• Tailing Factor (Tf): The tailing factor for the Dronedarone peak should ideally be less than 1.5.[4] A value greater than 1.2 indicates significant tailing.[4]

• Theoretical Plates (N): A high number of theoretical plates indicates good column efficiency.

• Repeatability (%RSD): The relative standard deviation of replicate injections of a standard solution should be within acceptable limits (typically <2%).

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered during the HPLC analysis of Dronedarone.

Issue 1: Poor Resolution Between Peaks

• Symptom: Peaks are not well separated, Rs < 1.5.

• Troubleshooting Workflow:

  Troubleshooting workflow for poor peak resolution.

Issue 2: High Backpressure

• Symptom: The system pressure is significantly higher than normal.

• Troubleshooting Workflow:

  Troubleshooting workflow for high backpressure.

Data Presentation

Table 1: Example HPLC Method Parameters for Dronedarone Analysis

Parameter	Method 1[3]	Method 2	Method 3[11]
Column	Waters Symmetry C8 (100 x 4.6 mm, 5 µm)	Symmetry C18 (150 x 4.6 mm, 3 µm)	ODS C18 (250 x 4.6 mm, 5 µm)
Mobile Phase A	50 mM KH₂PO₄ + 1 mL TEA (pH 2.5)	Phosphate Buffer (pH 6.8)	Water (0.2% Triethylamine, pH 3)
Mobile Phase B	Methanol	Acetonitrile	Methanol
Composition	40:60 (A:B)	40:60 (A:B)	20:80 (A:B)
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Detection	290 nm	290 nm	283 nm
Run Time	-	2.65 min (retention time)	4.707 min (retention time)

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a typical procedure for conducting forced degradation studies on Dronedarone.

• Preparation of Stock Solution: Accurately weigh and dissolve Dronedarone in a suitable solvent (e.g., a mixture of water and acetonitrile) to obtain a known concentration (e.g., 1 mg/mL).[2]

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 5 N HCl.

  • Heat the solution at 65°C for 4 hours.[1]

  • Cool, neutralize, and dilute to the final concentration with the mobile phase.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 N NaOH.

  • Heat the solution at 65°C for 48 hours.[1]

  • Cool, neutralize, and dilute to the final concentration with the mobile phase.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 5% H₂O₂.

  • Keep the solution at 65°C for 3 hours.[1]

  • Cool and dilute to the final concentration with the mobile phase.

• Thermal Degradation:

  • Expose the solid drug substance to a temperature of 70°C for 48 hours.[3]

  • Dissolve the stressed sample in the mobile phase to the final concentration.

• Photolytic Degradation:

  • Expose the solid drug substance to sunlight for 48 hours.[3]

  • Dissolve the stressed sample in the mobile phase to the final concentration.

• Analysis: Analyze all stressed samples by the developed HPLC method, along with an unstressed control sample.

Experimental Workflow for Impurity Profiling

The following diagram illustrates the general workflow for developing and validating an HPLC method for Dronedarone impurity profiling.

Workflow for Dronedarone impurity profiling method development.

References

• 1. A Stability Indicating HPLC Method for Dronedarone in Bulk Drugs and Pharmaceutical Dosage Forms [scirp.org]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Method Development and Validation of a Stability-Indicating RP-HPLC Method for the Quantitative Analysis of Dronedarone Hydrochloride in Pharmaceutical Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uhplcs.com [uhplcs.com]
• 5. waters.com [waters.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. chromtech.com [chromtech.com]
• 8. gmpinsiders.com [gmpinsiders.com]
• 9. Stability Indicating RP-HPLC Method for the Determination of Dronedarone Hydrochloride and Its Potential Process-Related Impurities in Bulk Drug and Pharmaceutical Dosage Form [scirp.org]
• 10. researchgate.net [researchgate.net]
• 11. saspublishers.com [saspublishers.com]

Dronedarone Cytotoxicity: Technical Support &amp; Troubleshooting Center

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for navigating the complexities of dronedarone-induced cytotoxicity in cell-based assays.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the mechanisms of dronedarone (B1670951) toxicity and experimental design.

Q1: What are the primary molecular mechanisms of dronedarone-induced cytotoxicity?

A1: Dronedarone-induced cytotoxicity is multifactorial, primarily stemming from mitochondrial dysfunction.[1][2] Key mechanisms include:

• Mitochondrial Impairment: Dronedarone inhibits the mitochondrial respiratory chain (specifically Complexes I and II) and uncouples oxidative phosphorylation.[1][3][4] This leads to a decrease in cellular ATP content, often observed at concentrations lower than those causing overt cell death.[3][5]

• Oxidative Stress: The disruption of the electron transport chain results in the accumulation of reactive oxygen species (ROS), leading to cellular damage.[1][3]

• Induction of Apoptosis: Dronedarone triggers the intrinsic apoptotic pathway. This is marked by the release of cytochrome c from the mitochondria into the cytosol, which in turn activates caspases (including caspase-2, -3, -7, -8, and -9), key mediators of apoptosis.[3][6]

• DNA Damage & Signaling Pathways: The drug can induce DNA damage and activate stress-related signaling pathways, such as the JNK and p38 MAP kinase pathways, which contribute to apoptosis.[6][7]

Q2: My IC50 values for dronedarone differ from published results. What are the potential reasons?

A2: Variations in IC50 values are common in cell-based assays and can arise from multiple factors. An IC50 value can vary 1.5- to 3-fold between experiments and still be considered normal.[8] Key factors include:

• Cell Line Differences: Different cell types exhibit varying sensitivities. For instance, primary human hepatocytes show toxicity starting at 20 µM, while HepG2 cells show toxicity between 20-50 µM.[3][4] Cardiomyocytes may show effects like ATP decrease at much lower concentrations (~0.5 µM).[9]

• Experimental Conditions: The duration of drug exposure significantly impacts IC50 values; a 72-hour incubation will often yield a lower IC50 than a 24-hour incubation.[10]

• Cell Culture Variables: Factors such as cell passage number, seeding density, and the specific batch of serum or media can alter cellular metabolism and drug response.[8][11] Maintaining consistent cell culture practices is critical.[12]

• Assay Method: The choice of cytotoxicity assay (e.g., MTT vs. LDH) measures different cellular endpoints (metabolic activity vs. membrane integrity) and can produce different results.[13]

Q3: Which cytotoxicity assay is best for studying dronedarone's effects?

A3: The choice of assay depends on the specific question being asked.

• MTT or Resazurin Assays: These assays measure mitochondrial reductase activity, which is a good indicator of overall metabolic health.[14][15] Since dronedarone's primary target is the mitochondrion, these assays are highly sensitive to its effects. However, they can be prone to interference from compounds that have reducing properties.[11]

• LDH Release Assay: This assay measures the release of lactate (B86563) dehydrogenase (LDH) from cells, an indicator of compromised plasma membrane integrity (necrosis or late apoptosis).[16][17]

• ATP-based Assays (e.g., CellTiter-Glo®): These directly measure cellular ATP levels, providing a highly sensitive readout of mitochondrial function. Dronedarone has been shown to decrease ATP at concentrations that do not yet cause cell death as measured by other means.[3]

Using a combination of assays is recommended. For example, observing a drop in ATP or MTT reduction without a significant increase in LDH release may indicate that dronedarone is causing metabolic impairment and apoptosis rather than immediate necrosis.[13][17]

Section 2: Troubleshooting Guide

This guide provides solutions to specific problems encountered during experiments in a direct question-and-answer format.

Q1: My replicate wells show high variability. What is the cause?

A1: High variability is a common issue that can often be traced to procedural steps.[11]

• Uneven Cell Seeding: A non-homogenous cell suspension is a primary cause. Ensure you thoroughly mix the cell suspension before and during plating. For clumping cell lines like HepG2, gentle trituration or passing cells through a fine-gauge needle may help, but avoid excessive force which can damage cells.[11][18]

• "Edge Effect": The outer wells of a 96-well plate are susceptible to evaporation, altering media and compound concentrations. To mitigate this, fill the perimeter wells with sterile PBS or media without cells and exclude them from your analysis.[11][19]

• Pipetting Errors: Inaccurate or inconsistent pipetting of cells, media, or reagents directly leads to variability. Ensure pipettes are calibrated regularly and use a consistent technique.[11]

Troubleshooting Workflow for High Variability

Caption: A decision tree for troubleshooting high experimental variability.

Q2: I'm not seeing a clear dose-dependent cytotoxic effect with dronedarone. Why might this be?

A2: A lack of a dose-response curve can be due to several factors:

• Incorrect Concentration Range: You may be testing a range that is too low or too high. Based on literature, cytotoxic effects in liver cell lines are typically observed between 10 µM and 100 µM.[1][3] For sensitive assays like ATP measurement in cardiomyocytes, effects can be seen at sub-micromolar concentrations.[9]

• Compound Solubility: Dronedarone may precipitate at high concentrations in your culture medium. Visually inspect your wells for any precipitate after adding the compound. If solubility is an issue, consider using a different solvent or lowering the final solvent concentration (e.g., <0.5% DMSO).

• Short Incubation Time: The cytotoxic effects of dronedarone, particularly apoptosis, can take time to manifest. Consider extending the incubation period from 24 hours to 48 or 72 hours.[10]

Q3: My MTT assay shows high toxicity, but my LDH assay does not. What does this discrepancy mean?

A3: This is a common and informative result. It suggests that dronedarone is affecting cell viability primarily by impairing mitochondrial function and metabolic activity rather than causing immediate rupture of the cell membrane.[17]

• MTT Assay: Measures mitochondrial dehydrogenase activity. A reduction in signal indicates metabolic compromise, an early event in apoptosis.[14]

• LDH Assay: Measures the release of a cytosolic enzyme upon loss of membrane integrity, which occurs during necrosis or very late in the apoptotic process.[20]

• Interpretation: The result (low MTT signal, low LDH release) strongly points towards apoptosis as the primary mechanism of cell death. Dronedarone impairs the mitochondria, leading to a shutdown of cell metabolism and initiation of the apoptotic cascade, but the cells have not yet progressed to the point of membrane rupture (secondary necrosis).[13]

Section 3: Experimental Protocols & Data

This section provides a standard protocol for a common cytotoxicity assay and summarizes key quantitative data from the literature.

Protocol: MTT Assay for Dronedarone Cytotoxicity

The MTT assay is a colorimetric method used to assess cell metabolic activity.[15] Viable cells with active metabolism convert the yellow MTT salt into a purple formazan (B1609692) product.[14]

Materials:

• Cells (e.g., HepG2) in culture

• 96-well flat-bottom plates

• Dronedarone stock solution (e.g., 10 mM in DMSO)

• Complete culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS.

• Solubilization solution: DMSO or 10% SDS in 0.01 M HCl.[11]

• Multichannel pipette

• Microplate reader (absorbance at 570-590 nm)

Workflow:

Caption: Standard workflow for an MTT-based cytotoxicity assay.

Quantitative Data: Dronedarone Cytotoxicity Thresholds

The following table summarizes the concentrations at which dronedarone has been observed to induce cytotoxic effects in different in vitro models.

Cell Type	Assay/Endpoint	Effective Concentration	Reference
Primary Human Hepatocytes	Adenylate Kinase Release	≥ 20 µM	[3][4]
HepG2 (Human Hepatoma)	Cytotoxicity / Apoptosis	≥ 20-50 µM	[1][3]
HepG2 (Human Hepatoma)	Decreased ATP Content	≥ 20 µM	[3]
HepG2 (Human Hepatoma)	Inhibition of β-oxidation	≥ 10 µM	[1][5]
H9c2 (Rat Cardiomyocyte)	Decreased ATP Content (IC50)	~0.49 µM	[9]
H9c2 (Rat Cardiomyocyte)	Dissipation of Δψm (IC50)	~0.5 µM	[9]
Isolated Rat Heart Mitochondria	Inhibition of ETC (IC50)	~3.07 µM	[9]
Atrial Myocytes (Human, cAF)	SK Channel Inhibition (IC50)	~2.42 µM	[21]

Section 4: Key Signaling Pathways

This section provides a visual representation of the primary signaling cascade involved in dronedarone-induced apoptosis.

Dronedarone-Induced Apoptotic Pathway

Dronedarone initiates cell death primarily by targeting the mitochondria, which leads to a cascade of events culminating in apoptosis.

Caption: Dronedarone-induced apoptotic signaling cascade.

References

• 1. Mechanisms of hepatocellular toxicity associated with dronedarone--a comparison to amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mitochondrial Effects of Common Cardiovascular Medications: The Good, the Bad and the Mixed - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]
• 5. academic.oup.com [academic.oup.com]
• 6. DNA Damage-Induced Apoptosis and Mitogen-Activated Protein Kinase Pathway Contribute to the Toxicity of Dronedarone in Hepatic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DNA damage-induced apoptosis and mitogen-activated protein kinase pathway contribute to the toxicity of dronedarone in hepatic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Dronedarone-Induced Cardiac Mitochondrial Dysfunction and Its Mitigation by Epoxyeicosatrienoic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. promegaconnections.com [promegaconnections.com]
• 13. Comparison of the LDH and MTT assays for quantifying cell death: validity for neuronal apoptosis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 15. merckmillipore.com [merckmillipore.com]
• 16. Rational deuteration of dronedarone attenuates its toxicity in human hepatic HepG2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. Particle-induced artifacts in the MTT and LDH viability assays - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Inhibitory Effects of Dronedarone on Small Conductance Calcium Activated Potassium Channels in Patients with Chronic Atrial Fibrillation: Comparison to Amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Variability in Animal Model Responses to Dronedarone

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing variability in animal model responses to dronedarone (B1670951). The information is presented in a question-and-answer format to directly address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

1. What is the primary mechanism of action of dronedarone?

Dronedarone is classified as a multi-channel blocker, exhibiting properties of all four Vaughan-Williams classes of antiarrhythmic drugs.[1][2] Its primary mechanism involves the blockade of multiple ion channels in cardiac cells, including sodium, potassium, and calcium channels, and it also possesses anti-adrenergic activity.[1][2] This multifaceted action helps to stabilize the cardiac action potential and prevent arrhythmias.[2]

2. How is dronedarone metabolized and what are its major metabolites?

Dronedarone is extensively metabolized in the liver, primarily by the cytochrome P450 3A4 (CYP3A4) isoenzyme.[3] The major metabolic pathway is N-debutylation, which forms the active metabolite N-debutyl-dronedarone.[3][4] This active metabolite is further metabolized through oxidative deamination to an inactive propanoic acid metabolite.[4] Other cytochrome P450 enzymes like CYP2D6 also play a role in its metabolism.[3]

3. What are the known species-specific differences in dronedarone response?

Significant species-specific differences in the response to dronedarone have been observed, particularly in its effect on the QTc interval. For instance, in conscious dogs, chronic oral administration of dronedarone did not prolong the QTc interval.[5] However, in dogs with complete atrioventricular block, sustained oral administration did lead to a lengthening of the QTc interval.[5] In rabbits, both acute and chronic administration of dronedarone have been shown to prolong the action potential duration.[6] These differences are likely due to variations in metabolic pathways and ion channel sensitivities between species.

4. How does food intake affect the bioavailability of dronedarone in animal models?

Food intake significantly increases the oral bioavailability of dronedarone.[7][8] This is attributed to the drug's low solubility and high permeability (Biopharmaceutical Classification System Class II).[9] A high-fat meal can increase the absorption of dronedarone by 2- to 3-fold.[1][7] This effect is thought to be due to increased drug solubilization in the presence of food.[9] Therefore, to ensure consistent absorption and reduce variability, it is crucial to standardize feeding protocols in animal studies.

5. Are there known sex-dependent differences in dronedarone's pharmacokinetics?

While specific studies on sex-dependent differences for dronedarone in animal models are limited, it is a critical factor to consider. Sex-specific expression of hepatic enzymes, such as cytochrome P450s, is known to cause gender-related differences in the metabolism and toxicity of various compounds in rats and other species.[10][11] For example, rats exhibit sex-specific expression of CYP2C11 (male-specific) and CYP2C12 (female-specific), which can lead to different metabolic profiles between sexes.[10][11] Therefore, including both male and female animals in study designs is recommended to assess potential sex-related variability.

Troubleshooting Guide

Q1: We are observing high variability in plasma concentrations of dronedarone in our rat study. What could be the cause?

A1: High variability in plasma concentrations is a common issue and can be attributed to several factors:

• Food Effect: As mentioned in the FAQ, food can dramatically increase dronedarone's bioavailability.[7][8] Ensure a consistent feeding schedule and diet for all animals. Administering dronedarone with a meal will likely lead to higher and more consistent plasma levels.[8]

• Formulation/Vehicle: The solubility of dronedarone is low. The choice of vehicle for oral administration can significantly impact its dissolution and absorption. Consider using a self-microemulsifying drug delivery system (SMEDDS) to improve solubility and reduce variability in absorption.[7]

• Strain Differences: Different strains of rats can have variations in their metabolic enzyme profiles, leading to differences in drug metabolism and clearance. Ensure you are using a consistent strain for all your experiments.

• Coprophagy: Rats practice coprophagy (ingestion of feces), which can lead to reabsorption of the drug or its metabolites, causing unpredictable plasma profiles. Housing animals in metabolic cages that prevent coprophagy can mitigate this.

Q2: Our dogs are showing inconsistent QTc interval prolongation with dronedarone treatment. Why might this be happening?

A2: Inconsistent QTc prolongation in dogs is a documented phenomenon and can be influenced by:

• Anesthesia: The type of anesthetic used can significantly impact cardiovascular parameters.[5] Some anesthetics may interact with dronedarone's effects on ion channels. If possible, use conscious telemetry models to avoid the confounding effects of anesthesia.[12]

• Acute vs. Chronic Dosing: The electrophysiological effects of dronedarone can differ between acute and chronic administration.[5] Ensure your dosing regimen is consistent and appropriate for your research question.

• Underlying Cardiac Health: The cardiac health of the animals can influence their response. Studies have shown that the effect of dronedarone on QTc can differ between healthy dogs and those with cardiac conditions like atrioventricular block.[5]

• Metabolism: Individual differences in the rate of dronedarone metabolism to its active and inactive metabolites can lead to variable effects on cardiac repolarization.

Q3: We are planning a drug-drug interaction study with dronedarone in rats. What are the key considerations?

A3: Dronedarone is a substrate and inhibitor of CYP3A4 and an inhibitor of CYP2D6.[3][4] When planning a drug-drug interaction study, consider the following:

• CYP Enzyme Induction/Inhibition: Co-administration of drugs that are inducers or inhibitors of CYP3A4 will significantly alter dronedarone's plasma concentrations.[3] Potent CYP3A4 inhibitors can increase dronedarone exposure dramatically.[3]

• P-glycoprotein (P-gp) Interactions: Dronedarone is also a potent inhibitor of the P-gp transport system.[13] This can lead to increased plasma concentrations of co-administered drugs that are P-gp substrates, such as digoxin.[13]

• Pharmacokinetic Profiling: It is essential to perform a full pharmacokinetic analysis of both dronedarone and the co-administered drug to understand the nature and extent of the interaction. Studies in rats have demonstrated significant pharmacokinetic interactions with drugs like ticagrelor (B1683153) and carvedilol (B1668590).[14][15]

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of Dronedarone in Different Animal Models

Parameter	Dog	Rat
Oral Bioavailability	14-22%[12]	~16%[16]
Plasma Protein Binding	>99.5%[12]	High[2]
Plasma Clearance (IV)	1.8-2.4 L/hr/kg[12]	25.1 ± 8.09 mL/min/kg[2]
Volume of Distribution (IV)	-	10.8 ± 4.77 L/kg[2]
Major Metabolites	SR35021, SR90154[12]	N-debutyl metabolite[4]

Table 2: Effect of Food on Dronedarone Pharmacokinetics in Beagle Dogs

Parameter	Fasted State	Fed State (High-Fat Meal)	Fold Increase
Cmax	Lower	8.6-fold higher[7]	8.6[7]
AUC (0-24h)	Lower	10.4-fold higher[7]	10.4[7]

Experimental Protocols

1. Oral Administration of Dronedarone in Rats for Pharmacokinetic Studies

• Animals: Male Sprague-Dawley rats.[14][16]

• Housing: Individually housed in metabolic cages to prevent coprophagy.

• Fasting: Animals should be fasted overnight (approximately 12 hours) before drug administration to minimize the food effect, unless the study is specifically investigating this variable. Water is available ad libitum.

• Drug Preparation: Dronedarone can be suspended in a vehicle such as 0.5% methylcellulose (B11928114) for oral gavage.

• Dosing: Oral doses can range from 5 to 40 mg/kg.[16]

• Blood Sampling: Blood samples (e.g., 0.2 mL) are collected from the jugular vein via a cannula at pre-determined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

• Sample Processing: Plasma is separated by centrifugation and stored at -80°C until analysis by a validated LC-MS/MS method.[16]

2. Evaluation of Dronedarone's Effect on Cardiac Parameters in Conscious Telemetry Dogs

• Animals: Beagle dogs instrumented with telemetry units for continuous ECG and blood pressure monitoring.[12]

• Housing: Housed individually in a controlled environment.[12]

• Acclimatization: Allow a recovery period of at least two weeks after telemetry device implantation before starting the experiment.

• Drug Administration: Dronedarone can be administered orally in capsules, for example, at a dose of 20 mg/kg twice daily.[12] To mitigate the food effect, administration should be standardized with respect to feeding times.

• Data Collection: Continuously record ECG, heart rate, and blood pressure. Data can be averaged over specific time intervals for analysis.

• Parameters to Analyze: PQ interval, QRS duration, QT interval, and corrected QT (QTc) interval.[12]

Visualizations

Caption: Major metabolic pathway of dronedarone.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. The pharmacokinetics of dronedarone in normolipidemic and hyperlipidemic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of metabolic pathways and enzyme systems involved in the in vitro human hepatic metabolism of dronedarone, a potent new oral antiarrhythmic drug - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oaji.net [oaji.net]
• 5. Acute effects of intravenous dronedarone on electrocardiograms, hemodynamics and cardiac functions in anesthetized dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chronic and acute effects of dronedarone on the action potential of rabbit atrial muscle preparations: comparison with amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reduced Food-Effect on Intestinal Absorption of Dronedarone by Self-microemulsifying Drug Delivery System (SMEDDS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Bioavailability of dronedarone tablets administered with or without food in healthy participants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Gender-based differences in pharmacokinetics in laboratory animal models [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Short-term effects of oral dronedarone administration on cardiac function, blood pressure and electrocardiogram in conscious telemetry dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Anesthetic Implications of Chronic Medication Use | Thoracic Key [thoracickey.com]
• 14. Pharmacokinetic interaction between dronedarone and ticagrelor following oral administration in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Effect of dronedarone on the pharmacokinetics of carvedilol following oral administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Dose proportionality and pharmacokinetics of dronedarone following intravenous and oral administration to rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Dronedarone Dosage for Preclinical Cardiac Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining Dronedarone (B1670951) dosage for preclinical cardiac studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Dronedarone in cardiac cells?

A1: Dronedarone is classified as a multi-channel blocker, meaning it affects several types of ion channels involved in the cardiac action potential.[1][2][3][4] Its primary mechanisms include:

• Potassium Channel Blockade (Class III effect): It inhibits various potassium currents (IKr, IKs, IK1, IKAch), which prolongs the repolarization phase of the action potential and increases the effective refractory period.[1][5][6]

• Sodium Channel Blockade (Class I effect): Dronedarone blocks fast sodium channels in a state-dependent manner, which slows the upstroke of the action potential.[1][7]

• Calcium Channel Blockade (Class IV effect): It inhibits L-type calcium currents, contributing to its effects on heart rate and contractility.[1][7][8][9]

• Anti-Adrenergic Activity (Class II effect): Dronedarone exhibits non-competitive anti-adrenergic properties, which helps to reduce heart rate.[1][2]

Q2: What are typical in vitro concentrations of Dronedarone used in preclinical studies?

A2: The effective concentration of Dronedarone in vitro can vary significantly depending on the specific ion channel, cell type, and experimental conditions. Typical concentrations range from nanomolar to micromolar. For detailed IC50 values for various cardiac ion channels, please refer to the data tables below. For instance, in isolated guinea pig ventricular myocytes, Dronedarone inhibited the fast Na+ channel current with an IC50 of 0.7 ± 0.1 μM.[7]

Q3: What are the recommended oral dosages for in vivo preclinical studies in animal models?

A3: Preclinical in vivo dosages of Dronedarone vary by animal model. For example, studies in rabbits have used daily oral treatments of 50 mg/kg and 100 mg/kg.[10][11] In a rat model of ischemia, Dronedarone was effective at intravenous doses of 3 mg/kg and 10 mg/kg.[6] It is crucial to perform dose-ranging studies to determine the optimal dosage for your specific animal model and experimental endpoint.

Q4: Are there known issues with Dronedarone solubility in experimental buffers?

A4: Like many benzofuran (B130515) derivatives, Dronedarone is lipophilic.[4][12] Researchers may encounter solubility issues in aqueous buffers. It is often dissolved in a solvent like DMSO first and then diluted to the final concentration in the experimental medium. It is essential to include vehicle controls in your experiments to account for any effects of the solvent.

Troubleshooting Guides

Problem 1: High variability in electrophysiological recordings at a given Dronedarone concentration.

Possible Cause	Troubleshooting Step
Inconsistent Drug Concentration	Ensure accurate and consistent preparation of Dronedarone stock and working solutions. Use calibrated pipettes and vortex solutions thoroughly before each use.
Cell Health and Viability	Monitor cell health throughout the experiment. Use cells at a consistent passage number and confluency. Discard any cultures that show signs of stress or morphological changes.
Temperature Fluctuations	Maintain a stable temperature for your experimental setup, as ion channel kinetics are temperature-sensitive.[5]
pH of Experimental Buffer	Verify and maintain a stable pH of your recording solution, as pH shifts can alter drug efficacy and ion channel function.

Problem 2: Observed effect of Dronedarone is less than expected based on published IC50 values.

Possible Cause	Troubleshooting Step
Drug Adsorption to Labware	Dronedarone's lipophilic nature can lead to adsorption to plastic surfaces. Consider using low-adhesion labware or pre-incubating solutions in the experimental apparatus.
Protein Binding in Media	If using serum-containing media, Dronedarone may bind to proteins, reducing its free concentration. Consider using serum-free media or accounting for protein binding in your dose calculations.
Incorrect Holding Potential	The blocking effect of Dronedarone on some channels (e.g., Na+ and Ca2+ channels) is state-dependent, meaning it depends on the cell's resting membrane potential.[7][13] Ensure your voltage-clamp protocol uses the appropriate holding potential to target the desired channel state.
Species-Specific Differences	IC50 values can vary between species.[5] Ensure the published data you are referencing is from a relevant species and cell type for your experiment.

Problem 3: Cell toxicity or death observed at higher Dronedarone concentrations.

Possible Cause	Troubleshooting Step
Off-Target Effects	High concentrations of any drug can lead to off-target effects and cytotoxicity. Determine the therapeutic window for your specific cell type by performing a dose-response curve for toxicity (e.g., using an MTT or LDH assay).
Solvent Toxicity	If using a solvent like DMSO, ensure the final concentration in your experimental medium is below the toxic threshold for your cells (typically <0.1%). Run appropriate vehicle controls.
Prolonged Incubation Time	Reduce the incubation time with Dronedarone to the minimum required to observe the desired effect.

Data Presentation

Table 1: In Vitro IC50 Values of Dronedarone for Various Cardiac Ion Channels

Ion Channel	Cell Type/Expression System	IC50 Value	Reference(s)
Fast Na+ Current (INa)	Guinea Pig Ventricular Myocytes (Vhold = -80 mV)	0.7 ± 0.1 µM	[7]
L-type Ca2+ Current (ICa(L))	Guinea Pig Ventricular Myocytes (Vhold = -40 mV)	0.4 ± 0.1 µM	[7][13]
L-type Ca2+ Current (ICa(L))	Guinea Pig Ventricular Myocytes (Action Potential Clamp)	0.4 ± 0.3 µM	[7][13]
L-type Ca2+ Current (ICa(L))	Guinea Pig Ventricular Myocytes	0.18 ± 0.018 µM	[8]
Human HCN4 Channels	CHO Cells	1.0 ± 0.1 µM	[7][13]
Small-Conductance Ca2+-Activated K+ Channels (IKAS)	Human Atrial Myocytes (Chronic Atrial Fibrillation)	2.42 µM	[14][15]
Small-Conductance Ca2+-Activated K+ Channels (IKAS)	HEK-293 Cells (SK2 transfected)	1.7 µM	[15]
Rapidly Activating Delayed-Rectifier K+ Current (IKr)	Guinea Pig Ventricular Myocytes	≤ 3 µM	[8]
Slowly Activating Delayed-Rectifier K+ Current (IKs)	Guinea Pig Ventricular Myocytes	~10 µM	[8]
Inward Rectifier K+ Current (IK1)	Guinea Pig Ventricular Myocytes	≥ 30 µM	[8]
Muscarinic K+ Currents	Rabbit Sinus Node Cells	63 nmol/L	[5]
Muscarinic K+ Currents	Guinea Pig Atrial Cells	10 nmol/L	[5]
hERG	Xenopus Oocytes	~9 µmol/L	[5]
K2P2.1 (TREK1)	Mammalian Cells	6.1 µM	[16]
K2P3.1 (TASK1)	Mammalian Cells	5.2 µM	[16]

Table 2: In Vivo Dosages of Dronedarone in Preclinical Animal Models

Animal Model	Dosing Regimen	Study Focus	Reference(s)
Rabbit	50 mg/kg/day (oral)	Electrophysiological Effects	[10][11]
Rabbit	100 mg/kg/day (oral)	Electrophysiological Effects	[10][11]
Rat	3 mg/kg (IV)	Ischemia-induced Ventricular Arrhythmias	[6]
Rat	10 mg/kg (IV)	Ischemia-induced Ventricular Arrhythmias	[6]
Dog	2 x 25 mg/kg/day (oral)	Electrophysiological Effects	[9]
Pig	Not specified	Atrial Tachypacing	[17]

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Recording of Ion Currents

This protocol is a generalized procedure for recording ion currents from isolated cardiomyocytes or transfected cell lines.

• Cell Preparation: Isolate primary cardiomyocytes using established enzymatic digestion protocols or culture transfected cell lines (e.g., HEK-293, CHO) expressing the ion channel of interest.

• Solution Preparation: Prepare extracellular (Tyrode's) and intracellular (pipette) solutions with appropriate ionic compositions to isolate the specific current being studied. Prepare Dronedarone stock solutions in a suitable solvent (e.g., DMSO) and dilute to final concentrations in the extracellular solution.

• Electrophysiological Recording:

  • Use a patch-clamp amplifier and data acquisition system.

  • Pull borosilicate glass pipettes to a resistance of 2-5 MΩ when filled with intracellular solution.

  • Establish a gigaohm seal and achieve whole-cell configuration.

  • Apply specific voltage-clamp protocols to elicit and measure the ion current of interest.

• Drug Application: Perfuse the cell with control extracellular solution to obtain a stable baseline recording. Subsequently, perfuse with solutions containing increasing concentrations of Dronedarone, allowing sufficient time for the drug effect to reach steady state at each concentration.

• Data Analysis: Measure the peak current amplitude at each Dronedarone concentration. Normalize the data to the control current and plot a concentration-response curve to determine the IC50 value.

Mandatory Visualization

Caption: Dronedarone's multi-channel blocking and anti-adrenergic effects.

Caption: Logical workflow for refining Dronedarone dosage in preclinical studies.

References

• 1. What is the mechanism of Dronedarone Hydrochloride? [synapse.patsnap.com]
• 2. What is Dronedarone Hydrochloride used for? [synapse.patsnap.com]
• 3. Dronedarone: Where Does it Fit in the AF Therapeutic Armamentarium? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [Clinical pharmacology and electrophysiological properties of dronedarone] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dronedarone in the management of atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Safety and Efficacy of Dronedarone in the Treatment of Atrial Fibrillation/Flutter - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of dronedarone on Na+, Ca2+ and HCN channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Electrophysiologic characterization of dronedarone in guinea pig ventricular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Electrophysiological effects of dronedarone (SR 33589), a noniodinated amiodarone derivative in the canine heart: comparison with amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ahajournals.org [ahajournals.org]
• 11. Electrophysiological effects of dronedarone (SR33589), a noniodinated benzofuran derivative, in the rabbit heart : comparison with amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Dronedarone for the treatment of atrial fibrillation and atrial flutter: approval and efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Inhibitory Effects of Dronedarone on Small Conductance Calcium Activated Potassium Channels in Patients with Chronic Atrial Fibrillation: Comparison to Amiodarone - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Inhibitory Effects of Dronedarone on Small Conductance Calcium Activated Potassium Channels in Patients with Chronic Atrial Fibrillation: Comparison to Amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Novel electrophysiological properties of dronedarone: inhibition of human cardiac two-pore-domain potassium (K2P) channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Dronedarone prevents microcirculatory abnormalities in the left ventricle during atrial tachypacing in pigs - PMC [pmc.ncbi.nlm.nih.gov]

Addressing matrix effects in mass spectrometry analysis of Dronedarone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the mass spectrometry analysis of Dronedarone (B1670951).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of Dronedarone LC-MS/MS analysis?

A1: Matrix effects are the alteration of the ionization efficiency of Dronedarone and its internal standard (IS) by co-eluting, endogenous components present in the biological sample matrix (e.g., plasma, urine).[1][2] These interferences can lead to ion suppression or enhancement, which can significantly impact the accuracy, precision, and sensitivity of the bioanalytical method, potentially leading to unreliable quantitative results.[2][3] Common sources of matrix effects in plasma samples include phospholipids (B1166683) and salts.[4]

Q2: How can I assess the magnitude of matrix effects in my Dronedarone assay?

A2: The most common method to quantitatively assess matrix effects is the post-extraction addition method.[1][2] This involves comparing the peak response of an analyte spiked into a blank matrix extract to the peak response of the analyte in a neat solution at the same concentration. The ratio of these responses is known as the Matrix Factor (MF).

• Matrix Factor (MF) < 1 indicates ion suppression.

• Matrix Factor (MF) > 1 indicates ion enhancement.

• Matrix Factor (MF) ≈ 1 suggests a negligible matrix effect.

The Internal Standard (IS) normalized MF is often calculated to determine if the IS adequately compensates for the matrix effect.[2]

Q3: What are the common sample preparation techniques to mitigate matrix effects for Dronedarone analysis?

A3: Several sample preparation techniques can be employed to minimize matrix effects by removing interfering components from the sample. The choice of technique depends on the complexity of the matrix and the desired level of cleanliness. Common methods include:

• Protein Precipitation (PP): A simple and fast method, often using acetonitrile (B52724) or methanol (B129727), to remove the bulk of proteins.[5][6] However, it may not effectively remove other matrix components like phospholipids.[5]

• Liquid-Liquid Extraction (LLE): This technique separates Dronedarone from the aqueous matrix into an immiscible organic solvent, leaving many interfering substances behind.

• Solid-Phase Extraction (SPE): A highly effective method for cleaning up complex samples. It provides cleaner extracts compared to PP and LLE, significantly reducing matrix effects from components like phospholipids.[5][7]

Troubleshooting Guide

This guide provides solutions to common problems encountered during the mass spectrometry analysis of Dronedarone, with a focus on matrix effects.

Issue 1: Poor reproducibility and high variability in quality control (QC) samples.

This is a classic symptom of uncompensated matrix effects. The variability often arises from differences in the composition of individual blank matrix lots.

• Troubleshooting Workflow:

Caption: Troubleshooting logic for high QC sample variability.

Issue 2: Low signal intensity and poor sensitivity for Dronedarone.

This issue, often referred to as ion suppression, can prevent the method from reaching the required lower limit of quantification (LLOQ).

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for low signal intensity.

Experimental Protocols

Protocol 1: Protein Precipitation (PPT)

This protocol is a rapid method for sample preparation, suitable for high-throughput analysis.[6]

• To a 50 µL aliquot of human plasma in a microcentrifuge tube, add the internal standard (amiodarone).

• Add 150 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE)

This protocol provides a cleaner extract compared to PPT, effectively reducing phospholipid-based matrix effects.

• Condition an appropriate SPE cartridge (e.g., Oasis HLB) with 1 mL of methanol followed by 1 mL of water.

• Load 100 µL of the plasma sample (pre-treated with internal standard) onto the cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elute Dronedarone and the IS with 1 mL of methanol.

• Evaporate the eluate to dryness and reconstitute in the mobile phase for injection.

Data Presentation

Table 1: Comparison of Sample Preparation Methods for Dronedarone Analysis

Parameter	Protein Precipitation (Acetonitrile)	Solid-Phase Extraction	Reference
Recovery (%)	74-79	93.27 - 95.14	[5]
Matrix Factor	Not consistently reported, but generally higher than SPE	0.99 - 1.02	[4]
Key Advantage	High throughput, simple	Cleaner extracts, reduced matrix effects	[5]
Key Disadvantage	Less effective at removing phospholipids	More time-consuming and costly	[5]

Table 2: LC-MS/MS Parameters for Dronedarone Quantification

Parameter	Method 1	Method 2	Reference
Column	CAPCELL PAK C18 MG (100 mm × 4.6 mm, 5 µm)	Kromasil® C18	[6],[4]
Mobile Phase	Gradient elution with 5 mmol/L ammonium (B1175870) acetate-acetonitrile, each with 0.2% acetic acid	Isocratic or gradient with appropriate organic modifier and aqueous buffer	[6]
Flow Rate	0.7 mL/min	Not specified	[6]
Ionization Mode	Positive Atmospheric Pressure Chemical Ionization (APCI)	Positive Electrospray Ionization (ESI)	[6],[4]
Internal Standard	Amiodarone	Not specified	[6]

Signaling Pathways and Workflows

Caption: General experimental workflow for Dronedarone bioanalysis.

References

• 1. Signal interference between drugs and metabolites in LC-ESI-MS quantitative analysis and its evaluation strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous determination of dronedarone and its active metabolite debutyldronedarone in human plasma by liquid chromatography-tandem mass spectrometry: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]

Technical Support Center: Dronedarone Hydrochloride pH-Dependent Stability and Dissolution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the pH-dependent stability and dissolution of Dronedarone Hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of Dronedarone Hydrochloride at different pH values?

A1: Dronedarone Hydrochloride is a poorly water-soluble drug, and its solubility is highly dependent on pH. It is classified as a Biopharmaceutical Classification System (BCS) Class II compound, characterized by low solubility and high permeability.[1] The aqueous solubility is significantly low in gastric and intestinal fluids.

Q2: How does the dissolution rate of Dronedarone Hydrochloride change with pH?

A2: The dissolution of Dronedarone Hydrochloride is pH-dependent. It exhibits higher drug release in acidic phosphate (B84403) buffer at pH 4.5, while minimal release is observed at pH 1.2 and pH 6.8.[2] The Office of Generic Drugs (OGD) recommends a phosphate buffer at pH 4.5 as a suitable dissolution medium.[2]

Q3: What are the expected degradation patterns of Dronedarone Hydrochloride under acidic and alkaline conditions?

A3: Dronedarone Hydrochloride is susceptible to degradation under both acidic and alkaline conditions. Forced degradation studies have shown significant degradation when the drug is exposed to acidic (e.g., 1M or 5N HCl) and alkaline (e.g., 0.1N NaOH) solutions, especially at elevated temperatures.[3][4][5] One study reported approximately 12% degradation in 1M HCl at 80°C for 2 hours and 32% degradation in 0.1M NaOH under the same conditions.[3] Another study showed around 6% degradation in 5N HCl at 65°C for 4 hours, with no significant degradation in 0.1N NaOH at 65°C for 48 hours.[4]

Q4: Are there any specific analytical methods recommended for studying the pH-dependent stability and dissolution of Dronedarone Hydrochloride?

A4: Yes, High-Performance Liquid Chromatography (HPLC) is the most commonly employed analytical technique for both stability-indicating assays and dissolution studies of Dronedarone Hydrochloride. Various RP-HPLC methods have been developed and validated for this purpose. Common stationary phases include C8 and C18 columns, and detection is typically performed using a UV detector at wavelengths around 290 nm.[3][5][6][7]

Troubleshooting Guides

Issue 1: Inconsistent or low dissolution results at pH 1.2.

• Possible Cause: Dronedarone Hydrochloride has very low solubility at this pH.[1] The drug may not be adequately wetted or dispersed.

• Troubleshooting Steps:

  • Ensure the dissolution medium is properly deaerated.

  • Verify the paddle or basket speed is appropriate and consistent across all vessels.

  • Consider the use of a small amount of a suitable surfactant in the dissolution medium, although this should be justified and validated.

  • For formulation development, solid dispersion techniques with polymers like vinylpyrrolidone-vinyl acetate (B1210297) copolymer (VA64) have been shown to enhance dissolution at pH 1.2.[8]

Issue 2: Rapid degradation of the drug substance during stability studies in acidic media.

• Possible Cause: Dronedarone Hydrochloride is known to be sensitive to acid hydrolysis.[4]

• Troubleshooting Steps:

  • For forced degradation studies, it may be necessary to use milder acid concentrations or lower temperatures to control the degradation rate and identify primary degradation products.

  • Ensure the analytical method is capable of separating the main peak from all degradation products.

  • When formulating, consider the use of protective excipients or coatings to minimize exposure of the drug to acidic environments.

Issue 3: Poor peak shape or resolution in HPLC analysis of stability samples.

• Possible Cause: Co-elution of degradation products with the parent drug peak or with each other. The pH of the mobile phase can also significantly affect peak shape.

• Troubleshooting Steps:

  • Optimize the mobile phase composition. Adjusting the pH of the aqueous component and the ratio of the organic solvent can improve separation.[4]

  • Experiment with different stationary phases (e.g., C8 vs. C18) or columns with different particle sizes.

  • Employ a gradient elution program to effectively separate all components. A mobile phase consisting of a buffer at pH 3.6 and methanol (B129727) with a gradient program has been shown to be effective.[5]

Data Presentation

Table 1: pH-Dependent Solubility of Dronedarone Hydrochloride

pH	Medium	Solubility (mg/mL)	Reference
1.2	Hydrochloric acid buffer	<0.01 - 0.01	[1]
3-5	-	~1-2	[8]
4.5	Phosphate buffer	Higher release	[2]
6.8	Phosphate buffer	<0.01	[1]
Water	-	0.64	[1]

Table 2: Summary of Forced Degradation Studies of Dronedarone Hydrochloride

Stress Condition	Reagent/Condition	Time	Temperature	Degradation (%)	Reference
Acid Hydrolysis	1M HCl	2 hours	80°C	~12	[3]
Acid Hydrolysis	5N HCl	4 hours	65°C	~6	[4]
Alkaline Hydrolysis	0.1N NaOH	2 hours	80°C	~32	[3]
Alkaline Hydrolysis	0.1N NaOH	48 hours	65°C	No significant	[4]
Neutral (Water)	Water	3 hours	80°C	9-17	[6]
Oxidative	6% v/v H₂O₂	2 hours	80°C	~16	[3]
Thermal	-	48 hours	70°C	~28	[3]
Photolytic (Sunlight)	Sunlight	48 hours	Ambient	~8	[3]

Experimental Protocols

1. Protocol for pH-Dependent Solubility Determination

This protocol is based on the equilibrium solubility method.

• Materials: Dronedarone Hydrochloride pure substance, buffers of various pH values (e.g., pH 1.2 HCl buffer, pH 4.5 phosphate buffer, pH 6.8 phosphate buffer), suitable filtration system (e.g., 0.20 μm syringe filter), UV-VIS spectrometer or a validated HPLC system.

• Procedure:

  • Add an excess amount of Dronedarone Hydrochloride to a known volume of the desired pH buffer in a sealed container.

  • Agitate the suspension at a constant temperature (e.g., 37°C) for a sufficient period to reach equilibrium (e.g., 48 hours).[1]

  • After reaching equilibrium, allow the suspension to settle.

  • Withdraw an aliquot of the supernatant and filter it immediately to remove undissolved particles.

  • Dilute the filtrate with a suitable solvent if necessary.

  • Determine the concentration of Dronedarone Hydrochloride in the filtrate using a calibrated UV-VIS spectrometer at approximately 293 nm or a validated HPLC method.[1]

2. Protocol for In Vitro Dissolution Testing

This protocol is a general guide based on common methodologies.

• Apparatus: USP Apparatus 2 (Paddles).

• Dissolution Medium: 900 mL of pH 4.5 phosphate buffer is often recommended.[2] Other media such as pH 1.2 and pH 6.8 buffers can also be used for comparative studies.

• Temperature: 37 ± 0.5°C.

• Paddle Speed: 75 rpm.

• Procedure:

  • Place one tablet or a known amount of Dronedarone Hydrochloride powder into each dissolution vessel.

  • Start the apparatus and withdraw samples at predetermined time points (e.g., 10, 15, 20, 30, 45, 60, 90, and 120 minutes).

  • Replace the withdrawn volume with fresh, pre-warmed dissolution medium.

  • Filter the samples promptly.

  • Analyze the samples for Dronedarone Hydrochloride concentration using a validated analytical method, typically HPLC-UV at around 290 nm.

3. Protocol for Forced Degradation Study

This protocol outlines the conditions for inducing degradation to assess the stability-indicating properties of an analytical method.

• Acid Degradation: Treat a solution of Dronedarone Hydrochloride with 1M HCl at 80°C for 2 hours.[3] Neutralize the solution before analysis.

• Alkaline Degradation: Treat a solution of Dronedarone Hydrochloride with 0.1N NaOH at 80°C for 2 hours.[3] Neutralize the solution before analysis.

• Oxidative Degradation: Treat a solution of Dronedarone Hydrochloride with 6% v/v H₂O₂ at 80°C for 2 hours.[3]

• Thermal Degradation: Expose the solid drug substance to dry heat at 70°C for 48 hours.[3]

• Photolytic Degradation: Expose the solid drug substance to sunlight for 48 hours.[3]

• Analysis: Analyze the stressed samples using a suitable stability-indicating HPLC method to separate the parent drug from any degradation products.

Visualizations

Caption: Workflow for In Vitro Dissolution Testing of Dronedarone Hydrochloride.

Caption: Workflow for Forced Degradation Study of Dronedarone Hydrochloride.

Caption: Relationship between pH and Key Properties of Dronedarone Hydrochloride.

References

• 1. Utilizing Drug Amorphous Solid Dispersions for the Preparation of Dronedarone per os Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Method Development and Validation of a Stability-Indicating RP-HPLC Method for the Quantitative Analysis of Dronedarone Hydrochloride in Pharmaceutical Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Stability Indicating HPLC Method for Dronedarone in Bulk Drugs and Pharmaceutical Dosage Forms [scirp.org]
• 5. journal.appconnect.in [journal.appconnect.in]
• 6. japsonline.com [japsonline.com]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for the Quantification of Dronedarone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of a novel Ultra-Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (UPLC-QTOF-MS) method with established High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) techniques for the quantification of Dronedarone (B1670951). The information presented is intended to assist researchers in selecting the most appropriate analytical method for their specific needs, considering factors such as sensitivity, selectivity, and the context of the analysis (e.g., pharmacokinetic studies, quality control).

Methodology Comparison

The quantification of Dronedarone, an antiarrhythmic agent, is crucial for pharmacokinetic studies, therapeutic drug monitoring, and quality control of pharmaceutical formulations. This section details the experimental protocols for a novel UPLC-QTOF-MS method and compares it with conventional HPLC-UV and LC-MS/MS methods.

Novel Method: UPLC-QTOF-MS

A recently developed UPLC-QTOF-MS method allows for the simultaneous estimation of Dronedarone and its impurities.[1] This method is particularly advantageous for its sensitivity, selectivity, and ability to identify and quantify impurities that are not listed in pharmacopoeias.[1]

Experimental Protocol:

• Chromatography: UPLC separation is performed on a BEH C18 column (50 × 2.1 mm, 1.7 µm).[1]

• Mobile Phase: A gradient elution is used with 0.1% formic acid in water (A) and acetonitrile (B52724) (B) at a flow rate of 0.6 mL/min.[1]

• Detection: Mass spectrometric detection is carried out using ESI-QTOF-MS.[1]

• Run Time: The total run time for the analysis is 6 minutes.[1]

Established Method 1: HPLC-UV

HPLC with UV detection is a widely used and economical method for the determination of Dronedarone in various matrices, including human plasma and pharmaceutical tablets.[2][3][4][5]

Experimental Protocol (based on analysis in human plasma):

• Chromatography: Separation is achieved on a Supelcosil LC-CN column (150 × 4.6 mm, 5 µm).[2][3]

• Mobile Phase: An isocratic mobile phase consisting of a mixture of CH₃OH:CH₃CN:H₂O:0.5 M KH₂PO₄ (170:85:237.2:7.8 v/v) with the addition of 0.1 mL of 85% H₃PO₄ is used at a flow rate of 1.8 mL/min.[2][3]

• Detection: UV detection is set at a wavelength of 290 nm.[2][3]

• Sample Preparation: Liquid-liquid extraction with methyl tert-butyl ether is used for plasma samples.[2][3]

Established Method 2: LC-MS/MS

LC-MS/MS offers high sensitivity and selectivity for the quantification of Dronedarone and its active metabolite, debutyldronedarone (B1669980), in human plasma.[6][7]

Experimental Protocol:

• Chromatography: A CAPCELL PAK C(18) MG column (100 mm × 4.6 mm, 5 μm) is used for chromatographic separation.[6][7]

• Mobile Phase: Gradient elution is performed with 5 mmol/L ammonium (B1175870) acetate-acetonitrile, with each phase containing 0.2% acetic acid, at a flow rate of 0.7 mL/min.[6][7]

• Detection: Detection is carried out on a tandem mass spectrometer in multiple reaction monitoring mode with a positive atmospheric pressure chemical ionization interface.[6][7]

• Sample Preparation: Protein precipitation from plasma samples is performed using acetonitrile.[6][7]

Performance Data Comparison

The following tables summarize the key performance characteristics of the different analytical methods for Dronedarone quantification.

Parameter	Novel UPLC-QTOF-MS Method	Established HPLC-UV Method	Established LC-MS/MS Method
Linearity Range	100–10000 ng/mL	10–1000 ng/mL[2][3]	0.200–200 ng/mL[6][7]
Lower Limit of Quantification (LLOQ)	Not explicitly stated for Dronedarone alone, but impurity LOQs range from 0.8 to 75 ng/mL[1]	10 ng/mL[2]	0.200 ng/mL[6][7]
Accuracy (% Recovery)	99.8 ± 1.0%	87.5% to 105.4% (intra-assay) and 98.1% to 105.1% (inter-assay)[2]	Within ±5.1% in terms of relative error[6][7]
Precision (% RSD)	≤6.5%	2.4–11.0% (intra-assay) and 2.1–13.7% (inter-assay)[2]	<7.2%[6][7]

Experimental and Logical Workflows

The following diagrams illustrate the workflows for the analytical methods described.

Caption: General experimental workflow for Dronedarone quantification.

Caption: Decision logic for selecting an analytical method.

References

• 1. Development of an UPLC-QTOF-MS Method for the Simultaneous Estimation of Dronedarone and its Unlisted Pharmacopoeial Impurities | Semantic Scholar [semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. Determination of Dronedarone and Debutyldronedarone in Human Plasma by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. Method Development and Validation of a Stability-Indicating RP-HPLC Method for the Quantitative Analysis of Dronedarone Hydrochloride in Pharmaceutical Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Simultaneous determination of dronedarone and its active metabolite debutyldronedarone in human plasma by liquid chromatography-tandem mass spectrometry: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Cross-validation of Dronedarone research findings across different laboratories

An objective analysis of multi-laboratory findings on the efficacy, safety, and mechanisms of the antiarrhythmic agent Dronedarone (B1670951).

This guide provides a comprehensive cross-validation of research findings on Dronedarone from various pivotal clinical trials and laboratory studies. Designed for researchers, scientists, and drug development professionals, this document synthesizes quantitative data, details experimental protocols, and visualizes key concepts to facilitate a deeper understanding of Dronedarone's complex pharmacological profile. By juxtaposing results from different research groups, this guide aims to offer a balanced perspective on its therapeutic potential and limitations.

I. Comparative Efficacy and Safety: Insights from Pivotal Clinical Trials

Dronedarone's clinical development has been marked by both positive and negative outcomes, highlighting the critical importance of patient selection. The following tables summarize the key findings from major clinical trials conducted by different investigator groups.

Table 1: Efficacy of Dronedarone in Non-Permanent Atrial Fibrillation (AF)

Trial Name	Primary Investigator Group/Sponsor	Patient Population	N	Treatment	Primary Endpoint	Result (Dronedarone vs. Placebo)
ATHENA	Hohnloser et al.	Paroxysmal or persistent AF/AFL with risk factors	4,628	Dronedarone 400 mg BID	CV hospitalization or death from any cause	Hazard Ratio (HR) = 0.76[1][2]
EURIDIS	Touboul et al.	Paroxysmal or persistent AF/AFL	828	Dronedarone 400 mg BID	Time to first AF/AFL recurrence	Median time to recurrence: 116 days vs. 53 days
ADONIS	Singh et al.	Paroxysmal or persistent AF/AFL	456	Dronedarone 400 mg BID	Time to first AF/AFL recurrence	Median time to recurrence: 96 days vs. 41 days[1]

Table 2: Safety and Efficacy Concerns in Specific High-Risk Populations

Trial Name	Primary Investigator Group/Sponsor	Patient Population	N	Treatment	Primary Endpoint	Result (Dronedarone vs. Placebo)
PALLAS	Connolly et al.	High-risk permanent AF	3,236	Dronedarone 400 mg BID	Composite of stroke, MI, systemic embolism, or CV death	Increased risk of CV events; Trial stopped early[3][4][5]
ANDROMEDA	Køber et al.	Recently hospitalized for symptomatic HF and severe LVEF dysfunction	627	Dronedarone 400 mg BID	All-cause mortality or hospitalization for worsening HF	Increased early mortality (HR = 2.13); Trial stopped early[2]
DIONYSOS	Le Heuzey et al.	Persistent AF	504	Dronedarone 400 mg BID vs. Amiodarone (B1667116)	First recurrence of AF or premature drug discontinuation	Amiodarone was more effective in preventing AF recurrence[1][2]

The starkly contrasting outcomes between the ATHENA trial, which demonstrated a benefit in patients with non-permanent atrial fibrillation[4][6], and the PALLAS trial, which showed harm in patients with high-risk permanent AF[3][5], underscore the critical role of patient selection in the therapeutic application of Dronedarone.

II. Mechanism of Action: A Multi-Channel Blocker

Dronedarone is a derivative of amiodarone, modified to reduce toxicity.[4][7][8] Its antiarrhythmic effect stems from its ability to block multiple cardiac ion channels, a property characterized by various laboratories using electrophysiological techniques.

Comparative Ion Channel Blocking Activity

The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's potency. The data below, compiled from different in-vitro studies, illustrates Dronedarone's activity across several key cardiac currents. It is important to note that direct comparison of IC50 values across labs can be challenging due to variations in experimental systems (e.g., cell types, temperature, and voltage protocols).

Table 3: Dronedarone IC50 Values for Key Cardiac Ion Channels from Different Studies

Ion Channel (Current)	Study System	IC50 (µM)	Laboratory/Study Reference
SK Channel (IKAS)	Human atrial myocytes (CAF)	2.42	Sun et al. (2020)[9][10]
SK Channel (IKAS)	HEK-293 cells (transfected)	1.7	Sun et al. (2020)[9][10]
Fast Na+ Channel (INa)	Guinea pig ventricular myocytes	0.7 (state-dependent)	Bogdan et al. (2011)[11]
L-type Ca2+ Channel (ICa,L)	Guinea pig ventricular myocytes	0.4 (state-dependent)	Bogdan et al. (2011)[11]
hERG (IKr)	Not specified	~0.8 (Amiodarone baseline)	BenchChem Guide (Comparative)[12]
HCN4 Channel (If)	CHO cells (transfected)	1.0	Bogdan et al. (2011)[11]

These studies collectively confirm that Dronedarone is a multi-channel blocker, affecting potassium, sodium, and calcium channels, which contributes to its multifaceted mechanism of action.[7][13]

III. Experimental Protocols

The findings presented in this guide are derived from rigorous experimental methodologies, primarily clinical trials and in-vitro electrophysiology studies.

Clinical Trial Protocol: ATHENA vs. PALLAS

The divergent outcomes of the ATHENA and PALLAS trials can be largely attributed to differences in their study populations and design.

• ATHENA (A Trial to Assess the Efficacy of Dronedarone 400 mg bid for the Prevention of Cardiovascular Hospitalization or Death from Any Cause in Patients with Atrial Fibrillation/Atrial Flutter): This trial enrolled patients with paroxysmal or persistent (non-permanent) atrial fibrillation who had at least one additional cardiovascular risk factor.[6] The primary outcome was a composite of cardiovascular hospitalization or death from any cause.[4]

• PALLAS (Permanent Atrial FibriLLAtion Outcome Study Using Dronedarone on Top of Standard Therapy): In contrast, PALLAS was designed to evaluate Dronedarone in a higher-risk population with permanent atrial fibrillation.[5] The co-primary outcomes were a composite of major cardiovascular events (stroke, myocardial infarction, systemic embolism, or cardiovascular death) and unplanned hospitalization for a cardiovascular cause or death.[5] The trial was terminated prematurely due to an observed increase in cardiovascular events in the Dronedarone group.[3]

In-Vitro Electrophysiology: Whole-Cell Patch-Clamp

The characterization of Dronedarone's effects on ion channels is predominantly performed using the whole-cell patch-clamp technique, which is the gold standard for this type of analysis.[12]

• Cell Preparation: The experiments utilize either isolated primary cardiomyocytes (e.g., from guinea pig ventricles or human atria) or cell lines (e.g., HEK-293, CHO) that are genetically engineered to express a specific ion channel of interest.[10][11]

• Electrode Placement: A microelectrode is sealed onto the membrane of a single cell, and the membrane patch under the electrode is ruptured to gain electrical access to the cell's interior.

• Voltage Clamp: The cell's membrane potential is controlled ("clamped") at specific voltages. A series of voltage steps are applied to elicit the opening and closing of the target ion channels.

• Current Measurement: The resulting flow of ions through the channels is recorded as an electrical current.

• Drug Application: A baseline recording is established, after which Dronedarone is introduced into the solution bathing the cell at increasing concentrations.

• IC50 Calculation: The degree of current inhibition is measured at each drug concentration. This data is then used to plot a dose-response curve, from which the IC50 value is calculated.[12]

IV. Visualizing Dronedarone's Pharmacology

Diagrams provide a clear visual summary of complex biological and logical relationships.

Caption: Dronedarone's multi-channel blocking mechanism of action.

Caption: Workflow for ion channel blocking assay via patch-clamp.

Caption: Divergent outcomes of ATHENA and PALLAS trials.

References

• 1. researchgate.net [researchgate.net]
• 2. Efficacy and safety of dronedarone: a review of randomized trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medscape.com [medscape.com]
• 4. Effect of dronedarone on clinical end points in patients with atrial fibrillation and coronary heart disease: insights from the ATHENA trial - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Clinical Trial on Trial: The Results of PALLAS - American College of Cardiology [acc.org]
• 6. Dronedarone vs. placebo in patients with atrial fibrillation or atrial flutter across a range of renal function: a post hoc analysis of the ATHENA trial - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dronedarone: Where Does it Fit in the AF Therapeutic Armamentarium? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dronedarone for the treatment of atrial fibrillation and atrial flutter: approval and efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibitory Effects of Dronedarone on Small Conductance Calcium Activated Potassium Channels in Patients with Chronic Atrial Fibrillation: Comparison to Amiodarone - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibitory Effects of Dronedarone on Small Conductance Calcium Activated Potassium Channels in Patients with Chronic Atrial Fibrillation: Comparison to Amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of dronedarone on Na+, Ca2+ and HCN channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Dronedarone: an amiodarone analog for the treatment of atrial fibrillation and atrial flutter - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Showdown: Dronedarone Versus Other Class III Antiarrhythmics

In the management of atrial fibrillation (AF), Class III antiarrhythmic drugs are a cornerstone of therapy, primarily acting by prolonging the cardiac action potential and, consequently, the effective refractory period. This guide provides a detailed, data-driven comparison of dronedarone (B1670951), a newer benzofuran (B130515) derivative, with other established Class III agents: amiodarone (B1667116), sotalol (B1662669), dofetilide (B1670870), and ibutilide. The following sections delve into their comparative efficacy, safety profiles, and the experimental protocols of pivotal clinical trials, offering valuable insights for researchers, scientists, and drug development professionals.

Mechanism of Action: A Shared Path with Key Differences

All Class III antiarrhythmics exert their primary effect by blocking potassium channels involved in the repolarization phase (Phase 3) of the cardiac action potential.[1][2] This blockade delays repolarization, prolongs the action potential duration, and increases the effective refractory period, thereby suppressing tachyarrhythmias, particularly those caused by reentry mechanisms.[1]

Dronedarone, structurally similar to amiodarone but lacking the iodine moiety, exhibits a multi-channel blocking effect.[3][4] It inhibits various potassium currents (IKr, IKs, IK1, and IKAch), sodium channels (INa), L-type calcium channels (ICa-L), and has anti-adrenergic (Class II) properties.[5][6][7] This complex pharmacological profile contributes to its rhythm and rate control properties.[7][8]

Amiodarone also possesses multi-channel blocking properties, affecting potassium, sodium, and calcium channels, along with non-competitive alpha- and beta-adrenergic inhibition.[3][9] Sotalol is unique in that it combines Class III antiarrhythmic actions (potassium channel blockade) with non-selective beta-adrenergic blockade (Class II activity).[9] Dofetilide is a pure IKr (rapid delayed rectifier potassium current) blocker, making its action highly specific.[10] Ibutilide also primarily blocks the rapid component of the delayed rectifier potassium current (IKr).

Figure 1. Mechanism of action of Class III antiarrhythmics.

Efficacy in Atrial Fibrillation: A Comparative Analysis

The efficacy of these agents is primarily assessed by their ability to maintain sinus rhythm and reduce AF recurrence. Head-to-head trials and meta-analyses provide valuable comparative data.

Dronedarone vs. Amiodarone

Amiodarone is generally considered more effective than dronedarone in maintaining sinus rhythm. The DIONYSOS trial, a head-to-head comparison, found that the recurrence of AF at 12 months was significantly lower with amiodarone (42.0%) compared to dronedarone (63.5%).[2] The primary composite endpoint of AF recurrence or premature study discontinuation was also higher in the dronedarone group.[2] However, dronedarone has been shown to reduce the risk of cardiovascular hospitalization in patients with paroxysmal or persistent AF, a key finding from the ATHENA trial.[11][12]

Dronedarone vs. Sotalol

Direct comparisons between dronedarone and sotalol are limited. A network meta-analysis of 37 studies found no significant difference in AF recurrence between the two drugs.[3][9] However, the same analysis indicated that dronedarone was associated with a significantly lower risk of all-cause mortality compared to sotalol.[3][9] An observational study of US veterans also found no significant difference in the risk of cardiovascular hospitalization or all-cause mortality between dronedarone and sotalol.[4][13]

Dronedarone vs. Dofetilide

One comparative effectiveness study suggested that the efficacy of dronedarone and dofetilide in preventing AF recurrence is similar.[14] However, another study indicated that dronedarone was associated with a greater risk of cardiac-related admissions.[15]

Ibutilide

Ibutilide is primarily used for the acute pharmacological cardioversion of recent-onset AF and atrial flutter. It has demonstrated higher efficacy than agents like sotalol, propafenone, and procainamide (B1213733) for this indication.[16] Direct comparisons with dronedarone for the maintenance of sinus rhythm are lacking, as their primary clinical applications differ.

Table 1: Comparative Efficacy in Atrial Fibrillation

Feature	Dronedarone	Amiodarone	Sotalol	Dofetilide	Ibutilide
Primary Use	Maintenance of sinus rhythm	Maintenance of sinus rhythm	Maintenance of sinus rhythm	Maintenance of sinus rhythm	Acute cardioversion
AF Recurrence	Higher than amiodarone[2]	Lower than dronedarone[2]	Similar to dronedarone[3][9]	Similar to dronedarone[14]	N/A (acute use)
Cardiovascular Hospitalization	Reduces risk (vs. placebo)[11]	Data varies	Similar to dronedarone[4][13]	May reduce rehospitalization (vs. placebo)[17]	N/A (acute use)
All-Cause Mortality	Lower than sotalol[3][9]	Data varies	Higher than dronedarone[3][9]	No effect (vs. placebo)[17]	N/A (acute use)

Safety and Tolerability: A Critical Differentiator

The choice of a Class III antiarrhythmic is often dictated by its safety profile, as these agents carry risks of proarrhythmia and extra-cardiac side effects.

Dronedarone was developed to offer a safer alternative to amiodarone by eliminating the iodine component, thereby reducing the risk of thyroid and pulmonary toxicity.[6] The DIONYSOS trial confirmed a better safety profile for dronedarone, with fewer thyroid and neurological events compared to amiodarone.[2] However, dronedarone is associated with a higher incidence of gastrointestinal side effects, such as diarrhea.[18] Importantly, dronedarone is contraindicated in patients with severe or recently decompensated heart failure due to an increased risk of mortality observed in the ANDROMEDA trial.[19]

Amiodarone's use is limited by its extensive side-effect profile, including pulmonary fibrosis, thyroid dysfunction, hepatotoxicity, and corneal microdeposits.[20]

Sotalol carries a risk of dose-dependent QT prolongation and Torsades de Pointes (TdP), necessitating inpatient initiation for monitoring in many cases.[21][22] Dofetilide also has a significant risk of TdP, requiring careful patient selection and in-hospital initiation with close QT interval monitoring.[8][10][23] Ibutilide is associated with a higher risk of polymorphic ventricular tachycardia compared to other antiarrhythmics.[16]

Table 2: Comparative Safety and Adverse Events

Adverse Event	Dronedarone	Amiodarone	Sotalol	Dofetilide	Ibutilide
Proarrhythmia (TdP)	Lower risk than sotalol/dofetilide	Lower risk than sotalol/dofetilide	Significant risk	Significant risk	Significant risk[16]
Thyroid Toxicity	Minimal[6]	Significant	None	None	None
Pulmonary Toxicity	Minimal[6]	Significant	None	None	None
Hepatic Toxicity	Rare	Potential	None	None	None
Gastrointestinal Effects	Common (diarrhea)[18]	Common	Less common	Less common	Less common
Neurological Effects	Less common than amiodarone[2]	Common	Less common	Less common	Less common
Contraindications	Severe/unstable heart failure[19]	Multiple	Significant renal impairment, bradycardia	Significant renal impairment, specific drug interactions	Certain cardiac conditions

Experimental Protocols: A Look Inside Key Clinical Trials

The following provides an overview of the methodologies employed in pivotal clinical trials that have shaped our understanding of these drugs.

ATHENA Trial (Dronedarone)

• Objective: To assess the efficacy of dronedarone in preventing cardiovascular hospitalization or death in patients with paroxysmal or persistent AF and additional risk factors.[11][19]

• Design: A randomized, double-blind, placebo-controlled, parallel-group trial.[11][24]

• Population: 4,628 patients aged ≥70 years with AF/atrial flutter and at least one cardiovascular risk factor.[24]

• Intervention: Dronedarone 400 mg twice daily or matching placebo.[11]

• Primary Endpoint: First occurrence of cardiovascular hospitalization or death from any cause.[11]

• Follow-up: Mean of 21 months.[25]

Figure 2. Simplified workflow of the ATHENA trial.

DIONYSOS Trial (Dronedarone vs. Amiodarone)

• Objective: To compare the efficacy and safety of dronedarone versus amiodarone for the maintenance of sinus rhythm in patients with persistent AF.[2][26]

• Design: A short-term, randomized, double-blind, parallel-group study.[2][5]

• Population: 504 amiodarone-naïve patients with persistent AF.[2]

• Intervention: Dronedarone 400 mg twice daily versus amiodarone (600 mg daily for 28 days, then 200 mg daily).[2][5]

• Primary Endpoint: A composite of AF recurrence or premature study discontinuation for intolerance or lack of efficacy.[2][5]

• Follow-up: Median of 7 months.[2]

Sotalol Initiation Protocol (General)

• Setting: Typically initiated in a hospital setting for monitoring.[21]

• Monitoring: Continuous ECG monitoring for at least the first 3 days to assess for QT interval prolongation.[27]

• Dosing: Initial dose is usually 80 mg twice daily, with dose adjustments based on creatinine (B1669602) clearance and QT interval measurements taken 2-4 hours after each dose.[27][28]

• Dose Titration: Gradual dose increases every 3 days under continued monitoring.[27]

Dofetilide Initiation Protocol (General)

• Setting: Mandatory in-hospital initiation.[8][23]

• Monitoring: Continuous telemetry and frequent 12-lead ECGs to monitor the QT interval.[8][23]

• Dosing: Initial dose is determined by the patient's creatinine clearance.[23]

• Dose Adjustment: Subsequent doses may be reduced or the drug discontinued (B1498344) based on the degree of QT prolongation.[8]

Conclusion

The selection of a Class III antiarrhythmic for the management of atrial fibrillation requires a careful balance of efficacy and safety. Amiodarone remains the most effective agent for maintaining sinus rhythm but is hampered by a significant long-term toxicity profile. Dronedarone emerges as a moderately effective alternative with a more favorable safety profile, particularly concerning extra-cardiac toxicities, making it a viable option for many patients, though it is contraindicated in severe heart failure. Sotalol and dofetilide offer efficacy in maintaining sinus rhythm but carry a notable risk of proarrhythmia, necessitating careful patient selection and in-hospital initiation. Ibutilide's role is well-defined in the acute cardioversion setting. This comparative guide, supported by data from key clinical trials, provides a framework for informed decision-making in the research and development of future antiarrhythmic therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. A short-term, randomized, double-blind, parallel-group study to evaluate the efficacy and safety of dronedarone versus amiodarone in patients with persistent atrial fibrillation: the DIONYSOS study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dronedarone versus sotalol in patients with atrial fibrillation: A systematic literature review and network meta‐analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. sefap.it [sefap.it]
• 6. Dronedarone for atrial fibrillation: a new therapeutic agent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ATHENA TRIAL - CardiologyTrials.org [cardiologytrials.org]
• 8. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 9. Dronedarone versus sotalol in patients with atrial fibrillation: A systematic literature review and network meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Phase IV trial evaluating the effectiveness and safety of dofetilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of Dronedarone on Cardiovascular Outcomes in High-Risk Patients With Atrial Fibrillation or Atrial Flutter - American College of Cardiology [acc.org]
• 12. Dronedarone or amiodarone for rhythm control for atrial fibrillation: implications from the DIONYSOS study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Dronedarone Versus Sotalol in Antiarrhythmic Drug-Naive Veterans With Atrial Fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Comparative effectiveness of antiarrhythmic drugs for rhythm control of atrial fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. f1000researchdata.s3.amazonaws.com [f1000researchdata.s3.amazonaws.com]
• 16. austinpublishinggroup.com [austinpublishinggroup.com]
• 17. Efficacy of dofetilide in the treatment of atrial fibrillation-flutter in patients with reduced left ventricular function: a Danish investigations of arrhythmia and mortality on dofetilide (diamond) substudy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Comparison of Efficacy and Safety Between Dronedarone and Amiodarone Used During the Blind Period in Patients with Atrial Fibrillation After Catheter Ablation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. academic.oup.com [academic.oup.com]
• 20. researchgate.net [researchgate.net]
• 21. biorxiv.org [biorxiv.org]
• 22. Multicenter Analysis of Dosing Protocols for Sotalol Initiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Clinical experience with dofetilide in the treatment of patients with atrial fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Dronedarone vs. placebo in patients with atrial fibrillation or atrial flutter across a range of renal function: a post hoc analysis of the ATHENA trial - PMC [pmc.ncbi.nlm.nih.gov]
• 25. academic.oup.com [academic.oup.com]
• 26. healthinfo.healthengine.com.au [healthinfo.healthengine.com.au]
• 27. droracle.ai [droracle.ai]
• 28. Dosing & Administration - Sotalol IV - sotalol hydrocholoride injection (10 mL vial [15 mg/mL]) [sotaloliv.com]

Dronedarone's Electrophysiological Profile: A Comparative Guide to In Vitro and In Vivo Effects

For Researchers, Scientists, and Drug Development Professionals

Dronedarone (B1670951), a multichannel-blocking antiarrhythmic agent, has been a subject of extensive research to understand the translation of its in vitro electrophysiological properties to in vivo clinical effects. This guide provides a comprehensive comparison of dronedarone's performance in preclinical laboratory settings and its observed effects in living organisms, supported by experimental data and detailed methodologies.

Quantitative Data Summary

The following tables summarize the quantitative effects of dronedarone on various electrophysiological parameters as observed in both in vitro and in vivo studies.

Table 1: In Vitro Effects of Dronedarone on Cardiac Ion Channels

Ion Channel	Preparation	Key Finding	IC50	Reference
hERG (IKr)	Mammalian cell line	Blockade of the rapid delayed rectifier potassium current	~0.13 µM	[1]
IKs	Guinea pig ventricular cells	Inhibition of the slow delayed rectifier potassium current	-	[2]
IK (Isus)	Rat ventricular myocytes	69% reduction of the late sustained K+ current	0.78-0.85 µM	[3]
INa	Guinea pig ventricular myocytes	State-dependent inhibition of the fast sodium channel current	0.7 µM (at Vhold = -80 mV)	[4]
ICaL	Guinea pig ventricular myocytes	State-dependent block of L-type calcium channels	0.4 µM (at Vhold = -40 mV)	[4]
HCN4	CHO cells	Blockade of human HCN4 channels	1.0 µM	[4]

Table 2: In Vitro Effects of Dronedarone on Action Potential Parameters

Parameter	Preparation	Key Finding	Concentration	Reference
Action Potential Duration (APD)	Rabbit papillary muscle	Significant prolongation after long-term oral administration	50-100 mg/kg/day for 3 weeks	[5]
APD	Rat ventricular myocytes	Increased in normal hearts	Not specified	[3]
Effective Refractory Period (ERP)	Pig left atrial epicardial tissue	Significant prolongation from 145 ms (B15284909) to 184 ms	3 µM	[4]
Vmax	Rabbit papillary muscle	Comparable depression to amiodarone	50-100 mg/kg/day for 3 weeks	[5]
Sinoatrial Node Automaticity	Rabbit sinoatrial node	Marked reduction in spontaneous beating rate	100 µM	[6]

Table 3: In Vivo Electrophysiological and ECG Effects of Dronedarone

Parameter	Animal Model	Key Finding	Dosage	Reference
RR Interval	Rabbit	Increased	50-100 mg/kg/day for 3 weeks	[5]
QT Interval	Rabbit	Increased	50-100 mg/kg/day for 3 weeks	[5]
QTc Interval	Rabbit	Increased	50-100 mg/kg/day for 3 weeks	[5]
Ventricular Premature Beats	Post-myocardial infarction rats	Significantly decreased occurrence	Not specified	[3]
Atrioventricular Nodal Conduction	Anesthetized dogs	Delayed	3 mg/kg (IV)	[7]
Intraventricular Conduction	Anesthetized dogs	Delayed	3 mg/kg (IV)	[7]
Atrial ERP	Anesthetized dogs	Prolonged (1.9 times greater than ventricular ERP)	3 mg/kg (IV)	[7]
QRS Duration	Human	Significant alteration in morphology and duration reported in a case study	Not specified	[8]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of dronedarone and a typical workflow for assessing in vitro to in vivo correlation.

Caption: Dronedarone's mechanism of action on cardiac ion channels.

Caption: Workflow for in vitro to in vivo electrophysiology correlation.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols used in the cited studies.

In Vitro Electrophysiology

• Patch-Clamp Technique for Ion Channel Analysis:

  • Cell Preparation: Studies often utilize isolated cardiomyocytes from animal models (e.g., guinea pig, rat) or human cell lines expressing specific ion channels (e.g., CHO cells for HCN4).[3][4]

  • Recording: Whole-cell patch-clamp configuration is typically used to record ionic currents.

  • Voltage Protocols: Specific voltage clamp protocols are applied to isolate and characterize individual currents (e.g., holding potential, depolarization steps). For instance, to assess state-dependent block of Na+ channels, currents are measured at different holding potentials (e.g., -100 mV vs. -80 mV).[4]

  • Data Analysis: Current-voltage relationships, activation/inactivation kinetics, and dose-response curves are generated to determine parameters like IC50 values.

• Microelectrode Technique for Action Potential Recording:

  • Tissue Preparation: Isolated cardiac tissues such as papillary muscles or sinoatrial node preparations are dissected from animal hearts (e.g., rabbit) and superfused with oxygenated Tyrode's solution.[5][6]

  • Recording: Sharp glass microelectrodes filled with KCl are impaled into individual cells to record transmembrane action potentials.

  • Stimulation: Tissues are stimulated at various cycle lengths to assess rate-dependent effects.

  • Parameters Measured: Action potential duration at 50% and 90% repolarization (APD50, APD90), maximum upstroke velocity (Vmax), and resting membrane potential are measured.[5]

In Vivo Electrophysiology

• ECG Recording in Animal Models:

  • Animal Preparation: Animals such as rabbits or dogs are anesthetized, and ECG leads are placed to record surface electrocardiograms.[5][7]

  • Drug Administration: Dronedarone is administered either orally over a period of weeks for chronic studies or intravenously for acute effect assessments.[5][7]

  • ECG Analysis: Standard ECG intervals including RR, PR, QRS, and QT are measured and analyzed. The QT interval is often corrected for heart rate (QTc).[5]

• Holter Monitoring in Conscious Animals:

  • Procedure: To assess the antiarrhythmic or proarrhythmic potential in a more physiological state, conscious, untethered animals (e.g., rats post-myocardial infarction) are fitted with a Holter monitor for continuous ECG recording over an extended period (e.g., 7 days).[3]

  • Data Analysis: The recordings are analyzed for the frequency and complexity of arrhythmias, such as ventricular premature beats.[3]

Correlation and Clinical Implications

Dronedarone exhibits a complex electrophysiological profile characterized by its action on multiple ion channels. The in vitro data, demonstrating blockade of potassium, sodium, and calcium channels, provide a mechanistic basis for the in vivo observations of heart rate reduction, PR and QT interval prolongation, and its antiarrhythmic efficacy.[9][10]

The state-dependent block of sodium and calcium channels observed in vitro may contribute to its atrial-selective effects.[4] While dronedarone prolongs the action potential duration, a key feature of Class III antiarrhythmics, it does so without significant reverse use-dependency, which may contribute to a lower proarrhythmic potential compared to other drugs in its class.[2] However, reports of QT prolongation and rare cases of significant QRS widening in clinical use highlight the importance of continued safety monitoring.[1][8]

References

• 1. Proarrhythmic Potential of Dronedarone: Emerging Evidence from Spontaneous Adverse Event Reporting - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dronedarone: current evidence for its safety and efficacy in the management of atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cellular and in vivo electrophysiological effects of dronedarone in normal and postmyocardial infarcted rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of dronedarone on Na+, Ca2+ and HCN channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. Acute in vitro effects of dronedarone, an iodine-free derivative, and amiodarone, on the rabbit sinoatrial node automaticity: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vivo Analysis of the Anti-atrial Fibrillatory, Proarrhythmic and Cardiodepressive Profiles of Dronedarone as a Guide for Safety Pharmacological Evaluation of Antiarrhythmic Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Marked prolongation of QRS duration after initiation of dronedarone therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Dronedarone Hydrochloride? [synapse.patsnap.com]
• 10. [Clinical pharmacology and electrophysiological properties of dronedarone] - PubMed [pubmed.ncbi.nlm.nih.gov]

Dronedarone's Efficacy in Amiodarone-Resistant Arrhythmias: A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding the nuances of antiarrhythmic drug efficacy is paramount. While amiodarone (B1667116) has long been a cornerstone in managing cardiac arrhythmias, its efficacy can be limited by resistance and significant side effects. This guide provides a comparative analysis of dronedarone (B1670951), a non-iodinated benzofuran (B130515) derivative, and its performance relative to amiodarone, with a focus on scenarios suggesting amiodarone resistance or intolerance.

While direct preclinical models of "amiodarone-resistant arrhythmias" are not extensively documented in published literature, clinical scenarios of amiodarone failure or intolerance provide a basis for evaluating alternatives like dronedarone. Dronedarone was developed to offer a similar multi-channel blocking effect as amiodarone but with an improved safety profile, largely by removing the iodine moiety responsible for many of amiodarone's off-target effects.[1]

Electrophysiological Profile: A Tale of Two Analogs

Both amiodarone and dronedarone exhibit complex antiarrhythmic properties, falling under all four Vaughan-Williams classes. Their primary mechanism involves the blockade of multiple cardiac ion channels, leading to prolongation of the action potential duration and refractory period.

Amiodarone's electrophysiological effects are potent and extensive, contributing to its high efficacy. It blocks potassium channels (IKr, IKs, IK1), sodium channels (INa), and L-type calcium channels (ICa-L), and also possesses non-competitive anti-adrenergic properties.[2][3] Chronic administration of amiodarone leads to a significant prolongation of the action potential duration with minimal frequency dependence.[2][4]

Dronedarone shares a similar multi-channel blocking profile but with some key differences. In preclinical models, dronedarone has been shown to inhibit potassium currents (IKr, IKs, IKI, IKACh), sodium currents, and L-type calcium currents.[1] However, its effect on the QTc interval and action potential duration after chronic administration appears to be less pronounced than that of amiodarone.[5][6] Some studies suggest that dronedarone and amiodarone may alter the function of diverse membrane proteins by modifying the properties of the lipid bilayer, a promiscuous mechanism that could contribute to their broad range of effects.[7]

The following diagram illustrates the comparative signaling pathways affected by amiodarone and dronedarone.

Comparative Ion Channel Blockade

Comparative Efficacy in Clinical Trials

Clinical trials have primarily focused on the treatment of atrial fibrillation (AF). A consistent finding across multiple studies is that amiodarone is more effective than dronedarone in maintaining sinus rhythm. However, this greater efficacy comes at the cost of a higher rate of adverse events, often leading to treatment discontinuation.

Clinical Trial / Meta-analysis	Patient Population	Key Efficacy Finding	Key Safety Finding
DIONYSOS	Patients with persistent AF	Amiodarone was more effective in preventing AF recurrence (42% recurrence with amiodarone vs. 63% with dronedarone).[2]	Dronedarone was associated with fewer adverse effects and less premature discontinuation.[2]
Meta-analysis (Piccini et al., 2009)	Patients with AF	Amiodarone is superior to dronedarone for the prevention of recurrent AF.	Amiodarone is associated with a trend toward greater all-cause mortality and significantly more adverse events requiring drug discontinuation.
Real-world evidence (2025)	Patients with AF	Lower event rates of all-cause hospitalization and outpatient visits with dronedarone versus amiodarone.[8]	Lower rates of cardiac, vascular, respiratory, and gastrointestinal/hepatobiliary adverse events with dronedarone.[8]

Dronedarone in Amiodarone-Refractory Ventricular Tachycardia

The use of dronedarone for ventricular arrhythmias, particularly in patients who have failed or are intolerant to amiodarone, is less well-established and is considered an off-label application. The available evidence is primarily from case reports and small case series, which suggest a potential benefit in carefully selected patients.

In one case report, an 85-year-old male with ventricular tachycardia storm who had failed multiple therapies, including amiodarone due to toxicity, was treated with dronedarone.[1] While a reduction in arrhythmia burden was observed, the patient ultimately developed fatal hepatotoxicity.[1] Another case described the successful use of dronedarone to suppress recurrent ventricular tachycardia in a patient with hypertrophic cardiomyopathy who was switched from amiodarone due to concerns about long-term toxicity.[1] These cases highlight that while dronedarone may be a last-resort option, careful patient selection and monitoring are crucial due to the risk of severe adverse events, especially in patients with significant comorbidities.[1][9]

The following workflow outlines a potential experimental approach to evaluate the efficacy of a test compound like dronedarone in a hypothetical amiodarone-resistant model.

References

• 1. The use of dronedarone for recurrent ventricular tachycardia: a case report and review of the literature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amiodarone: ionic and cellular mechanisms of action of the most promising class III agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. droracle.ai [droracle.ai]
• 4. Cellular electropharmacology of amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The electrophysiologic basis for the use of amiodarone for treatment of cardiac arrhythmias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dronedarone for Recurrent Ventricular Tachycardia: A Real Alternative? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A general mechanism for drug promiscuity: Studies with amiodarone and other antiarrhythmics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. The use of dronedarone for recurrent ventricular tachycardia: a case report and review of the literature - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Safety Profile of Dronedarone and Amiodarone in Animal Studies: A Guide for Researchers

An objective comparison of the preclinical safety data for two prominent antiarrhythmic agents, dronedarone (B1670951) and amiodarone (B1667116), focusing on key organ systems and developmental toxicity as observed in animal models.

Dronedarone, a non-iodinated benzofuran (B130515) derivative, was developed to offer a safer alternative to amiodarone by mitigating the iodine-related adverse effects associated with the latter.[1] While both are effective Class III antiarrhythmic agents, their safety profiles, particularly concerning extra-cardiac toxicities, diverge significantly. This guide synthesizes findings from various animal studies to provide a comparative overview of their effects on the thyroid, liver, lungs, and heart, as well as their potential for reproductive and developmental toxicity.

General Experimental Workflow

Toxicological evaluation in animal models typically follows a standardized workflow to assess the safety of pharmaceutical compounds. The diagram below illustrates a representative experimental design used in the studies cited in this guide.

A generalized workflow for in vivo toxicology studies.

Thyroid Toxicity

Amiodarone's significant iodine content (approximately 37% by weight) is a primary driver of its thyroid-related adverse effects.[2] Dronedarone was specifically designed without this iodine moiety to avoid such complications.

Amiodarone: Due to its high iodine content and structural similarity to thyroid hormones, amiodarone significantly impacts thyroid physiology.[2] Animal models have been explored to understand amiodarone-induced thyroid dysfunction.[3][4] The drug can lead to either amiodarone-induced hypothyroidism (AIH) or amiodarone-induced thyrotoxicosis (AIT).[2][5] The large iodine load can inhibit thyroid hormone synthesis (Wolff-Chaikoff effect) or, in glands with underlying abnormalities, trigger excessive hormone production (Jod-Basedow phenomenon).[6] Furthermore, amiodarone can have direct cytotoxic effects on thyroid cells.[2]

Dronedarone: In animal models, dronedarone has demonstrated little to no effect on thyroid function and hormone levels, a stark contrast to amiodarone.[1] This is a direct result of its non-iodinated chemical structure.

Signaling Pathway: Amiodarone's Impact on Thyroid Function

Amiodarone disrupts thyroid homeostasis via multiple mechanisms.

Pulmonary Toxicity

Pulmonary toxicity is one of the most severe adverse effects associated with amiodarone.

Amiodarone: Animal models have been instrumental in studying amiodarone-induced pulmonary toxicity (AIPT).[7] Intratracheal instillation of amiodarone in rats has been shown to induce pulmonary fibrosis, characterized by septal thickening, cellular infiltration, and increased lung hydroxyproline (B1673980) levels.[8] Studies in rats have demonstrated that amiodarone exposure can lead to increased lung weight, inflammation, and granulomatous formations.[9][10] The mechanism is believed to involve direct cellular toxicity and the generation of reactive oxygen species (ROS).[9][11]

Dronedarone: While a risk of pulmonary toxicity was identified in animal studies for dronedarone, it is generally considered to have a lower propensity for this adverse effect compared to amiodarone.[12] However, pharmacovigilance data suggests that pulmonary toxicity, including fibrosis, can still occur with dronedarone, though seemingly less frequently than with amiodarone.[13]

Comparative Pulmonary Findings in Animal Models

Parameter	Amiodarone	Dronedarone	Animal Model	Reference
Histopathology	Septal thickening, cellular infiltration, fibrosis	Lower incidence and severity of inflammatory changes	Rat	[8]
Lung Hydroxyproline	Significantly increased	Not significantly changed	Rat	[8][9]
Lung Weight	Significantly increased	Less pronounced or no significant change	Rat	[9]

Hepatotoxicity

Both drugs have been associated with liver injury, with mechanistic studies pointing towards mitochondrial dysfunction.

Amiodarone & Dronedarone: In vitro studies using isolated rat liver mitochondria and human hepatocyte cell lines have shown that both dronedarone and amiodarone can induce mitochondrial toxicity.[14] They act as uncouplers and inhibitors of the mitochondrial respiratory chain and β-oxidation.[14] This inhibition leads to decreased ATP production, accumulation of ROS, and can ultimately trigger apoptosis and necrosis of hepatocytes.[14] In these in vitro models, dronedarone appeared to be a more potent mitochondrial toxicant, causing cytotoxicity and apoptosis at lower concentrations (starting at 20 µM) compared to amiodarone (starting at 50 µM).[14]

Experimental Protocol: In Vitro Hepatotoxicity Assessment

• Models Used: Isolated rat liver mitochondria, primary human hepatocytes, and the human hepatoma cell line HepG2.

• Exposure: Cells were exposed to varying concentrations of dronedarone and amiodarone for up to 24 hours.

• Endpoints Measured:

  • Cytotoxicity: Assessed via standard cell viability assays.

  • Apoptosis: Quantified using methods like caspase activity assays.

  • Cellular ATP Content: Measured to determine the impact on energy production.

  • Mitochondrial Respiration: Activity of mitochondrial complexes (I, II, etc.) was measured.

  • Reactive Oxygen Species (ROS): Mitochondrial ROS accumulation was quantified.

  • Mitochondrial β-oxidation: The rate of fatty acid oxidation was determined.

• Reference: [14]

Cardiac Safety and Electrophysiology

While both drugs are antiarrhythmic, their electrophysiological effects and cardiac safety profiles show notable differences in animal models.

Comparative Electrophysiological Effects: Studies in rabbit and canine hearts have compared the electrophysiological effects of both drugs. After three weeks of oral administration in rabbits, both amiodarone and dronedarone prolonged the action potential duration (APD) and increased the QT interval, with dronedarone showing more potent effects at equivalent doses.[15] Both drugs also decreased the maximum upstroke velocity (Vmax), indicating sodium channel blockade.[15] However, in a canine model, acute administration of amiodarone produced much more pronounced electrophysiological changes (APD and effective refractory period prolongation) than dronedarone.[16][17] Furthermore, after chronic administration in dogs, dronedarone, unlike amiodarone, did not produce marked electrophysiological changes.[18]

In a rabbit model comparing cardiac function, both drugs exhibited negative chronotropic effects (decreased heart rate).[19][20] However, only amiodarone was shown to have a significant negative inotropic effect (reduced contractility).[19]

Quantitative Comparison of Electrophysiological Effects in Rabbits (3-Week Oral Dosing)

Parameter	Control	Amiodarone (100 mg/kg)	Dronedarone (100 mg/kg)	P-value (vs. Control)
QTc Interval (ms)	Baseline	Increased	Increased (effects > amiodarone)	<0.0001
Ventricular APD90	Baseline	Lengthened	Lengthened (effects > amiodarone)	<0.0001
Vmax (Upstroke)	Baseline	Decreased	Decreased	<0.01
Sinoatrial Node Rate	Baseline	Slowed	Slowed	<0.0001
Data synthesized from Sun et al., 1999.[15]

Reproductive and Developmental Toxicity

Animal studies have raised concerns about the embryotoxic potential of both drugs, leading to their contraindication during pregnancy.

Amiodarone & Dronedarone: Administration of either amiodarone or dronedarone to pregnant rats and rabbits during organogenesis has been shown to cause a range of structural and functional defects in offspring, including fetal resorption and abortions.[21] Recent studies using in vitro 3D gastruloid models (from mouse and human pluripotent stem cells) have provided further insight. In these models, both drugs and their metabolites impaired growth and elongation at clinically relevant concentrations.[21][22] Interestingly, the human gastruloid model showed greater sensitivity to dronedarone, which induced morphological abnormalities at concentrations as low as 0.05 µM, whereas amiodarone showed effects at 2.0 µM.[22] These studies suggest that both drugs interfere with critical developmental pathways, including those related to retinoic acid biosynthesis.[21][22]

Conclusion

Animal studies have been pivotal in delineating the comparative safety profiles of dronedarone and amiodarone. Dronedarone successfully avoids the iodine-related thyroid toxicity that is a hallmark of amiodarone. However, concerns regarding hepatotoxicity, and to a lesser extent pulmonary toxicity, remain for both compounds, with in vitro data suggesting dronedarone may be a more potent mitochondrial toxicant in liver cells. Electrophysiological effects vary by species and study duration, but both drugs demonstrate potent antiarrhythmic actions. Crucially, animal and in vitro model data indicate that both drugs pose a significant risk for developmental and reproductive toxicity. These preclinical findings underscore the distinct risk-benefit profiles of each drug and provide a critical foundation for their clinical use and for the development of future antiarrhythmic agents.

References

• 1. The novel antiarrhythmic drug dronedarone: comparison with amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. AMIODARONE AND THYROID DYSFUNCTION - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Towards an animal model of amiodarone-induced thyroid dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (PDF) Towards an Animal Model of Amiodarone-Induced Thyroid [research.amanote.com]
• 5. Amiodarone and thyroid physiology, pathophysiology, diagnosis and management - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amiodarone induced thyrotoxicosis - Wikipedia [en.wikipedia.org]
• 7. Resistance of the hamster to amiodarone-induced pulmonary toxicity following repeated intraperitoneal administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Amiodarone-induced pulmonary fibrosis in Fischer 344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Mechanistic Study on the Amiodarone-Induced Pulmonary Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. Amiodarone-induced lung toxicity. In vitro evidence for the direct toxicity of the drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Dronedarone: a safety comparison to amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | Adverse drug reaction signals mining comparison of amiodarone and dronedarone: a pharmacovigilance study based on FAERS [frontiersin.org]
• 14. Mechanisms of hepatocellular toxicity associated with dronedarone--a comparison to amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ahajournals.org [ahajournals.org]
• 16. Acute dronedarone is inferior to amiodarone in terminating and preventing atrial fibrillation in canine atria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Acute dronedarone is inferior to amiodarone in terminating and preventing atrial fibrillation in canine atria - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Electrophysiological effects of dronedarone (SR 33589), a noniodinated amiodarone derivative in the canine heart: comparison with amiodarone - PMC [pmc.ncbi.nlm.nih.gov]
• 19. veterinaryworld.org [veterinaryworld.org]
• 20. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 21. Embryotoxicity analysis of anti-arrhythmia drugs amiodarone, dronedarone, and their metabolites using 3D gastruloid models - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Embryotoxicity analysis of anti-arrhythmia drugs amiodarone, dronedarone, and their metabolites using 3D gastruloid models - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Dronedarone's Therapeutic Effect: A Comparative Guide to Biomarkers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of biomarkers for assessing the therapeutic effect of dronedarone (B1670951) in the management of atrial fibrillation (AF). It explores potential biomarkers, compares them with those for alternative antiarrhythmic drugs, and provides detailed experimental protocols for their measurement.

Introduction to Dronedarone and the Need for Biomarkers

Dronedarone is a multichannel-blocking antiarrhythmic agent used to maintain sinus rhythm in patients with paroxysmal or persistent atrial fibrillation.[1][2] Its mechanism of action involves the blockade of potassium, sodium, and calcium channels, as well as exhibiting anti-adrenergic properties.[3][4] While clinical endpoints such as AF recurrence, cardiovascular hospitalization, and mortality are the ultimate measures of efficacy, biomarkers can offer valuable insights into the drug's physiological effects, aiding in patient stratification and personalized therapy. This guide focuses on potential biomarkers that reflect dronedarone's therapeutic impact beyond simple arrhythmia suppression.

Potential Biomarkers for Dronedarone's Therapeutic Effect

While no single biomarker is currently established for routine monitoring of dronedarone's therapeutic efficacy, emerging evidence points to several candidates that reflect its broader cardiovascular effects.

Pressure Rate Product (PRP)

A post-hoc analysis of the landmark ATHENA trial revealed that dronedarone significantly reduces the Pressure Rate Product (PRP) , a measure of myocardial workload and oxygen consumption.[5][6][7] This effect was particularly pronounced in patients who experienced breakthrough atrial fibrillation, suggesting that dronedarone's therapeutic benefit may, in part, stem from reducing cardiac stress.[8]

Cardiac and Inflammatory Biomarkers

• High-sensitivity C-reactive Protein (hs-CRP): As inflammation is implicated in the pathogenesis and recurrence of atrial fibrillation, the effect of antiarrhythmic drugs on inflammatory markers like hs-CRP is of significant interest.[10][11][12] However, specific data from large-scale trials directly linking dronedarone-induced changes in hs-CRP to its antiarrhythmic efficacy is limited.

Comparison of Biomarkers with Alternative Antiarrhythmic Drugs

A direct comparison of biomarker modulation by different antiarrhythmic drugs is challenging due to a lack of head-to-head trials with biomarker-focused endpoints. The following table summarizes the available information.

Biomarker	Dronedarone	Amiodarone (B1667116)	Flecainide (B1672765)	Propafenone	Sotalol
Pressure Rate Product (PRP)	Demonstrated reduction in the ATHENA trial.[8]	Limited direct evidence.	Limited direct evidence.	Limited direct evidence.	Limited direct evidence.
NT-proBNP	Potential for reduction due to improved cardiac function, but direct trial data is sparse.	Some studies suggest a decrease in BNP levels in patients with heart failure and ventricular tachyarrhythmia.[13]	Lower baseline NT-proBNP levels may predict successful cardioversion with flecainide.[14][15][16]	Limited data available. A clinical trial is registered to evaluate this.[17]	A clinical trial in children is registered to monitor NT-proBNP levels.[18]
hs-CRP	Limited direct evidence from large-scale trials.	Studies have shown conflicting results on its effect on CRP levels.[19]	Elevated hs-CRP may be associated with AF recurrence after cardioversion.[10]	Limited data available.	Limited data available.

Signaling Pathways and Experimental Workflows

Dronedarone's Multifaceted Signaling Pathway

Dronedarone's therapeutic effects are not solely dependent on ion channel blockade. It also exhibits anti-adrenergic properties and influences intracellular signaling cascades. Recent research suggests a role for the SIRT1/FOXO3/PKIA axis in mediating dronedarone's effects on myocardial hypertrophy.[13][20][21]

References

• 1. Pleiotropic Effects of Antiarrhythmic Agents: Dronedarone in the Treatment of Atrial Fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The role of dronedarone in the treatment of atrial fibrillation/flutter in the aftermath of PALLAS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dronedarone: an amiodarone analog for the treatment of atrial fibrillation and atrial flutter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Safety and Efficacy of Dronedarone in the Treatment of Atrial Fibrillation/Flutter - PMC [pmc.ncbi.nlm.nih.gov]
• 5. balimedicaljournal.ejournals.ca [balimedicaljournal.ejournals.ca]
• 6. repositori.ukwms.ac.id [repositori.ukwms.ac.id]
• 7. Blood pressure, heart rate, or the Rate Pressure Product: what is the best predictor of clinical outcome? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effect of dronedarone on clinical end points in patients with atrial fibrillation and coronary heart disease: insights from the ATHENA trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. NT-proBNP as a marker for atrial fibrillation and heart failure in four observational outpatient trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Value of high-sensitivity C-reactive protein assays in predicting atrial fibrillation recurrence: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Relation of hs-CRP and BNP levels with the atrial spontaneous echo contrast and thrombi in permanent atrial fibrillation patients with different etiologies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. High sensitivity C reactive protein levels and atrial fibrillation recurrence after catheter ablation for atrial fibrillation: A systematic review and meta‐analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Dronedarone Attenuates Ang II-Induced Myocardial Hypertrophy Through Regulating SIRT1/FOXO3/PKIA Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Baseline NT-ProBNP level predicts success of cardioversion of atrial fibrillation with flecainide - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Baseline NT-ProBNP level predicts success of cardioversion of atrial fibrillation with flecainide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Acute atrial wall stretch and the efficacy of flecainide-induced conversion of atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Propafenone in the Treatment of Atrial Fibrillation | Clinical Research Trial Listing [centerwatch.com]
• 18. ClinicalTrials.gov [clinicaltrials.gov]
• 19. C-reactive protein and paroxysmal atrial fibrillation: evidence of the implication of an inflammatory process in paroxysmal atrial fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Pleiotropic Effect of Dronedarone Beyond Antiarrhythmic Agent: Reduction of Hypertrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Dronedarone Attenuates Ang II-Induced Myocardial Hypertrophy Through Regulating SIRT1/FOXO3/PKIA Axis -Korean Circulation Journal | Korea Science [koreascience.kr]

Dronedarone's Efficacy and Safety: A Comparative Analysis of Published Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Dronedarone's performance as documented in key published research. The data presented herein is intended to offer a comprehensive overview of the reproducibility of Dronedarone's effects, supported by quantitative data from pivotal clinical trials and detailed experimental protocols.

Efficacy of Dronedarone (B1670951): A Tabulated Summary

The efficacy of dronedarone in managing atrial fibrillation (AF) has been evaluated in several large-scale clinical trials. The primary focus of these studies has been on the prevention of AF recurrence and the reduction of cardiovascular-related hospitalizations and mortality. The data below summarizes the key findings from these trials.

Clinical Trial	Primary Endpoint	Dronedarone Group	Placebo Group	Hazard Ratio (HR) / Odds Ratio (OR) [95% CI]	p-value	Citation
ATHENA	First Cardiovascular Hospitalization or Death	38%	47%	0.73 [0.62–0.86]	0.0002	[1]
AF/Atrial Flutter Recurrence (Median Time)	737 days	498 days	0.749 [0.681–0.824]	<0.001	[2]
EURIDIS & ADONIS (Pooled)	AF Recurrence	-	-	OR: 0.51 [0.41–0.63]	<0.001	[3]
DAFNE	AF Recurrence	Dose-dependent reduction	-	-	-	[4]

Safety Profile of Dronedarone: Key Findings

The safety of dronedarone has been a subject of significant investigation, with some trials highlighting potential risks in specific patient populations. The following table summarizes critical safety outcomes.

Clinical Trial	Primary Safety Endpoint	Dronedarone Group	Placebo Group	Hazard Ratio (HR) / Odds Ratio (OR) [95% CI]	p-value	Citation
PALLAS	Cardiovascular Death, Stroke, or Hospitalization for Heart Failure	Increased Risk	-	-	Trial Terminated Early	[5][6]
ANDROMEDA	All-Cause Mortality	Increased Mortality	-	-	Trial Terminated Early	[7]
ATHENA	Serious Treatment-Emergent Adverse Events	22.7%	25.9%	-	-	[1]
All-Cause Mortality (Meta-analysis of 7 RCTs)	-	-	Trend towards worse mortality	0.31	[8]
Cardiovascular Mortality (Meta-analysis of 7 RCTs)	-	-	Trend towards worse mortality	0.28	[8]

Experimental Protocols of Pivotal Trials

Understanding the methodologies of the key clinical trials is crucial for interpreting the reproducibility of dronedarone's effects.

ATHENA (A Trial to Assess the Efficacy of Dronedarone 400 mg BID for the Prevention of Cardiovascular Hospitalization or Death from Any Cause in Patients with Atrial Fibrillation/Atrial Flutter)

• Study Design: Randomized, double-blind, placebo-controlled, parallel-group trial.[1]

• Patient Population: 4,628 patients with paroxysmal or persistent AF or atrial flutter and at least one additional cardiovascular risk factor.[1]

• Intervention: Dronedarone 400 mg twice daily or placebo.[1]

• Primary Outcome: Time to first cardiovascular hospitalization or death from any cause.[1]

PALLAS (Permanent Atrial Fibrillation Outcome Study Using Dronedarone on Top of Standard Therapy)

• Study Design: Randomized, double-blind, placebo-controlled trial.[5]

• Patient Population: 3,236 patients with permanent AF and additional cardiovascular risk factors.[5]

• Intervention: Dronedarone 400 mg twice daily or placebo.[5]

• Primary Outcome: Composite of major cardiovascular events (stroke, myocardial infarction, systemic embolism, or cardiovascular death) or unplanned hospitalization for a cardiovascular cause.[5] The trial was terminated early due to an increased risk of adverse events in the dronedarone group.[5][6]

ANDROMEDA (Antiarrhythmic Trial with Dronedarone in Moderate to Severe Congestive Heart Failure Evaluating Morbidity Decrease)

• Study Design: Randomized, double-blind, placebo-controlled trial.[7]

• Patient Population: 627 patients with moderate to severe congestive heart failure and a recent hospitalization for decompensated heart failure.[7]

• Intervention: Dronedarone 400 mg twice daily or placebo.[7]

• Primary Outcome: All-cause mortality or hospitalization for worsening heart failure.[7] This trial was also stopped prematurely due to excess mortality in the dronedarone arm.[7]

Signaling Pathways and Experimental Workflow

Dronedarone's Multi-Channel Blocking Effects

Dronedarone is a multi-channel blocking agent, exhibiting properties of all four Vaughan-Williams classes of antiarrhythmic drugs.[2][3] Its primary mechanism of action involves the inhibition of multiple ion channels in cardiac cells, leading to prolongation of the cardiac action potential and refractory period.[2]

Dronedarone's mechanism of action.

Generalized Experimental Workflow for Dronedarone Clinical Trials

The following diagram illustrates a typical workflow for a randomized controlled trial evaluating the efficacy and safety of dronedarone.

Generalized clinical trial workflow.

Reproducibility and Concluding Remarks

The published research on dronedarone presents a mixed but generally reproducible profile. In patients with paroxysmal or persistent atrial fibrillation, the ATHENA trial and others consistently demonstrate its efficacy in reducing cardiovascular hospitalizations and AF recurrence.[1][2][3] However, the findings from the PALLAS and ANDROMEDA trials, which were terminated early, consistently highlight the increased risk of severe adverse outcomes, including mortality, in patients with permanent atrial fibrillation or recent decompensated heart failure.[5][6][7]

Meta-analyses have reflected this dichotomy, with some suggesting a trend towards increased mortality when all patient populations are considered, particularly when the influential ATHENA trial data is excluded.[8][9] Real-world evidence and further analyses continue to refine the understanding of dronedarone's risk-benefit profile, emphasizing the importance of patient selection.[10] The reproducibility of dronedarone's effects is therefore highly dependent on the specific patient population being studied. For researchers and clinicians, adherence to the specific inclusion and exclusion criteria of the positive trials is paramount to achieving the beneficial effects observed in those studies.

References

• 1. A new agent for atrial fibrillation: electrophysiological properties of dronedarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Dronedarone Hydrochloride? [synapse.patsnap.com]
• 3. [Clinical pharmacology and electrophysiological properties of dronedarone] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]
• 5. Effect of dronedarone on Na+, Ca2+ and HCN channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The funny and not-so-funny effects of dronedarone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of dronedarone on Acetylcholine-activated current in rabbit SAN cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. A review of the pharmacokinetics, electrophysiology and clinical efficacy of dronedarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Safety and Efficacy of Dronedarone in the Treatment of Atrial Fibrillation/Flutter - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Dronedarone Hydrochloride: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of Dronedarone (B1670951) Hydrochloride

Dronedarone hydrochloride, an antiarrhythmic agent, requires careful handling and disposal due to its potential health and environmental hazards.[1][2][3] This guide provides procedural, step-by-step instructions for its proper disposal in a research laboratory setting, ensuring the safety of personnel and compliance with regulations.

Hazard Profile and Safety Precautions

Dronedarone hydrochloride is classified as harmful if swallowed and can cause skin and serious eye irritation.[1][4][5] It may also cause respiratory irritation and is suspected of damaging fertility or the unborn child.[1][6] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1] Therefore, appropriate personal protective equipment (PPE), including gloves, eye protection, and a lab coat, should be worn at all times when handling this compound.[4][5]

Step-by-Step Disposal Procedure

The disposal of dronedarone hydrochloride must be conducted in accordance with federal, state, and local environmental regulations.[7] Improper disposal can lead to environmental contamination and regulatory violations.[8][9]

• Waste Identification and Segregation:

  • All materials contaminated with dronedarone hydrochloride, including unused product, contaminated labware (e.g., vials, pipette tips), and personal protective equipment, must be segregated as hazardous pharmaceutical waste.

  • This waste should be placed in a designated, clearly labeled, leak-proof container.[9] For RCRA hazardous pharmaceutical waste, a black container is often used.[9]

• Container Management:

  • Keep the hazardous waste container tightly closed when not in use.[4]

  • Store the container in a designated, secure area away from incompatible materials such as strong oxidizing agents.[5]

• Disposal Pathway:

  • Do not dispose of dronedarone hydrochloride down the drain or in the regular trash.[7][10] The EPA's Subpart P regulations prohibit the sewering of hazardous waste pharmaceuticals by healthcare facilities.[10]

  • Arrange for the collection and disposal of the hazardous waste through a licensed environmental waste management contractor. These contractors are equipped to handle and transport hazardous materials to a permitted treatment, storage, and disposal facility (TSDF).

  • Most pharmaceutical waste is incinerated at a licensed medical incineration site.[10][11]

• Spill Management:

  • In the event of a spill, ensure the area is well-ventilated and evacuate personnel if necessary.[5]

  • Wear appropriate PPE, including respiratory protection if dust is generated.[7]

  • Contain the spill by sweeping up the solid material and placing it into a suitable container for disposal.[4] Avoid creating dust.[4] Moisten any dust with water before collection.[7]

  • Clean the spill area thoroughly with soap and water.[12]

Quantitative Toxicity Data

The following table summarizes the acute oral toxicity data for dronedarone hydrochloride.

Species	Test Type	Result
Mouse	LD50	> 2000 mg/kg
Rat	LD50	> 2000 mg/kg
Source: Dronedarone Hydrochloride Safety Data Sheet[6]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of dronedarone hydrochloride waste in a laboratory setting.

Caption: Workflow for the proper disposal of dronedarone hydrochloride waste.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Dronedarone Hydrochloride | C31H45ClN2O5S | CID 219025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dronedarone | C31H44N2O5S | CID 208898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. msdsdigital.com [msdsdigital.com]
• 8. sdmedwaste.com [sdmedwaste.com]
• 9. Disposing Pharmaceutical Waste: A Guide for Healthcare Facilities | ASMAI [asiwaste.com]
• 10. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 11. danielshealth.com [danielshealth.com]
• 12. safety.duke.edu [safety.duke.edu]

Personal protective equipment for handling Dronedarone Hydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling of Dronedarone Hydrochloride is paramount. This guide provides immediate safety, operational, and disposal information, offering procedural, step-by-step guidance to foster a secure laboratory environment.

Hazard Identification and Classification

Dronedarone Hydrochloride is classified with several health and environmental hazards.[1][2][3][4] Understanding these is the first step in safe handling.

Hazard Classification	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.[1][2][3]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[1][2][3]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation.[1][2][3][4]
Reproductive Toxicity	Category 1B / 2	H361-H362: Suspected of damaging fertility or the unborn child. May cause harm to breast-fed children.[1][4]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[1][2][3]
Specific Target Organ Toxicity (Repeated Exposure)	Category 1	Causes damage to organs (cardiovascular system, liver) through prolonged or repeated exposure.[4]
Hazardous to the Aquatic Environment, Acute	Category 1	H400: Very toxic to aquatic life.[1]
Hazardous to the Aquatic Environment, Chronic	Category 1	H410: Very toxic to aquatic life with long lasting effects.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling Dronedarone Hydrochloride to minimize exposure.[5]

Body Part	Required PPE	Specifications and Recommendations
Eyes/Face	Safety Goggles / Face Shield	Wear safety goggles that provide a complete seal around the eyes. A face shield is recommended when there is a risk of splashing.[2][4][5]
Hands	Nitrile Gloves	Wear two pairs of chemotherapy-rated nitrile gloves. The inner glove should be tucked under the cuff of the lab coat or gown, and the outer glove should be worn over the cuff.[6] Change gloves immediately if contaminated.
Body	Disposable Gown / Coveralls	A disposable, impervious gown is required to protect against skin contact.[6] For extensive handling, "bunny suit" coveralls provide head-to-toe protection.[5]
Respiratory	N95 Respirator / Ventilated Enclosure	Work in a well-ventilated area, preferably within a certified chemical fume hood, to avoid inhalation of dust or aerosols.[2] An N95 respirator is recommended, especially when handling powders outside of a contained system.[5][6]

Operational and Disposal Plans

Handling Procedures:

• Preparation: Before handling, ensure all necessary PPE is readily available and in good condition. Read and understand the Safety Data Sheet (SDS).

• Weighing and Transfer: Conduct all weighing and transferring of powdered Dronedarone Hydrochloride within a chemical fume hood or other ventilated enclosure to minimize dust generation.

• General Practices: Avoid all direct contact with the substance.[3] Do not eat, drink, or smoke in areas where the chemical is handled.[2][3] Wash hands thoroughly after handling, even if gloves were worn.[2][3][4]

Storage:

• Store Dronedarone Hydrochloride in a tightly sealed container in a cool, dry, and well-ventilated area.[2][3]

• The storage area should be secure and accessible only to authorized personnel.[2][4]

Disposal:

• Dispose of waste in a designated, labeled, and sealed container for hazardous chemical waste.

• Dronedarone Hydrochloride should not be disposed of with regular laboratory or household trash.[1]

• Prevent the chemical from entering the sewage system or waterways due to its high toxicity to aquatic life.[1]

• All disposal must be conducted in accordance with local, state, and federal regulations.[2][3][4]

Emergency Procedures

Spill Response: In the event of a spill, the immediate priority is to ensure personnel safety and contain the spill.

Dronedarone Hydrochloride Spill Response Workflow.

First Aid Measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open.[3] Remove contact lenses if present and easy to do so.[2][4] Seek immediate medical attention.

• Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with plenty of soap and water for at least 15 minutes.[2][3] Seek medical attention if irritation persists.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[2][3]

• Ingestion: Do not induce vomiting. Rinse mouth with water.[2] Seek immediate medical attention.[3]

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 6. halyardhealth.com [halyardhealth.com]